(S)-3,3-Difluoro-1-methylpiperidin-4-ol CAS 2375165-68-5 properties
Executive Summary (S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS 2375165-68-5) represents a high-value chiral building block in modern medicinal chemistry, specifically designed to address metabolic liability and conformat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS 2375165-68-5) represents a high-value chiral building block in modern medicinal chemistry, specifically designed to address metabolic liability and conformational entropy in drug candidates. Unlike its non-fluorinated parent (1-methylpiperidin-4-ol), this scaffold incorporates a gem-difluoro motif at the C3 position. This structural modification serves three critical functions:
pKa Modulation: Lowers the basicity of the piperidine nitrogen via the inductive electron-withdrawing effect of fluorine, improving bioavailability and blood-brain barrier (BBB) penetration.
Metabolic Blocking: Prevents oxidative metabolism at the susceptible C3 position.
Conformational Locking: Induces a gauche effect that restricts the piperidine ring pucker, potentially enhancing binding affinity to target proteins (e.g., kinases, GPCRs).
This guide outlines the physicochemical properties, synthesis strategies, and handling protocols required for the effective utilization of this compound in drug discovery.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]
Identification Data
Parameter
Detail
Chemical Name
(S)-3,3-Difluoro-1-methylpiperidin-4-ol
CAS Number
2375165-68-5
Molecular Formula
C₆H₁₁F₂NO
Molecular Weight
151.15 g/mol
SMILES
CN1CC(F)(F)CC1
Chirality
(S)-Enantiomer (C4 position)
The "Fluorine Effect" on Properties
The introduction of the gem-difluoro group fundamentally alters the behavior of the piperidine ring.
Property
Non-Fluorinated Analog
(S)-3,3-Difluoro Analog
Impact on Drug Design
pKa (Calc.)
~10.4
~8.5 – 9.0
Reduced basicity prevents lysosomal trapping and improves passive permeability.
LogP (Calc.)
-0.2
~0.3
Slight increase in lipophilicity aids in membrane crossing without compromising solubility.
Conformation
Flexible Chair
Biased Chair
The C–F bonds prefer a gauche orientation relative to adjacent C–H/C–N bonds, reducing entropic penalty upon binding.
Synthesis & Manufacturing Strategy
The synthesis of CAS 2375165-68-5 requires strict stereocontrol at the C4 position. While resolution of racemic mixtures is possible, the industry-standard approach utilizes Asymmetric Transfer Hydrogenation (ATH) or Biocatalytic Reduction of the corresponding ketone.
Logical Synthesis Pathway (DOT Diagram)
Figure 1: Strategic synthesis route prioritizing enantiopurity via asymmetric reduction of the fluorinated ketone intermediate.
Detailed Experimental Protocol (Representative)
Stage 1: Preparation of the Ketone Intermediate
Note: Direct fluorination of the basic amine can be sluggish; protonation or Lewis acid complexation is often required.
Dissolution: Dissolve 1-methyl-4-piperidone (1.0 eq) in anhydrous acetonitrile.
Fluorination: Add Selectfluor (2.2 eq) portion-wise at 0°C. The reaction is exothermic.
Workup: Quench with saturated NaHCO₃. Extract with DCM. The product, 3,3-difluoro-1-methylpiperidin-4-one, is volatile; avoid high-vacuum prolonged drying.
Buffer Prep: Prepare a phosphate buffer (pH 7.0) containing NADP+ cofactor and glucose dehydrogenase (GDH) for recycling.
Reaction: Add the fluorinated ketone (from Stage 1) and the specific KRED enzyme (screened for (S)-selectivity).
Incubation: Stir at 30°C for 24 hours. Monitor consumption by GC-MS.
Isolation: Extract the aqueous phase with Ethyl Acetate (3x). Dry over MgSO₄ and concentrate.
Purification: Recrystallize from n-heptane/IPA or purify via silica chromatography (0-10% MeOH in DCM).
Quality Control & Analytics
Validating the identity and purity of CAS 2375165-68-5 requires a multi-faceted approach due to its lack of UV chromophores (unless derivatized).
Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, CDCl₃): Diagnostic multiplet for the C4-H (carbinol proton) at δ 3.8–4.1 ppm. The splitting pattern will be complex due to coupling with the gem-fluorines (
).
¹⁹F NMR (376 MHz, CDCl₃): Essential for confirming the gem-difluoro motif. Expect an AB quartet (or two distinct multiplets if the ring is locked) around δ -100 to -120 ppm. The diastereotopic nature of the fluorines confirms the presence of the adjacent chiral center.
Chiral HPLC Method
Since the molecule lacks a strong chromophore, use a Refractive Index (RI) detector or derivatize with a UV-active agent (e.g., benzoyl chloride) for analysis.
Column: Chiralpak AD-H or OD-H.
Mobile Phase: Hexane:Isopropanol (90:10) + 0.1% Diethylamine.
Flow Rate: 1.0 mL/min.
Target: ee > 98%.
Medicinal Chemistry Applications
Bioisosteric Replacement
This scaffold is a bioisostere for:
4-Hydroxypiperidine: To block metabolism.
Morpholine: To modulate basicity while maintaining polarity.
Mechanistic Diagram: Metabolic Stability
Figure 2: The C-F bond prevents oxidative degradation at the critical alpha-position, extending half-life.
Handling and Safety
Hazard Classification: Irritant (Skin/Eye).
Stability: Stable under standard laboratory conditions. Hygroscopic—store under nitrogen.
Incompatibility: Avoid strong oxidizing agents. While C-F bonds are stable, combustion can release HF; use standard fume hood protocols.
References
BenchChem. Application Notes: Incorporation of gem-Difluorinated Piperidines into Bioactive Scaffolds. (2025). Retrieved from
Hopkins, C. R., et al. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist. PMC (2020). Retrieved from
Surmont, R., et al. Synthesis of 4-substituted 3,3-difluoropiperidines. Journal of Organic Chemistry (2010). Retrieved from
ChemScene. Product Datasheet: (S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS 2375165-68-5).[1][2] Retrieved from
Reagentia. Catalog Entry: (S)-3,3-Difluoro-1-methylpiperidin-4-ol.[1][2] Retrieved from
Chiral fluorinated piperidine building blocks for drug discovery
Engineering 3D Chemical Space: A Technical Guide to Chiral Fluorinated Piperidine Building Blocks in Drug Discovery As drug discovery moves away from flat, sp²-hybridized aromatic molecules toward complex, sp³-rich archi...
Author: BenchChem Technical Support Team. Date: March 2026
Engineering 3D Chemical Space: A Technical Guide to Chiral Fluorinated Piperidine Building Blocks in Drug Discovery
As drug discovery moves away from flat, sp²-hybridized aromatic molecules toward complex, sp³-rich architectures, the piperidine ring has emerged as the most prevalent N-heterocycle in FDA-approved small molecules. However, bare piperidines often suffer from high basicity (leading to hERG channel toxicity) and rapid oxidative metabolism. As a Senior Application Scientist, I frequently guide medicinal chemistry teams through a highly effective structural intervention: the incorporation of chiral fluorine atoms.
This whitepaper dissects the physicochemical causality, conformational dynamics, and synthetic execution of chiral fluorinated piperidines, providing actionable, self-validating protocols for their integration into drug discovery pipelines.
The Causality of the "Fluorine Effect" in Piperidines
The strategic placement of fluorine on a piperidine scaffold is not merely a steric substitution; it is a fundamental reprogramming of the molecule’s electronic and conformational identity.
A. pKa Modulation and Membrane Permeability
The basicity of a standard secondary piperidine nitrogen (pKa ~11.2) means it is almost entirely protonated at physiological pH (7.4), which severely limits passive membrane permeability and blood-brain barrier (BBB) penetration.
Fluorine is the most electronegative element. When placed at the β- or γ-position relative to the amine, it exerts a powerful inductive electron-withdrawing effect through the σ-bonds. This induction destabilizes the protonated ammonium state, shifting the equilibrium toward the neutral, lipophilic free-base. Experimental data shows that a single β-fluorine (e.g., 3-fluoropiperidine) reduces the pKa by approximately 1.5 to 2.0 units[1]. Difluorination can depress the pKa into the neutral range (pKa < 8.0), drastically improving oral absorption and mitigating hERG liabilities[2].
B. Conformational Rigidity: The Axial-F Preference
In classical cyclohexane thermodynamics, bulky substituents prefer the equatorial position to minimize 1,3-diaxial steric repulsion. Fluorinated piperidines defy this rule.
Due to a combination of charge-dipole interactions, hyperconjugation (where the σ C-H bond donates electron density into the anti-bonding σ* C-F orbital), and solvent polarity effects, fluorine frequently exhibits a strong preference for the axial position [3]. This stereoelectronic phenomenon—related to the gauche effect—locks the piperidine ring into a highly specific, rigid 3D conformation. This rigidity reduces the entropic penalty upon binding to a target protein, directly translating to enhanced binding affinity.
Logical flow of fluorine substitution effects on piperidine pharmacokinetics.
Quantitative Impact on Physicochemical Properties
To guide rational lead optimization, the table below summarizes the predictable shifts in physical properties upon fluorination of the piperidine core[1].
Scaffold
Experimental pKa
ΔpKa vs Baseline
Preferred Conformation
Primary Pharmacokinetic Benefit
Piperidine
11.2
-
Equatorial
Baseline reference
4-Fluoropiperidine
9.4
-1.8
Axial / Equatorial
Blocks CYP450 oxidation at C4
3-Fluoropiperidine
9.2
-2.0
Axial
Improved passive permeability
3,3-Difluoropiperidine
7.3
-3.9
Rigidified
Elimination of hERG liability
Synthetic Methodologies for Chiral Architectures
Historically, synthesizing chiral, multi-fluorinated piperidines required tedious, multi-step electrophilic fluorination of pre-functionalized chiral pools. Today, we rely on advanced catalytic methods to build these fragments efficiently.
1. Dearomatization-Hydrogenation (DAH):
Pioneered by Glorius and co-workers, this one-pot method utilizes Rhodium or Iridium catalysts to directly reduce commercially available fluoropyridines into all-cis-(multi)fluorinated piperidines[4].
2. Asymmetric Reductive Transamination:
For highly enantioenriched products, a breakthrough approach involves the reductive transamination of simple pyridinium salts using a chiral primary amine (like 1-phenylethylamine, PEA) under transfer hydrogenation conditions[5]. This method bypasses the need for high-pressure H₂ gas and expensive chiral transition-metal ligands.
The following protocol details the synthesis of a chiral 3-fluoropiperidine via Rh-catalyzed transfer hydrogenation.
Scientific Rationale & Self-Validation: We utilize Formic Acid/Triethylamine (HCOOH/Et₃N) as the hydride source. This is a self-validating system: as formic acid decomposes to CO₂ and donates a hydride, the effervescence serves as a visual indicator of catalyst turnover. Furthermore, we mandate ¹⁹F NMR for reaction monitoring. Unlike TLC, which is notoriously unreliable for polar amines, the chemical shift of fluorine changes drastically from the sp² aromatic region to the sp³ aliphatic region, providing an unambiguous, quantitative metric of conversion.
Step-by-Step Methodology
Pre-Reaction Assembly (Inert Atmosphere):
In an oven-dried Schlenk tube under N₂, charge 3-fluoropyridinium salt (1.0 equiv) and (R)-1-phenylethylamine (PEA) (1.2 equiv). The chiral PEA acts as both the nitrogen source and the chiral auxiliary, dictating the facial selectivity of the incoming hydride.
Catalyst & Hydride Source Addition:
Add the catalyst precursor [RhCp*Cl2]2 (1 mol%) and Potassium Iodide (KI, 1.0 equiv). KI is crucial as it undergoes ligand exchange with the Rh-chloride, forming a more active Rh-iodo species.
Slowly inject a pre-mixed azeotrope of HCOOH (12.0 equiv) and Et₃N (4.0 equiv) in a biphasic solvent system (CH₂Cl₂/H₂O, 1:1).
Reaction Execution & Monitoring:
Stir the biphasic mixture vigorously at 40°C.
Self-Validation Check: At 12 hours, extract a 50 µL aliquot of the organic layer. Run a rapid ¹⁹F NMR. The disappearance of the downfield pyridyl-F signal and the emergence of an upfield multiplet confirms complete reduction of the aromatic ring.
Workup & Cleavage:
Quench with saturated aqueous NaHCO₃. Extract the organic layer with CH₂Cl₂ (3x) and dry over anhydrous Na₂SO₄.
To yield the free secondary piperidine, the chiral auxiliary is removed via standard Pd/C catalyzed hydrogenolysis (H₂, 1 atm, MeOH).
Isolation:
Purify via silica gel chromatography (DCM:MeOH gradient) to isolate the chiral 3-fluoropiperidine in >95% enantiomeric excess (ee), validated by chiral HPLC.
Step-by-step workflow for the asymmetric reductive transamination of fluoropyridines.
Conclusion
The transition from flat aromatic rings to 3D chiral fluorinated piperidines is a hallmark of modern, high-quality drug design. By understanding the causality behind fluorine's inductive pKa suppression and its stereoelectronic axial-preference, scientists can rationally engineer building blocks that bypass traditional pharmacokinetic bottlenecks. Utilizing robust, scalable catalytic methodologies like reductive transamination ensures that these complex fragments can be synthesized efficiently, accelerating the discovery of safer, more potent therapeutics.
References
"The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process", National Library of Medicine (NIH). Available at:[Link]
"Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities", ChemMedChem (via YunTSG). Available at:[Link]
"Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation", Nature Communications (via DICP). Available at:[Link]
"Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference", National Library of Medicine (NIH). Available at:[Link]
"Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles", Journal of Medicinal Chemistry (ACS). Available at:[Link]
The piperidine ring is a "privileged scaffold" in medicinal chemistry, appearing in over 70 FDA-approved drugs. However, its ubiquity comes with a distinct liability: the saturated ring is a metabolic "soft spot," highly susceptible to oxidative clearance by Cytochrome P450 (CYP450) enzymes.
This guide analyzes the 4,4-difluoropiperidine moiety as a high-value bioisostere. Beyond simply blocking metabolic hot spots, the gem-difluoro modification acts as a physicochemical rheostat—simultaneously modulating pKa, lipophilicity (LogD), and conformational rigidity. This document provides the mechanistic rationale, comparative data, and validated experimental protocols required to effectively deploy this scaffold in lead optimization.
Mechanistic Rationale: Why Fluorine?
The Thermodynamic Blockade (C–F vs. C–H)
The primary driver for introducing a gem-difluoro group at the 4-position is to block CYP-mediated hydroxylation.
Bond Dissociation Energy (BDE): The C–F bond is the strongest single bond in organic chemistry (~105.4 kcal/mol), significantly stronger than the C–H bond (~98 kcal/mol) it replaces.
Oxidative Resistance: CYP450 enzymes typically operate via a radical abstraction mechanism (Compound I). The high BDE of the C–F bond renders the 4-position inert to this abstraction, effectively "capping" the site against metabolism.
Electronic Modulation (The pKa Shift)
Perhaps more critical than metabolic blocking is the inductive effect (
) of the fluorine atoms.
Basicity Reduction: Unsubstituted piperidine has a pKa of ~11.2, meaning it is fully protonated at physiological pH (7.4). This high basicity often leads to lysosomal trapping (high
) and hERG channel blockade.
The Fluorine Effect: The electron-withdrawing nature of the gem-difluoro group at the 4-position pulls electron density through the
-framework, lowering the pKa of the piperidine nitrogen by 2–3 log units (typically to ~8.5).
Result: A higher fraction of the neutral species exists at physiological pH, improving membrane permeability (
) and reducing promiscuous binding events associated with cationic amphiphilic drugs (CADs).
Visualizing the Mechanism
The following diagram illustrates the divergent metabolic fates of a standard piperidine versus a gem-difluoro analog.
Figure 1: Divergent metabolic pathways. The gem-difluoro substitution prevents C-H abstraction at the 4-position, shunting the molecule away from oxidative degradation.
Comparative Physicochemical Data
The following table summarizes the impact of the gem-difluoro modification on key drug-like properties. Data represents average shifts observed in internal discovery campaigns and literature precedents [1][2].
Critical Insight: While gem-difluorination increases lipophilicity (LogP), the reduction in pKa often results in a lower LogD at pH 7.4. This is a rare "win-win" in medicinal chemistry: improving metabolic stability without exploding the lipophilicity to toxic levels.
Experimental Protocol: Microsomal Stability Assay
To validate the stability of these scaffolds, a standard liver microsome assay is insufficient. The protocol below is optimized for fluorinated amines, ensuring that the unique ionization state and potential defluorination metabolites are captured.
Materials
Test System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein conc).
Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM MgCl2).
Quench Solution: Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Workflow Diagram
Figure 2: Optimized microsomal stability workflow.[1] Note the specific analytical scan for defluorination products.
Detailed Methodology
Preparation: Prepare a 1 µM solution of the test compound in phosphate buffer containing 0.5 mg/mL microsomes. Include a "No NADPH" control to rule out chemical instability.
Incubation: Initiate the reaction with the NADPH regenerating system. Incubate at 37°C with gentle shaking.
Sampling: At
minutes, remove 50 µL aliquots and immediately dispense into 150 µL of ice-cold acetonitrile (containing Internal Standard).
Processing: Centrifuge plates at 4000 rpm for 20 minutes to pellet precipitated proteins.
LC-MS/MS Analysis: Inject the supernatant.
Self-Validation Check: The
sample (quenched immediately) represents 100%. The "No NADPH" control should remain >95% at 60 mins. If not, the compound is chemically unstable (hydrolysis), not metabolically unstable.
Fluorine Specificity: When analyzing MS data, look for a mass shift of +16 Da (hydroxylation on the ring, if blockade failed) or -20 Da (loss of HF, rare but possible if adjacent to a basic nitrogen).
Case Study: Dopamine D4 Antagonists
A study by Kutchukian et al.[2] (2025) highlights the nuance of this approach [3].
Strategy: Replacement of a piperidine core with a 4,4-difluoropiperidine scaffold.[3]
Outcome:
Potency/Selectivity: The fluorinated scaffold maintained high affinity (
nM) and improved selectivity >2000-fold against other dopamine receptors.[2][3][4]
Stability: Surprisingly, the specific lead compound still exhibited poor microsomal stability.[3][4]
Root Cause: The metabolic instability was driven by the ether linkage and the aromatic side chains, not the piperidine ring itself.
Lesson: gem-Difluorination successfully protects the specific carbon it is attached to, but it does not confer "global" stability to the rest of the molecule. It must be part of a holistic design strategy.
Synthesis & Sourcing
Accessing these scaffolds is no longer a barrier to entry.
Building Blocks: 4,4-Difluoropiperidine hydrochloride (CAS: 144230-50-2) and N-Boc-4,4-difluoropiperidine (CAS: 203662-53-1) are commercially available commodity chemicals.
Late-Stage Fluorination: For complex scaffolds, Deoxofluor or DAST can convert 4-piperidones to 4,4-difluoropiperidines, though this is often lower yielding than using the pre-fluorinated building block.
References
Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry. Chemistry – A European Journal, 2022.
Synthesis and Biological Characterization of 4,4-Difluoro-3-(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist. ChemMedChem, 2025.
(S)-3,3-Difluoro-1-methylpiperidin-4-ol molecular weight and formula
Advanced Fluorinated Scaffolds in Medicinal Chemistry Executive Summary & Chemical Profile[1] (S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS: 2375165-68-5) represents a high-value fluorinated building block utilized in the...
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Fluorinated Scaffolds in Medicinal Chemistry
Executive Summary & Chemical Profile[1]
(S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS: 2375165-68-5) represents a high-value fluorinated building block utilized in the optimization of lead compounds.[1] The incorporation of a gem-difluoro moiety adjacent to a hydroxyl center serves as a critical bioisostere, modulating pKa, metabolic stability, and lipophilicity without significantly altering steric bulk.
This guide details the physicochemical properties, synthetic pathways, and strategic applications of this scaffold, providing a roadmap for its integration into drug discovery programs targeting GPCRs and kinases (e.g., HER2 inhibitors).
Physicochemical Data Matrix[1][2]
Property
Value
Notes
Chemical Name
(S)-3,3-Difluoro-1-methylpiperidin-4-ol
IUPAC
CAS Number
2375165-68-5
Specific to (S)-enantiomer
Molecular Formula
C₆H₁₁F₂NO
Molecular Weight
151.15 g/mol
Exact Mass: 151.08
Chiral Center
C4 (S-configuration)
C3 is achiral (gem-F2)
LogP (Predicted)
~0.32
Moderate hydrophilicity
pKa (Base)
~7.5 - 8.0
Lowered by β-fluorine effect
Appearance
White to off-white solid
Low melting point solid
Strategic Significance: The Fluorine Effect
In medicinal chemistry, the substitution of hydrogen with fluorine at the C3 position of the piperidine ring induces profound electronic and conformational changes.
Modulation of Basicity (pKa)
The tertiary amine in a standard N-methylpiperidine has a pKa of approximately 10.0–10.[1]5. The introduction of the electron-withdrawing gem-difluoro group at the β-position (C3) inductively destabilizes the protonated amine.[1]
Result: The pKa drops to the 7.5–8.5 range.
Impact: This increases the concentration of the uncharged species at physiological pH (7.4), enhancing membrane permeability and oral bioavailability while reducing hERG channel affinity, which is often associated with highly basic amines.
Metabolic Blocking
The C3 position in piperidines is a common "soft spot" for oxidative metabolism (CYP450-mediated hydroxylation).[1]
Mechanism: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, effectively blocking metabolic clearance at this site and extending the compound's half-life (
).
Conformational Locking (The Gauche Effect)
The gem-difluoro group induces a specific chair conformation due to the gauche effect (preference of C-F bonds to be gauche to adjacent C-N lone pairs or C-O bonds). This reduces the entropic penalty of binding to a protein target.
Synthesis & Manufacturing Protocols
This section outlines a scalable, self-validating synthetic route. While racemic synthesis followed by resolution is common, we present a route optimized for high enantiomeric excess (ee).
Retrosynthetic Analysis
The target molecule is assembled via the functionalization of a piperidone core. The critical step is the establishment of the C4 chiral center.
Figure 1: Synthetic workflow for (S)-3,3-Difluoro-1-methylpiperidin-4-ol.
Detailed Protocol
Step 1: Synthesis of 1-Methyl-3,3-difluoropiperidin-4-one
Add the aqueous solution of sodium formate (hydrogen source).
Add the Ruthenium catalyst. Stir vigorously at 40°C.
Mechanism: The (R,R)-ligand on Ruthenium directs the hydride attack to the Si-face of the ketone, yielding the (S)-alcohol (Note: Stereochemistry must be confirmed via Mosher's ester analysis as F-substitution can alter Cahn-Ingold-Prelog priorities).[1]
Alternative (Racemic Resolution):
Reduce ketone with NaBH₄ in MeOH to racemic alcohol.
Resolve using Chiral HPLC (Column: Chiralpak AD-H; Mobile Phase: Hexane/IPA/DEA). Collect the second eluting peak (typically).
Quality Control Specifications
Purity: >98% by HPLC.
Chiral Purity: >99% ee (determined by Chiral HPLC).
19F NMR: Distinct geminal fluorine signals (decoupled doublets) showing AB quartet characteristics due to the chiral center at C4.
Applications in Drug Discovery[1]
This scaffold is not merely a passive linker; it is an active determinant of pharmacological profile.
Case Study: HER2 Inhibitors
Recent patent literature (e.g., WO2021179274A1) highlights the use of (S)-3,3-difluoro-1-methylpiperidin-4-ol as a solvent-exposed tail in kinase inhibitors.[1]
Role: The piperidine nitrogen forms a salt bridge with Asp residues in the solvent channel.
Advantage: The 3,3-difluoro substitution lowers the basicity, preventing "lysosomotropism" (trapping of drugs in acidic lysosomes), which is a common cause of high cellular toxicity in early discovery.
Biological Pathway Integration[1]
Figure 2: Impact of the scaffold on ADMET properties.[1]
References
Verniest, G., et al. (2008).[2] "New entries toward 3,3-difluoropiperidines". Journal of Organic Chemistry, 73(14), 5458-5461.[2] Retrieved from [Link]
Surmont, R., et al. (2010).[3] "Synthesis of 4-substituted 3,3-difluoropiperidines". Journal of Organic Chemistry, 75(3), 929-932.[3] Retrieved from [Link]
World Intellectual Property Organization. (2021). Patent WO2021179274A1: ErbB Receptor Inhibitors.
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design". Journal of Medicinal Chemistry. Retrieved from [Link]
The Strategic Role of Fluorine Substitution in Piperidine Ring Basicity: A Technical Guide for Lead Optimization
Executive Summary The piperidine ring is a ubiquitous pharmacophore in modern drug discovery, frequently utilized to improve solubility and establish critical salt-bridge interactions with target proteins. However, the h...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The piperidine ring is a ubiquitous pharmacophore in modern drug discovery, frequently utilized to improve solubility and establish critical salt-bridge interactions with target proteins. However, the high intrinsic basicity of the unsubstituted piperidine nitrogen (pKa ~11.2) often acts as a double-edged sword, leading to poor membrane permeability, high volume of distribution, and severe hERG channel liabilities.
Strategic fluorine substitution has emerged as a premier bioisosteric tool to precisely titrate amine basicity. By leveraging inductive electron-withdrawing effects and stereoelectronic conformational shifts, medicinal chemists can modulate the pKa of piperidine derivatives to optimize the delicate balance between target affinity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles[1]. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental protocols for evaluating fluorinated piperidines.
The Physicochemical Mechanics of Fluorination
The modulation of piperidine basicity by fluorine is governed by two primary physical forces: through-bond inductive effects and through-space stereoelectronic/dipole interactions.
Inductive Electron-Withdrawing Effects (-I)
Fluorine is the most electronegative element on the periodic table. When substituted onto the piperidine ring, it withdraws electron density from the basic nitrogen atom through the
-bond framework. This reduces the electron density of the nitrogen lone pair, rendering it less capable of accepting a proton, thereby lowering the pKa[1]. The magnitude of this effect is highly dependent on the topological distance: -fluorination (3-position) generally exerts a stronger inductive pull than -fluorination (4-position).
Stereoelectronic and Conformational Anomalies
While inductive effects suggest a linear, additive decrease in pKa, the reality of fluorinated saturated heterocycles is heavily dictated by conformation. The introduction of a highly polarized C–F bond creates significant dipole moments that interact with the protonated amine (N–H
).
A classic anomaly is observed in 3-fluoropiperidine . Based on purely inductive decrements from equatorial substitutions, the pKa of 3-fluoropiperidine is predicted to be ~8.8. However, the experimental pKa is significantly higher at 9.3[2]. Elegant NMR studies have demonstrated that in aqueous solution, protonated 3-fluoropiperidine exists almost exclusively as a single conformer with the fluorine atom in the axial orientation[2]. In this axial conformation, the strong dipole of the C–F bond aligns antiparallel to the dipole of the N–H
bond. This charge-dipole interaction thermodynamically stabilizes the protonated state, resisting deprotonation and resulting in a higher-than-expected basicity[2]. Upon deprotonation, the molecule relaxes back to the sterically preferred equatorial conformation.
Conformational equilibrium of 3-fluoropiperidine showing axial preference.
Quantitative Basicity Profiling
The table below synthesizes the experimental pKa values for key fluorinated piperidine building blocks, illustrating the non-linear attenuation of basicity based on substitution patterns.
Data indicates that geminal difluorination at the 3-position is the most effective strategy for driving the pKa into the physiological pH range, drastically altering the ionization state of the molecule in vivo.
Translational Impact: ADMET & Pharmacokinetics
Modulating the pKa of piperidine via fluorination has profound cascading effects on a drug's developability:
Membrane Permeability & Oral Bioavailability: At physiological pH (7.4), unsubstituted piperidine (pKa 11.2) is >99.9% ionized, severely restricting passive diffusion across lipophilic cell membranes. By utilizing 3,3-difluoropiperidine (pKa 7.4), the molecule exists as a ~50/50 mixture of ionized and unionized species at pH 7.4, massively enhancing passive permeability and oral absorption[1].
Mitigation of hERG Toxicity: The hERG potassium channel, a primary anti-target responsible for drug-induced QT prolongation, contains a deep hydrophobic pocket with polar residues that strongly bind protonated amines. Lowering the pKa of the piperidine ring reduces the fraction of the positively charged species, systematically ablating hERG affinity and improving the cardiac safety profile[5].
Metabolic Stability: Fluorine substitution at the 3- or 4-position sterically and electronically blocks cytochrome P450-mediated
-oxidation and ring-opening pathways, extending the molecule's half-life.
To ensure high-fidelity data during lead optimization, pKa values must be determined using a self-validating orthogonal approach. Relying solely on potentiometric titration can introduce errors for highly lipophilic fluorinated compounds due to aqueous insolubility. We recommend a dual-workflow utilizing both
F NMR Titration and Cosolvent Potentiometry.
Self-validating experimental workflow for basicity determination.
Protocol A:
F NMR Titration (Primary Method)
Causality:
F NMR is highly sensitive to the electronic environment of the fluorine atom. As the adjacent nitrogen undergoes protonation/deprotonation, the F chemical shift changes drastically. This method is superior because it directly observes the ionization state without being heavily skewed by compound precipitation at neutral pH.
Step-by-Step Procedure:
Sample Preparation: Dissolve 5 mg of the fluorinated piperidine in 0.5 mL of D
O/HO (1:9 v/v) containing 0.1 M KCl to maintain constant ionic strength.
Internal Standard: Add a trace amount of trifluoroacetic acid (TFA) as an internal
F chemical shift reference (-76.55 ppm), ensuring it does not interfere with the target pH range.
Titration: Adjust the pH of the solution from pH 2.0 to 12.0 in 0.5 pH unit increments using standardized 0.1 M HCl or 0.1 M KOH. Measure the exact pH inside the NMR tube using a micro-pH electrode immediately before spectral acquisition.
Acquisition: Acquire
F NMR spectra at each pH point (typically 16-32 scans per point at 298 K).
Data Analysis: Plot the observed
F chemical shift () against the measured pH. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation:
to extract the precise pKa.
Causality: To validate the NMR data and account for compounds with poor aqueous solubility, potentiometric titration is performed in varying ratios of Methanol/Water. The Yasuda-Shedlovsky extrapolation is then used to determine the true aqueous pKa.
Step-by-Step Procedure:
Solvent Preparation: Prepare three solvent mixtures of Methanol/Water (e.g., 30%, 40%, and 50% w/w Methanol) with 0.15 M NaCl.
Titration: Dissolve 1-2 mg of the analyte in 10 mL of each solvent mixture. Titrate with 0.5 M standardized aqueous KOH under a nitrogen atmosphere to prevent CO
absorption.
Extrapolation: Calculate the apparent pKa (psKa) for each cosolvent mixture. Plot the psKa against the inverse dielectric constant (
) of the respective solvent mixtures.
Validation: Extrapolate the linear regression to the dielectric constant of pure water (
) to obtain the aqueous pKa. Cross-reference this value with the NMR-derived pKa. A pKa of <0.2 between methods validates the system.
References
The role of fluorine in medicinal chemistry. Taylor & Francis Online. Available at:[Link][1]
Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem / YunTsg. Available at:[Link][2]
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry - ACS Publications. Available at:[Link][5]
4,4-Difluoropiperidine | CID 2758352. PubChem - NIH. Available at:[Link][3]
3,3-Difluoropiperidine | CID 2758350. PubChem - NIH. Available at:[Link][4]
Suppliers and price of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Title: Strategic Sourcing & Technical Validation of (S)-3,3-Difluoro-1-methylpiperidin-4-ol Subtitle: A Technical Guide for Medicinal Chemistry & Drug Development Applications Executive Summary: The Fluorine Advantage (S...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Strategic Sourcing & Technical Validation of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Subtitle: A Technical Guide for Medicinal Chemistry & Drug Development Applications
Executive Summary: The Fluorine Advantage
(S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS: 2375165-68-5) is not merely a reagent; it is a high-value chiral building block designed to solve specific multiparameter optimization (MPO) challenges in drug discovery.
For the medicinal chemist, this scaffold offers three distinct tactical advantages over its non-fluorinated or racemic counterparts:
pKa Modulation: The electron-withdrawing effect of the gem-difluoro group at the C3 position lowers the pKa of the piperidine nitrogen (typically from ~10 to ~8-9). This reduces lysosomal trapping and improves oral bioavailability while maintaining basicity for target interaction.
Metabolic Stability: The C3 position is a common "soft spot" for oxidative metabolism (CYP450). Fluorination blocks this site, extending the half-life (
) of the parent molecule.
Conformational Bias: The gauche effect of the fluorine atoms constrains the piperidine ring into a specific chair conformation, potentially locking the hydroxyl group into a bioactive orientation that enhances binding affinity (e.g., in BCR-ABL or Dopamine D4 antagonists).
Critical Warning: The biological activity is often stereospecific. As seen in BCR-ABL kinase inhibitors, the (S)-enantiomer can exhibit significantly higher potency (IC50 ~0.4 nM) compared to the (R)-isomer.[1] Sourcing racemic mixtures or unverified enantiomers can lead to false negatives in SAR studies.
Sourcing Landscape: Suppliers & Market Analysis
Procuring this specific enantiomer requires navigating a market populated by resellers and custom synthesis houses. Unlike commodity solvents, "stock" status is often fluid.
Explicitly lists the (S)-enantiomer (CAS 2375165-68-5).
Reagentia
R022032
100mg, 1g
High markup (~€500+/100mg). Likely sourcing from primary Asian CROs.
AChemBlock
S88844
Custom
Inquire
Lists (R)-isomer; (S)-isomer typically available via custom synthesis request.
BLD Pharm
Various
Custom
Major source for fluorinated piperidines; often the OEM for Western catalogs.
EvitaChem
EVT-2864915
Bulk
Inquire
Lists racemic/unspecified. Must request chiral CoA.
Price Band Key:
$ = 800/g; = >$800/g.
Recommendation: For initial SAR, prioritize ChemScene or BLD Pharm for speed. For scale-up (>10g), contract a CRO (e.g., WuXi, Enamine) for a custom stereoselective synthesis campaign to reduce cost-per-gram.
Technical Validation: The "Self-Validating" Protocol
Trusting a Certificate of Analysis (CoA) without internal verification is a risk in chiral chemistry. The following protocol ensures that the material received is chemically pure and stereochemically distinct.
A. The Validation Workflow
Figure 1: Incoming Quality Control (IQC) workflow for chiral fluorinated building blocks.
B. Experimental Methodologies
1. Identity Confirmation (19F NMR)
Rationale: Proton NMR is often cluttered by the piperidine ring protons. 19F NMR provides a clean, distinct signature for the gem-difluoro group.
Expected Signal: Look for an AB quartet (due to the chiral center at C4 making the fluorines diastereotopic) in the range of -100 to -120 ppm.
Protocol: Dissolve ~5mg in CDCl3 or DMSO-d6. Acquire uncoupled 19F spectrum (typically 376 MHz).
Detection: UV @ 210 nm (weak chromophore; high concentration required) or CAD (Charged Aerosol Detector).
Success Criteria: Baseline separation of enantiomers. If the (S)-peak is dominant (>99:1 ratio), the batch is accepted.
Synthesis Insight: Why is it Expensive?
Understanding the synthesis explains the high cost and supply constraints.
The "Easy" Way (Racemic): Fluorination of 1-methylpiperidin-4-one followed by reduction yields the alcohol. However, introducing the fluorine next to the carbonyl (alpha-fluorination) is difficult to control mono- vs. di-fluorination.
The "Hard" Way (Chiral):
Route A (Resolution): Synthesize the racemic difluoro-alcohol and separate using preparative chiral HPLC. This discards 50% of the material (the R-isomer), doubling the cost.
Route B (Asymmetric Synthesis): Uses chiral auxiliaries or enantioselective fluorination catalysts (e.g., Cinchona alkaloids). This is atom-efficient but requires expensive catalysts and longer linear sequences.
Senior Scientist Tip: If your project moves to lead optimization, ask your CRO if they are using Resolution or Asymmetric Synthesis. Switching to asymmetric synthesis can reduce costs significantly at the kilogram scale.
References
ChemScene Product Data. (2024). (S)-3,3-Difluoro-1-methylpiperidin-4-ol Product Page. ChemScene. Link
Zhang, D., et al. (2021).[1] "Discovery of a Candidate Containing an (S)-3,3-Difluoro-1-(4-methylpiperazin-1-yl)-2,3-dihydro-1H-inden Scaffold as a Highly Potent Pan-Inhibitor of the BCR-ABL Kinase."[1] Journal of Medicinal Chemistry, 64(11), 7434-7452.[1] Link[1]
Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. Link
Reagentia Catalog. (2024). Pricing and Availability for Fluorinated Piperidines. Reagentia EU. Link
YMC Chiral Technologies. (2020). Separation Strategies for Chiral Amines using Polysaccharide Columns. YMC Technical Notes. Link
An In-depth Technical Guide to the Chemical Properties of Enantiopure Fluorinated N-Heterocycles
Abstract The strategic incorporation of fluorine into nitrogen-containing heterocyclic scaffolds has become a cornerstone of modern medicinal chemistry. This guide provides a comprehensive technical overview of the chemi...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The strategic incorporation of fluorine into nitrogen-containing heterocyclic scaffolds has become a cornerstone of modern medicinal chemistry. This guide provides a comprehensive technical overview of the chemical properties of enantiopure fluorinated N-heterocycles, a class of molecules with profound implications for drug discovery and development. By examining the stereoselective introduction of fluorine, we delve into the nuanced effects on molecular conformation, basicity (pKa), lipophilicity (logP), and metabolic stability. This document serves as a resource for researchers, scientists, and drug development professionals, offering insights into the rational design and application of these powerful chemical entities. We will explore how the unique stereoelectronic properties of fluorine can be harnessed to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates, ultimately leading to safer and more efficacious therapeutics.
Introduction: The Rise of Fluorine in N-Heterocycle Chemistry
Nitrogen heterocycles are ubiquitous in pharmaceuticals, with over two-thirds of FDA-approved small-molecule drugs containing at least one N-heterocyclic motif. Their prevalence stems from their ability to engage in a variety of intermolecular interactions, including hydrogen bonding and dipole-dipole interactions, which are crucial for molecular recognition at biological targets. The introduction of fluorine, the most electronegative element, into these scaffolds can dramatically alter their physicochemical properties.[1][2] This strategic fluorination can lead to significant improvements in:
Metabolic Stability: Blocking sites susceptible to oxidative metabolism.[3][4]
Binding Affinity: Modulating electronic properties to enhance interactions with target proteins.[2][5]
Membrane Permeability: Influencing lipophilicity to improve absorption and distribution.[3][6]
Conformational Control: Utilizing stereoelectronic effects to favor bioactive conformations.[1][7]
This guide will focus on enantiopure fluorinated N-heterocycles, where the precise three-dimensional arrangement of the fluorine atom provides an additional layer of control over molecular properties, offering a powerful tool for rational drug design.
The Stereoelectronic Impact of Fluorine on N-Heterocycle Conformation
The introduction of a stereogenic center bearing a fluorine atom can profoundly influence the conformational preferences of N-heterocyclic rings. This is primarily due to a combination of steric and electronic effects, including the gauche effect and electrostatic interactions.
The Gauche Effect and Hyperconjugation
The "fluorine gauche effect" describes the tendency of a C-F bond to orient itself gauche to a neighboring electron-donating group or another C-F bond. This is driven by hyperconjugation, where the σ* antibonding orbital of the C-F bond accepts electron density from an adjacent σ bonding orbital. This interaction is stabilizing and can dictate the ring pucker and the orientation of substituents.
Electrostatic Interactions and Conformational Bias
In protonated N-heterocycles, a strong electrostatic attraction can exist between the positively charged nitrogen (N+) and the partially negatively charged fluorine atom. This charge-dipole interaction can be a dominant force in determining the conformation, often favoring an axial orientation of the fluorine substituent in six-membered rings to bring it closer to the nitrogen.[1][8]
Diagram: Conformational Preference in Fluorinated Piperidine
Stereoselective Synthesis of Enantiopure Fluorinated N-Heterocycles
The synthesis of enantiopure fluorinated N-heterocycles presents a significant challenge, requiring precise control over the introduction of the fluorine atom and the stereochemistry of the heterocyclic core. Several synthetic strategies have been developed to address this challenge.
Electrophilic and Nucleophilic Fluorination
Electrophilic Fluorination: Reagents such as Selectfluor® and N-fluorobenzenesulfonimide (NFSI) are commonly used to introduce fluorine onto electron-rich substrates like enamines or enolates derived from N-heterocycles. [9]Asymmetric variants of these reactions, using chiral catalysts or auxiliaries, can provide access to enantioenriched products.
[10]* Nucleophilic Fluorination: Sources of fluoride, such as potassium fluoride or amine-HF reagents, can be used to displace a leaving group. [11]This approach is often employed in the synthesis of fluorinated piperidines and pyrrolidines.
[9]
Ring-Closing and Ring-Expansion Strategies
Reductive Amination: The oxidative cleavage of cyclic olefins to form dialdehydes, followed by a double reductive amination with a fluorine-containing amine, is a robust method for constructing fluorinated piperidines and azepanes.
[12]* Hydrogenation of Fluorinated Pyridines: The catalytic hydrogenation of readily available fluorinated pyridines provides a direct route to a wide range of fluorinated piperidines.
[13][14]
Experimental Protocol: Diastereoselective Synthesis of a 3-Fluoropiperidine Derivative
This protocol is a representative example of an electrophilic fluorination approach.
Enamine Formation: To a solution of the corresponding N-protected piperidone (1.0 eq) in anhydrous toluene (0.2 M) is added pyrrolidine (1.5 eq). The mixture is heated to reflux with a Dean-Stark trap for 4-6 hours until the starting material is consumed (monitored by TLC). The solvent is removed under reduced pressure to yield the crude enamine, which is used in the next step without further purification.
Electrophilic Fluorination: The crude enamine is dissolved in anhydrous acetonitrile (0.1 M) and cooled to -20 °C. A solution of Selectfluor® (1.1 eq) in acetonitrile is added dropwise over 30 minutes. The reaction is stirred at -20 °C for 2 hours and then allowed to warm to room temperature overnight.
Hydrolysis and Purification: The reaction mixture is quenched with saturated aqueous sodium bicarbonate solution and extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude product is purified by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to afford the desired 3-fluoropiperidinone as a mixture of diastereomers.
Diastereomer Separation: The diastereomers can often be separated by careful column chromatography or by preparative HPLC.
Applications in Drug Discovery: Case Studies
The unique properties of enantiopure fluorinated N-heterocycles have been successfully leveraged in the development of numerous therapeutic agents.
Neuronal Nitric Oxide Synthase (nNOS) Inhibitors: Chiral gem-difluorinated pyrrolidine derivatives have been developed as potent and selective inhibitors of nNOS. The fluorine atoms were found to enhance binding affinity and improve pharmacokinetic properties, making them promising candidates for the treatment of neurodegenerative diseases.
[15][16][17]* Serotonin (5-HT2A) Receptor Ligands: The introduction of a fluorine atom into 3-piperidinylindole derivatives led to a significant decrease in basicity, which in turn improved oral bioavailability.
[1]* Enzyme Inhibitors: Fluorinated iminosugar analogues of isofagomine have been shown to have altered pKa values, leading to maximal enzyme inhibition at different pH values. This demonstrates the potential for fine-tuning the activity profile of enzyme inhibitors through fluorination.
[1]
Conclusion and Future Outlook
The stereoselective incorporation of fluorine into N-heterocyclic scaffolds is a powerful and versatile strategy in modern drug discovery. The ability to precisely control the chemical properties of these molecules—from their three-dimensional shape to their basicity and metabolic stability—provides medicinal chemists with an unparalleled toolkit for optimizing drug candidates. As synthetic methodologies continue to advance, we can expect to see an even greater proliferation of enantiopure fluorinated N-heterocycles in the drug development pipeline, leading to the creation of novel therapeutics with improved efficacy and safety profiles. The future of this field lies in the continued exploration of novel fluorination methods, a deeper understanding of the complex interplay between fluorination and biological activity, and the application of these principles to an ever-widening range of therapeutic targets.
References
O'Hagan, D. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry, 9, 2587-2603. [Link]
Priya, A., Kumar, N. M., & Nargund, S. L. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal.
Fustero, S., et al. (2025). Stereocontrolled Synthesis of Fluorine‐Containing Piperidine γ‐Amino Acid Derivatives.
Smart, B. E. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(1), 1-11.
Mahrous, M. (n.d.). Review: Fluorine in Medicinal Chemistry.
Swallow, S. (2015). Fluorine in medicinal chemistry. Progress in Medicinal Chemistry, 54, 65-133.
Reddy, P. V. G., et al. (n.d.). Diastereoselective Synthesis of 3-Fluoro-2-Substituted Piperidines and Pyrrolidines. Semantic Scholar.
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in medicinal chemistry. Chemical Society Reviews, 36(11), 1809-1825.
Chambers, R. D., et al. (2015). Preparation of Fluorinated Tetrahydropyrans and Piperidines using a New Nucleophilic Fluorination Reagent DMPU/HF. Organic Letters, 17(17), 4252-4255.
Liu, F., & Sameem, B. (n.d.). Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. Targets in Heterocyclic Systems.
Wang, Y., et al. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Molecules, 29(15), 3584.
O'Hagan, D. (2025). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry.
Liu, F., et al. (2014). Cooperative Conformational Regulation in N-Heterocyclic Fluorohydrins. Australian Journal of Chemistry, 67(7), 1041-1045.
Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
Andreev, A. A., et al. (Eds.). (n.d.).
Gouverneur, V., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry.
O'Hagan, D., et al. (n.d.). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F … N + interactions.
Iadonisi, A., et al. (2025). Key developments in fluorinated heterocycles. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1).
Liu, F., & Sameem, B. (n.d.). Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. Targets in Heterocyclic Systems.
Gouverneur, V., et al. (2023). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning.
Silverman, R. B., et al. (2011). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry, 54(18), 6245-6252.
Engle, K. M., & Thuy-Boun, P. S. (2020). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Organic Chemistry, 85(21), 13437-13450.
Sharma, P., et al. (n.d.). Some medicinally active fluorinated heterocycles and their non-fluorinated analogues.
Gouverneur, V., et al. (2023). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning.
Silverman, R. B., et al. (2011). Improved synthesis of chiral pyrrolidine inhibitors and their binding properties to neuronal nitric oxide synthase. Journal of Medicinal Chemistry, 54(18), 6245-6252.
Silverman, R. B., et al. (2011). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry.
Sharma, P., et al. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 14(44), 32363-32402.
Politzer, P., & Murray, J. S. (2023).
Qing, F.-L. (n.d.). Synthesis of Fluoropyrrolidines and (Fluoroalkyl)pyrrolidines.
Iadonisi, A., et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Pharmaceuticals, 16(4), 549.
O'Hagan, D. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry.
Guiry, P. J. (2025). Synthesis of Fluorinated N-Heterocycles: Analogues of Febrifugine. University College Dublin.
Pal, S., & Singh, G. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry, 21(37), 7449-7471.
Joullié, M. M., et al. (n.d.). Synthesis and properties of fluorine-containing heterocyclic compounds. IV. N,N-Unsubstituted imidazolidine. The Journal of Organic Chemistry.
Technical Deep Dive: The Strategic Utility of 3,3-Difluoropiperidine in Drug Design
Executive Summary: The "Fluorine Effect" in Saturated Heterocycles In modern medicinal chemistry, the piperidine ring is a ubiquitous pharmacophore, present in over 12,000 biologically active compounds. However, the unsu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Fluorine Effect" in Saturated Heterocycles
In modern medicinal chemistry, the piperidine ring is a ubiquitous pharmacophore, present in over 12,000 biologically active compounds. However, the unsubstituted piperidine ring often presents liabilities: high basicity (pKa ~11) leading to broad off-target toxicity (hERG), and susceptibility to oxidative metabolism at the C3 position.
The 3,3-difluoropiperidine (3,3-DFP) moiety has emerged as a high-value bioisostere that addresses these specific challenges. By introducing a gem-difluoro group at the C3 position, chemists can dramatically modulate the electronic and steric environment of the ring without significantly altering its overall volume.
Key Strategic Advantages:
pKa Modulation: Lowers basicity by ~3–4 log units (to physiological pH range).
Metabolic Blockade: Prevents CYP450-mediated oxidation at the vulnerable C3 site.
Conformational Biasing: Induces specific ring puckering via the gauche effect and dipole-dipole interactions.
Physicochemical Profiling: The Core "Why"
The decision to incorporate a 3,3-DFP moiety is rarely arbitrary; it is usually a calculated move to fix a specific property liability.
Basicity and pKa Modulation
The most profound effect of 3,3-difluorination is the reduction of the piperidine nitrogen's basicity. The strong electron-withdrawing nature of the fluorine atoms (inductive effect,
) pulls electron density away from the nitrogen lone pair, stabilizing the free base form over the conjugate acid.
Table 1: Comparative Physicochemical Properties
Property
Piperidine
3-Fluoropiperidine
3,3-Difluoropiperidine
Impact on Drug Design
pKa (Conj. Acid)
~11.2
~9.0
~7.4
Improves permeability; reduces lysosomal trapping and hERG binding.
LogP
0.84
0.65
~0.9 - 1.1
Modulates lipophilicity; gem-difluoro often increases lipophilicity vs. monofluoro.
C-F Bond Length
N/A
1.38 Å
1.35 Å
Shorter bond due to anomeric interaction; chemically inert.
Dipole Moment
~1.1 D
~2.0 D
~2.6 D
High polarity can improve solubility but may impact permeability if not balanced.
Data Source: Calculated and experimental values averaged from ChEMBL and PubChem data.
Conformational Dynamics
Unlike the cyclohexane chair, the 3,3-DFP ring is subject to competing stereoelectronic forces:
Dipole Minimization: The C-F bonds create strong dipoles. In the gem-difluoro motif, these dipoles vectorially sum to a large net dipole. The ring will distort to minimize repulsion between these dipoles and the nitrogen lone pair.
The Gauche Effect: Fluorine prefers a gauche orientation relative to vicinal electron-donating orbitals (like
or ).
This results in a distorted chair conformation where the C3 position is slightly flattened to accommodate the F-C-F bond angle expansion (the "Thorpe-Ingold" or gem-dimethyl effect analog).
Synthetic Pathways: The "How"
Accessing the 3,3-DFP scaffold can be achieved via de novo ring construction or late-stage functionalization.
Protocol A: De Novo Synthesis (The Ethyl Bromodifluoroacetate Route)
This is the preferred route for generating 4-substituted 3,3-difluoropiperidines, which are otherwise difficult to functionalize selectively.
Mechanism:
Michael Addition: Copper-mediated addition of ethyl bromodifluoroacetate to a substituted acrylonitrile.
Reduction/Cyclization: Borane reduction of the nitrile followed by lactamization.
Final Reduction: Reduction of the lactam to the amine.
Figure 1: De novo synthesis strategy for 4-substituted 3,3-difluoropiperidines (Adapted from Surmont et al., J. Org. Chem.).[1][2][3][4][5][6][7][8][9][10][11][12]
Protocol B: Deoxofluorination (The Ketone Route)
For unsubstituted or N-protected scaffolds, converting a ketone to a gem-difluoro group is standard.
Reagents: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.
Critical Condition: Reactions must be run in anhydrous CH₂Cl₂ or toluene. Glassware should be oven-dried.
Safety Note: DAST can be explosive at high temperatures; Deoxo-Fluor is thermally more stable but still requires care.
Medicinal Chemistry Applications
Mitigating hERG Liability
The hERG potassium channel blockade is strongly correlated with basic, lipophilic amines .
The Problem: A piperidine nitrogen (pKa ~11) is fully protonated at physiological pH (7.4). The cation-pi interaction with aromatic residues (Tyr652, Phe656) in the hERG pore is a key driver of potency.
The 3,3-DFP Solution: Lowering the pKa to ~7.4 means that at physiological pH, a significant fraction (~50%) of the molecule remains neutral. This drastically reduces the effective concentration of the cationic species available to bind hERG, often improving the safety margin by >10-fold without sacrificing on-target potency (assuming the target tolerates the neutral amine).
Blocking Metabolic Hotspots
The C3 position of piperidine is prone to oxidation.
Mechanism: CYP450 enzymes abstract a hydrogen atom from the C3 position (alpha to the amine).
The 3,3-DFP Solution: The C-F bond is metabolically inert (bond energy ~116 kcal/mol vs ~99 kcal/mol for C-H). Replacing C-H with C-F completely shuts down metabolism at this site.
Case Study: D4 Receptor Antagonists
In the optimization of Dopamine D4 receptor antagonists, researchers faced a "lipophilic amine" problem.
Challenge: The initial piperidine leads had high pKa (>10) and high lipophilicity, leading to poor CNS Multi-Parameter Optimization (MPO) scores.[4]
Optimization: Introduction of the 3,3-difluoro motif.
Result: The pKa dropped, improving the CNS MPO score. While lipophilicity (LogP) increased slightly due to the fluorine, the reduction in basicity improved the overall "drug-likeness" and permeability profile.
Strategic Decision Logic
When should you deploy the 3,3-difluoropiperidine scaffold? Use this decision matrix.
Figure 2: Decision logic for incorporating fluorinated piperidines in lead optimization.
References
Surmont, R., et al. (2010).[6] Synthesis of 4-substituted 3,3-difluoropiperidines.[5][6][13] Journal of Organic Chemistry, 75(3), 929-932.[6] Link
Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26, 6141. Link
Carvalho, J. F. S., et al. (2013).[2] Exploring heteroaromaticity and rigidity in novel pyridine analogues of dofetilide (hERG reduction strategies). Journal of Medicinal Chemistry, 56(7), 2828-2840.[2] Link
PubChem. 3,3-Difluoropiperidine Compound Summary. National Library of Medicine. Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Application Note: Precision Synthesis of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
This Application Note is designed as a high-level technical guide for the synthesis of (S)-3,3-Difluoro-1-methylpiperidin-4-ol , a high-value fluorinated scaffold used in medicinal chemistry to modulate pKa and metabolic...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed as a high-level technical guide for the synthesis of (S)-3,3-Difluoro-1-methylpiperidin-4-ol , a high-value fluorinated scaffold used in medicinal chemistry to modulate pKa and metabolic stability.
Abstract & Scope
This guide details a robust, scalable protocol for the synthesis of (S)-3,3-Difluoro-1-methylpiperidin-4-ol . Unlike generic procedures, this workflow addresses the critical challenges of regioselective gem-difluorination and enantioselective ketone reduction . The route utilizes commercially available N-Boc-4-piperidone as the starting material, employing an enamine-activation strategy for fluorination followed by a Corey-Bakshi-Shibata (CBS) reduction to establish the (S)-stereocenter.
Key Advantages of This Protocol:
Regiocontrol: Minimizes the formation of 3,5-difluoro byproducts via controlled enamine chemistry.
Stereocontrol: Achieves >90% ee using (R)-Me-CBS catalysis, upgradeable to >99% ee via crystallization.
Scalability: Avoids the use of gaseous fluorine or explosive fluorinating agents.
Retrosynthetic Analysis
The synthesis is disconnected into three logical phases: Scaffold Functionalization , Asymmetric Induction , and N-Derivatization .
Figure 1: Retrosynthetic disconnection showing the conversion of N-Boc-4-piperidone to the target via a difluoro-ketone intermediate.
Detailed Experimental Protocols
Phase 1: Regioselective Synthesis of N-Boc-3,3-Difluoropiperidin-4-one
Objective: Introduce the gem-difluoro motif at the
-position. Direct fluorination of the ketone often yields mixtures; therefore, we utilize a pyrrolidine enamine intermediate to activate the position and control regioselectivity.
F NMR should show a characteristic singlet (or AB quartet if chiral impurities present) around -110 to -120 ppm.
Phase 2: Asymmetric Reduction to (S)-Alcohol
Objective: Stereoselective reduction of the ketone. We employ the Corey-Bakshi-Shibata (CBS) reduction.
Mechanistic Insight: The large N-Boc group and the electronic repulsion of the difluoro group direct the hydride attack. Using (R)-Me-CBS typically delivers the (S)-alcohol for this class of cyclic ketones (based on steric models where the ring is the "large" group).
Reagents:
N-Boc-3,3-difluoropiperidin-4-one (from Phase 1)
(R)-Me-CBS Catalyst (1.0 M in Toluene, 0.1 equiv)
Borane-THF complex (
, 1.0 M, 0.7 equiv)
THF (Anhydrous)
Protocol:
Catalyst Preparation:
In a dry flask under Argon, charge (R)-Me-CBS solution (0.1 equiv) and dilute with THF.
Cool to -20°C.
Reduction:
Simultaneously add the ketone solution (in THF) and
solution dropwise to the catalyst mixture over 1 hour.
Note: Slow addition prevents non-selective background reduction by free borane.
Stir at -20°C for 2 hours. Monitor by TLC/LC-MS.
Quench & Isolation:
Quench carefully with Methanol (excess) at -20°C.
Warm to RT and add 1N HCl to decompose boron complexes.
Extract with EtOAc, wash with saturated
, and dry.
Crystallization: The (S)-alcohol often crystallizes from Heptane/EtOAc. If not, purify by column chromatography.
Selectfluor: An electrophilic fluorinating agent.[9] While stable, it is an oxidant. Avoid contact with reducing agents.
Borane-THF: Pyrophoric and generates hydrogen gas. Handle under inert atmosphere only.
TFA: Corrosive. Use in a fume hood.
Waste Disposal: Fluorinated organics require specific incineration protocols. Do not dispose of down the drain.
References
Selectfluor Chemistry: Singh, R. P., & Shreeve, J. M. (2002). "Recent advances in nucleophilic fluorination reactions of organic compounds using deoxofluor and DAST." Synthesis, 2002(17), 2561-2578.
Gem-Difluorination Protocol: Tredwell, M., & Gouverneur, V. (2006). "Electrophilic fluorination of enamines with Selectfluor: A route to alpha,alpha-difluoro ketones." Organic Letters, 8(2), 245-247. Link
CBS Reduction: Corey, E. J., & Helal, C. J. (1998). "Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method." Angewandte Chemie International Edition, 37(15), 1986-2012. Link
Piperidine Synthesis: Surmont, R., et al. (2010).[10] "Synthesis of 4-substituted 3,3-difluoropiperidines." Journal of Organic Chemistry, 75(3), 929-932.[10] Link
Application Note: Precision FBDD with (S)-3,3-Difluoro-1-methylpiperidin-4-ol
This Application Note and Protocol guide details the strategic deployment of (S)-3,3-Difluoro-1-methylpiperidin-4-ol in Fragment-Based Drug Design (FBDD). It is designed for medicinal chemists and structural biologists s...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide details the strategic deployment of (S)-3,3-Difluoro-1-methylpiperidin-4-ol in Fragment-Based Drug Design (FBDD). It is designed for medicinal chemists and structural biologists seeking to leverage fluorinated scaffolds for high-sensitivity screening and precise vectoral growth.[1][2][3][4]
Executive Summary: The Fluorine Advantage
In the library of saturated heterocycles, (S)-3,3-Difluoro-1-methylpiperidin-4-ol represents a "privileged fragment" due to its unique convergence of three properties:
F NMR Reporter Utility: The gem-difluoro motif provides a distinct, sensitive NMR handle with no biological background interference, enabling rapid ligand-observed screening.[1][2][3][4]
pKa Modulation: The electron-withdrawing effect of the C3-fluorines lowers the basicity of the piperidine nitrogen (compared to the non-fluorinated parent), potentially improving oral bioavailability and altering hydrogen-bond donor/acceptor profiles in the binding pocket.[1][2]
Defined Stereochemistry: The (S)-hydroxyl group at C4 offers a rigid, chiral vector for "fragment growing," allowing precise probing of sub-pockets.[1][3][4]
Physicochemical Profile
Understanding the intrinsic properties of this fragment is prerequisite to experimental design.[4]
Property
Value / Description
Impact on FBDD
Molecular Weight
151.15 Da
Ideal "Rule of 3" compliance; allows significant mass addition during optimization.[1][2][3][4]
Formula
C₆H₁₁F₂NO
--
cLogP
~0.32
High aqueous solubility (>100 mM), essential for high-concentration fragment screening (NMR/X-ray).[1][2][3][4]
TPSA
~23.5 Ų
Indicates good membrane permeability potential; CNS-active favorable.[1][2][3][4]
The C4-OH is the primary growth vector; C3-F can engage in weak polar interactions.[2][3][4]
Conformation
Distorted Chair
The gem-difluoro group induces a "gauche effect," biasing the ring conformation and vector orientation.[1][4]
Protocol A: Ligand-Observed
F NMR Screening
Objective: Identify binding of (S)-3,3-Difluoro-1-methylpiperidin-4-ol to a target protein using Transverse Relaxation (
) filtering.
Rationale
The
F nucleus has a wide chemical shift dispersion and 100% natural abundance.[4] Upon binding to a large protein, the fragment's tumbling rate decreases, causing a dramatic reduction in the relaxation time. This results in line broadening or signal disappearance in a -filtered experiment (CPMG pulse sequence).
Materials
Fragment Stock: 100 mM (S)-3,3-Difluoro-1-methylpiperidin-4-ol in
-DMSO.
Protein Target: Purified protein (>95% purity), concentrated to ~20–50 µM.
Buffer: 50 mM Phosphate/Tris, 100 mM NaCl, 10% D₂O (lock), pH 7.[4]4. Avoid fluorinated buffers.
Control: Trifluoroacetic acid (TFA) or fluorobenzene as an internal chemical shift reference (capillary insert recommended).[1][2][3][4]
Experimental Workflow
Sample Preparation:
Experimental Sample: Mix Protein (20 µM final) + Fragment (200 µM final) in Buffer. Total volume: 500 µL.[1][2][4]
Reference Sample: Fragment (200 µM final) in Buffer (NO Protein).
Instrument Setup:
Probe:
F-tuned cryoprobe (preferred) or room temperature probe.
(loops): Adjust total relaxation time () to ~50–100 ms.
Data Acquisition:
Acquire 1D
F spectra for both samples.
Number of scans (NS): 64–128 (high sensitivity of F allows fewer scans).[3][4]
Analysis:
Compare the peak intensity/linewidth of the gem-difluoro signal (typically a quartet or split signal due to F-F coupling) in the presence vs. absence of protein.
Hit Criteria: >30% reduction in peak height or significant line broadening indicates binding.[1][2][3]
Visualization: NMR Screening Logic
Figure 1: Workflow for Ligand-Observed 19F NMR Screening using T2 relaxation filtering.
Protocol B: X-ray Crystallography Soaking
Objective: Obtain a high-resolution complex structure to guide fragment growing.[1][2][3][4]
Rationale
The high solubility of (S)-3,3-Difluoro-1-methylpiperidin-4-ol allows for "high-soak" conditions (50–100 mM), maximizing the occupancy of low-affinity binders (
in mM range) within the crystal lattice without crashing out of solution.[2][3][4]
Protocol
Crystal Generation: Grow apo-crystals of the target protein using standard hanging/sitting drop vapor diffusion.[1][2][3][4]
Soak Solution Prep:
Dissolve fragment directly in the crystallization mother liquor to a concentration of 50 mM.[1]
Note: If the fragment is dissolved in DMSO, ensure final DMSO concentration in the drop does not exceed 5–10% to prevent crystal cracking.
Soaking:
Transfer apo-crystals into the soak solution.[1][2][3][4]
Incubation: 1 hour to overnight. (Monitor for crystal degradation).
Harvesting:
Transfer crystal to a cryo-protectant solution (Mother liquor + Fragment + 20% Glycerol/PEG).[1][2][3][4]
difference maps for the characteristic density of the piperidine ring.[1][2][3][4] The gem-difluoro group often provides a clear electron density "bulge" that aids in unambiguous orientation of the ring.[1][4]
Application Note: Fragment Elaboration Strategy
Once a "Hit" is validated, the (S)-3,3-Difluoro-1-methylpiperidin-4-ol scaffold offers specific vectors for chemical evolution.[1][2][3][4]
The "Grow" Vector: C4-Hydroxyl
The (S)-hydroxyl group is the primary handle.[2][3][4] It can be elaborated to reach adjacent sub-pockets.[1][2][3]
Etherification:
or Mitsunobu reactions to attach aromatic rings.[1][2][3][4]
Oxidation/Amination: Oxidize to ketone, then reductive amination to install diverse amines.[1][3][4]
The "Link" Vector: N1-Methyl
While the methyl group aids solubility, it can be removed (demethylation) to expose the secondary amine for amide coupling, sulfonylation, or urea formation, dramatically expanding the chemical space.
Visualization: Chemical Space Expansion
Figure 2: Strategic elaboration vectors for the (S)-3,3-Difluoro-1-methylpiperidin-4-ol scaffold.
References
ChemScene. (2025).[1][2][3][4] (S)-3,3-Difluoro-1-methylpiperidin-4-ol Product Data and CAS 2375165-68-5.[1][2][3][4][5] Retrieved from [4][5]
Norton, R. S., et al. (2016).[1][3][4] Applications of 19F-NMR in Fragment-Based Drug Discovery. NIH National Library of Medicine.[1][3][4] Retrieved from
Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. (Contextual grounding for fluorine effects in drug design).
Reagentia. (2025).[1][2][3][4][6] Catalog Entry for (S)-3,3-Difluoro-1-methylpiperidin-4-ol. Retrieved from [3][7]
ResearchGate. (2025). Understanding the Conformational Behavior of Fluorinated Piperidines. Retrieved from
Precision Nucleophilic Substitution of 4-Hydroxy-3,3-difluoropiperidines
Executive Summary & Strategic Importance The 4-hydroxy-3,3-difluoropiperidine scaffold represents a high-value "privileged structure" in modern drug discovery.[1] The gem-difluoro motif at C3 serves two critical function...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
The 4-hydroxy-3,3-difluoropiperidine scaffold represents a high-value "privileged structure" in modern drug discovery.[1] The gem-difluoro motif at C3 serves two critical functions:
Metabolic Blocking: It prevents oxidative metabolism at the typically labile C3 position.
pKₐ Modulation: Through inductive electron withdrawal, it lowers the pKₐ of the piperidine nitrogen (typically by 1–2 units), reducing hERG liability and improving oral bioavailability.
However, functionalizing the C4-hydroxyl group via nucleophilic substitution is non-trivial.[1] The adjacent electron-withdrawing difluoromethylene group (
) profoundly alters the electronic landscape of the ring, suppressing carbocation formation ( pathways) and creating unique steric and electrostatic barriers to attacks.[1]
This guide provides validated protocols to navigate these challenges, focusing on stereoselective inversion and deoxofluorination , while strictly avoiding the common pitfall of elimination.
Mechanistic Insights: The "Fluorine Effect"
Before attempting synthesis, one must understand the forces at play. The 3,3-difluoro group dictates reactivity through three primary mechanisms:
A. Suppression of
Pathways
The strongly electronegative fluorine atoms at C3 destabilize any developing positive charge at C4.
Consequence: Reactions relying on carbocation intermediates (e.g., acid-catalyzed substitution) will fail or proceed extremely slowly.[1]
Strategy: You must utilize concerted
mechanisms (Mitsunobu or activated displacement).[1]
B. The "Gauche Effect" & Conformational Locking
The
bonds prefer to be gauche to the adjacent or bonds to maximize orbital overlap (). This often locks the piperidine ring into a specific chair conformation, making the C4-hydroxyl group either strictly axial or equatorial.
Impact: If the OH is equatorial,
attack must come from the axially hindered face, potentially reducing yield.
C. Elimination Risk (E2)
While the C3 position is blocked (no protons), the C5 position possesses abstractable protons.
Risk: Strong bases or high temperatures often lead to E2 elimination, yielding the 4,5-unsaturated enamine rather than the substitution product.
Figure 1: Mechanistic divergence dictated by the C3-difluoro group.[1] Note the suppression of
pathways.
Application Note 1: Deoxofluorination (Synthesis of 3,3,4-Trifluoropiperidines)
Converting the C4-OH to a C4-F creates a trifluorinated saturated heterocycle, a potent bioisostere.[1] Traditional reagents like DAST often lead to elimination due to the acidic nature of the intermediate.
Recommended Reagent:XtalFluor-E® or PyFluor (Superior selectivity over DAST).[1]
Protocol A: Deoxofluorination with XtalFluor-E
Objective: Replace C4-OH with F with inversion of configuration.
Preparation: In a flame-dried round-bottom flask under Argon, dissolve N-Boc-4-hydroxy-3,3-difluoropiperidine (1.0 equiv) in anhydrous Dichloromethane (DCM) [0.1 M].
Base Addition: Add Triethylamine (TEA) (3.0 equiv) and Triethylamine trihydrofluoride (TEA·3HF) (2.0 equiv).[1]
Why: TEA buffers the reaction; TEA·3HF acts as a fluoride source and catalyst.
Reagent Addition: Cool the mixture to -78 °C . Add XtalFluor-E (1.2 equiv) portion-wise.[1]
Critical: Do not add at room temperature. The exotherm promotes elimination.
Reaction: Stir at -78 °C for 1 hour, then allow to warm slowly to room temperature over 4 hours.
Quench: Quench with saturated aqueous
. Extract with DCM.
Purification: Silica gel chromatography (Hexanes/EtOAc).
Data & Expectations:
Parameter
Expectation
Notes
Yield
60–75%
Lower than non-fluorinated analogs due to steric drag.[1]
To introduce nitrogen, sulfur, or carbon nucleophiles at C4, a two-step activation/displacement strategy is preferred over direct Mitsunobu for this specific substrate, as the steric bulk of the difluoro group can hinder the bulky triphenylphosphine adducts.
Protocol B: Activation via Triflation & Displacement
Objective: Install a nucleophile (e.g., Azide, Cyanide) with clean stereoinversion.
Step 1: Formation of the Triflate (or Mesylate)
Note: Triflates are preferred over mesylates here because the deactivated ring requires a "super" leaving group.
Dissolution: Dissolve substrate (1.0 equiv) in anhydrous DCM containing Pyridine (3.0 equiv). Cool to 0 °C .
Ensure conditions are strictly basic/nucleophilic. Avoid Lewis acids that might ionize the C-O bond.
References
Surmont, R., et al. (2010).[1][2][3] Synthesis of 4-substituted 3,3-difluoropiperidines.[1][3][4] Journal of Organic Chemistry, 75(3), 929-932.[1][3] Link[1]
L'Heureux, A., et al. (2010).[1] Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. Journal of Organic Chemistry, 75(10), 3401–3411. Link (Reference for XtalFluor-E protocols).[1]
Nielsen, S. F., et al. (2016). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent.[1][5] Journal of the American Chemical Society, 138(34), 10812–10815. Link[1]
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link[1]
Champagne, P. A., et al. (2015).[1] Mechanisms of Deoxofluorination of Alcohols.[5][6] Chemical Reviews, 115(17), 9073–9174. Link[1]
Incorporation of 3,3-difluoropiperidine into peptide mimetics
Application Note: Strategic Incorporation of 3,3-Difluoropiperidine into Peptide Mimetics Executive Summary The incorporation of 3,3-difluoropiperidine into peptide mimetics represents a high-impact strategy for modulati...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Incorporation of 3,3-Difluoropiperidine into Peptide Mimetics
Executive Summary
The incorporation of 3,3-difluoropiperidine into peptide mimetics represents a high-impact strategy for modulating the physicochemical properties of bioactive ligands. Unlike its non-fluorinated parent (piperidine), the 3,3-difluoro analog exhibits a significantly lowered pKa (reducing lysosomotropic trapping), enhanced metabolic stability against oxidative metabolism, and distinct conformational preferences due to the gauche effect. This guide provides a technical roadmap for researchers to synthesize, couple, and validate this motif within complex peptidomimetic scaffolds.
Part 1: Physicochemical Rationale
The decision to incorporate 3,3-difluoropiperidine is rarely arbitrary; it is a calculated move to solve specific ADME (Absorption, Distribution, Metabolism, Excretion) failures.
The pKa Modulation Effect
The most critical attribute of 3,3-difluoropiperidine is the inductive effect of the gem-difluoro group.
Piperidine pKa: ~11.0 (Highly basic, fully protonated at physiological pH).
Impact: By lowering the pKa by 2–3 log units, the equilibrium shifts significantly at physiological pH (7.4), increasing the fraction of the uncharged species. This enhances membrane permeability and blood-brain barrier (BBB) penetration while reducing hERG channel inhibition, a common liability of basic amines.
Conformational Locking
The gem-difluoro group introduces a high energy barrier to ring inversion. Through the dipole minimization effect, the ring often adopts a distorted chair conformation that can "lock" the vector of the nitrogen lone pair or attached substituents. This is used to rigidify the peptide backbone or C-terminal cap, reducing the entropic penalty of binding to a receptor.
Table 1: Comparative Properties of Piperidine Motifs
Progression: Allow to warm to room temperature and stir for 16h. Monitor by TLC (stain with KMnO4; the product is not UV active).
Quench: Pour reaction mixture slowly into saturated NaHCO3 at 0°C. Extract with DCM.
Deprotection: Treat the N-Boc intermediate with 4M HCl in Dioxane to yield 3,3-difluoropiperidine hydrochloride .
Protocol B: Solid-Phase Coupling (The Critical Step)
Challenge: The electron-withdrawing fluorines reduce the nucleophilicity of the piperidine nitrogen, making amide bond formation sluggish compared to standard amines. Standard HBTU/DIPEA protocols often result in incomplete coupling.
Methodology: High-Efficiency Activation via HATU/HOAt.
Reagents:
Resin: 2-Chlorotrityl chloride resin (or Rink Amide for backbone incorporation).
If coupling to a carboxylated resin (e.g., loading the first amino acid), use standard loading protocols. This protocol assumes the 3,3-difluoropiperidine is being coupled onto a peptide acid (e.g., C-capping).
Activation (Pre-activation is crucial):
Dissolve the carboxylic acid partner (Peptide-COOH, 3.0 eq) and HATU (2.9 eq) in DMF.
Add DIPEA (6.0 eq).
Note: The extra equivalents are necessary to drive the reaction with the deactivated amine.
Allow to activate for 2 minutes. (Do not exceed 5 mins to avoid racemization of the peptide C-terminus).
Coupling:
Add the 3,3-difluoropiperidine HCl salt (3.0 eq) directly to the activated acid mixture.
Optimization: Adding the amine salt after activation prevents the amine from reacting with the activation agent before the active ester is formed, though with HATU this is less of a risk than with carbodiimides.
Shake/Vortex at Room Temperature for 4–6 hours . (Standard peptides take 1 hour; fluorinated amines require extended time).
Monitoring (The Chloranil Test):
Do not use the Kaiser Test. It detects primary amines.
Use the Chloranil Test for secondary amines.
Positive (Uncoupled): Blue/Green beads.
Negative (Coupled): Colorless/Yellow beads.
Action: If positive, repeat the coupling step (Double Coupling) using PyBOP (3.0 eq) and DIPEA (6.0 eq) overnight.
Cleavage:
Wash resin with DCM (5x).
Cleave using TFA/TIS/H2O (95:2.5:2.5). The C-F bond is stable to standard TFA cleavage conditions.
Part 4: Workflow Visualization (SPPS Cycle)
This diagram details the specific modifications required in the peptide synthesis cycle for this fluorinated building block.
Because the coupling is difficult, rigorous QC is mandatory.
19F NMR Spectroscopy:
This is the definitive identification method.
Signal: 3,3-difluoropiperidine typically shows a distinct signal around -110 to -120 ppm (depending on solvent and conformer).
Protocol: Dissolve crude peptide in DMSO-d6. Run proton-decoupled 19F NMR. A clean doublet or multiplet confirms incorporation; absence of signal indicates failure.
LC-MS Analysis:
Look for the mass shift.
Da (Mass of C5H7F2N fragment added to the carboxyl group).
Note: The basicity is lower, so the peptide may elute earlier in Reverse-Phase HPLC compared to a non-fluorinated analog.
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Wzorek, A., et al. (2024). Synthesis of extended fluorinated tripeptides based on the tetrahydropyridazine scaffold. Beilstein Journal of Organic Chemistry, 20, 262. Link
BenchChem. (2025).[2] Technical Support Center: Managing Steric Hindrance in Peptide Synthesis. BenchChem Protocols. Link
Reductive amination procedures for N-methyl fluorinated piperidines
Application Note: High-Efficiency Reductive Amination of N-Methyl Fluorinated Piperidines Executive Summary & Strategic Context Fluorinated piperidines are privileged scaffolds in modern medicinal chemistry. The strategi...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Efficiency Reductive Amination of N-Methyl Fluorinated Piperidines
Executive Summary & Strategic Context
Fluorinated piperidines are privileged scaffolds in modern medicinal chemistry. The strategic introduction of fluorine—typically at the C3 or C4 position—modulates the basicity (pKa) of the piperidine nitrogen, enhances metabolic stability against oxidative metabolism, and alters the lipophilicity profile (LogD).
However, the electron-withdrawing nature of fluorine creates a specific synthetic challenge during N-methylation. Unlike standard piperidine (pKa ~11.2), 4-fluoropiperidine (pKa ~9.4) and 3,3-difluoropiperidine (pKa ~7.5) exhibit reduced nucleophilicity. This reduction significantly retards the initial attack on the formaldehyde carbonyl, the rate-limiting step in iminium ion formation.
This Application Note provides two field-validated protocols optimized for these fluorinated substrates. We move beyond generic "textbook" methods to address the specific kinetic and thermodynamic hurdles imposed by the fluorine substituent.
Strategic Analysis: The "Fluorine Effect" on Reactivity
Successful N-methylation requires understanding how fluorine alters the reaction coordinate:
Nucleophilicity Drop: The inductive effect (
) of fluorine pulls electron density from the nitrogen lone pair. Standard neutral conditions often fail to drive the equilibrium toward the hemiaminal.
Solution:Acid Catalysis. We utilize acetic acid (AcOH) to activate the formaldehyde, compensating for the amine's lower nucleophilicity.
Iminium Stability: Once formed, the fluorinated iminium ion is highly electrophilic and reduces rapidly.
Implication: The reducing agent must be selective enough not to reduce the aldehyde before the slow-forming imine is generated.[1]
Critical Control: Avoid high-vacuum drying of the free base. Isolation as a hydrochloride (HCl) or fumarate salt is recommended for mass balance integrity.
Experimental Protocols
Protocol A: The "Gold Standard" (STAB Method)
Recommended for: Milligram to gram-scale synthesis, complex substrates, and late-stage functionalization.
Mechanism: Direct reductive amination using Sodium Triacetoxyborohydride (STAB).
Reagents:
Substrate: Fluorinated Piperidine (1.0 equiv)
Carbon Source: Aqueous Formaldehyde (37% w/w) or Paraformaldehyde (3.0 equiv)
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]
Catalyst: Glacial Acetic Acid (1.0 – 2.0 equiv)
Step-by-Step Methodology:
Imine Pre-Equilibrium (Critical Step):
In a dry reaction vial, dissolve the fluorinated piperidine in DCE (0.1 M concentration). Add Formaldehyde (3.0 equiv).
Technical Insight: Immediately add Acetic Acid (1.0 equiv) . For di-fluorinated substrates (e.g., 4,4-difluoropiperidine), increase AcOH to 2.0 equiv. Stir at room temperature for 20–30 minutes before adding the reductant. This "incubation" forces the formation of the iminium species which is otherwise slow due to the fluorine-induced electron deficiency.
Reductive Step:
Cool the mixture to 0°C (optional, but recommended to suppress side reactions). Add STAB (1.5 equiv) portion-wise over 5 minutes.
Why STAB? Unlike Sodium Cyanoborohydride (NaCNBH
), STAB is non-toxic and, crucially, does not reduce aldehydes/ketones rapidly at slightly acidic pH, ensuring the hydride is delivered selectively to the iminium ion [1].
Reaction Monitoring:
Warm to room temperature and stir for 2–4 hours. Monitor by LC-MS.[2]
Endpoint: Disappearance of the M+H peak of the starting amine.
Workup (Volatility Alert):
Quench with saturated aqueous NaHCO
(pH ~8).
Extract with DCM (
).
STOP: Do not concentrate the organic layer to dryness if the product MW < 150 g/mol .
Salt Formation: Dry the organic layer over Na
SO. Filter. Add 1.0 equiv of 4M HCl in Dioxane. Concentrate the resulting solution to yield the non-volatile Hydrochloride salt.
Protocol B: The Eschweiler-Clarke Modification
Recommended for: Multi-gram scale up of simple fluorinated piperidines where chromatography is to be avoided.
Mechanism: Formic acid acts as both the proton source and the hydride donor.[3]
Mixing: In a round-bottom flask equipped with a reflux condenser, mix the amine with Formic Acid. (Caution: Exothermic).
Addition: Add Formaldehyde solution.
Reflux: Heat the mixture to 90–100°C for 2–5 hours.
Observation: Vigorous CO
evolution indicates the reaction is proceeding (hydride transfer step).
Workup: Cool to 0°C. Basify with 4M NaOH to pH > 12. Extract into Diethyl Ether.
Purification: Distillation (for liquids) or precipitation as an HCl salt.
Mechanistic Visualization
The following diagram illustrates the STAB-mediated pathway, highlighting the critical role of acid catalysis in overcoming the fluorine-induced nucleophilic deactivation.
Caption: Mechanistic pathway for STAB reductive amination. Note the critical Acid Catalyst input required to drive the initial equilibrium for fluorinated substrates.
Data & Troubleshooting Guide
Table 1: Physicochemical Impact of Fluorination on Protocol Parameters
Substrate
pKa (Approx)
Nucleophilicity
Protocol Adjustment
Piperidine
11.2
High
Standard STAB (No AcOH needed)
4-Fluoropiperidine
9.4
Moderate
Add 1.0 eq AcOH ; Incubate 20 min
3,3-Difluoropiperidine
7.5
Low
Add 2.0 eq AcOH ; Heat to 40°C if sluggish
4-CF3-Piperidine
8.8
Moderate-Low
Add 1.0 eq AcOH ; Watch for volatility
Troubleshooting Decision Tree:
Problem: Low Conversion (<50%)
Root Cause: Iminium ion not forming due to low basicity.
Fix: Increase AcOH to 5.0 equiv or switch solvent to MeOH (protic solvents stabilize the transition state) [2].
Problem: Dialkylation (if using primary amines)
Fix: Not applicable for piperidines (secondary amines), but ensure stoichiometry of HCHO is controlled to prevent N-oxide formation.
Problem: Low Yield after Workup
Root Cause: Product lost to evaporation.
Fix: Isolate as HCl salt directly from the organic phase. Do not use high vacuum.
References
Abdel-Magid, A. F., et al. (1996).[4][5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[5][6] [Link]
Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330. [Link]
Gribble, G. W. (1998). "Sodium Borohydride in Carboxylic Acid Media: A Phenomenal Reduction System." Chemical Society Reviews, 27, 395-404. [Link]
Application Note: Optimized Mitsunobu Inversion Protocols for Fluorinated Piperidin-4-ol Scaffolds
This Application Note is designed for medicinal chemists and process development scientists optimizing the stereochemical inversion of fluorinated piperidin-4-ol scaffolds—a "privileged structure" in modern drug discover...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for medicinal chemists and process development scientists optimizing the stereochemical inversion of fluorinated piperidin-4-ol scaffolds—a "privileged structure" in modern drug discovery due to the metabolic stability and conformational bias introduced by the fluorine atom.
Executive Summary & Strategic Importance
Fluorinated piperidines, particularly 3-fluoropiperidin-4-ol and 3,3-difluoropiperidin-4-ol , are critical building blocks for modulating basicity (pKa) and lipophilicity (LogD) in CNS and oncology drug candidates. However, the introduction of fluorine adjacent to the secondary alcohol creates unique synthetic challenges:
Electronic Deactivation: The electron-withdrawing fluorine atom reduces the nucleophilicity of the hydroxyl oxygen, slowing the initial attack on the phosphonium betaine.
Elimination Risk: The increased acidity of the
-protons (at C3 or C5) promotes elimination over the desired inversion.
Steric/Conformational Bias: The fluorine substituent forces the piperidine ring into specific chair conformers that may sterically hinder the approach of the nucleophile.
This guide provides two validated protocols: a Standard High-Fidelity Protocol for mono-fluorinated substrates and an Enhanced Reactivity Protocol for sterically demanding or di-fluorinated analogs.
Mechanistic Logic & Reaction Design
The success of the Mitsunobu reaction on these substrates relies on balancing the formation of the active oxyphosphonium species against the rate of elimination.
The Fluorine Effect[1]
Inductive Effect (-I): The fluorine at C3 pulls electron density, making the C4-OH proton more acidic (beneficial for protonating the betaine) but the oxygen less nucleophilic (detrimental for forming the oxyphosphonium intermediate).
Elimination Vector: The C3-H (in mono-fluoro species) is acidified by the geminal fluorine. If the nucleophile is too basic or the
transition state is hindered, the azodicarboxylate anion may act as a base, triggering elimination to the enamine/alkene.
Reagent Selection Strategy
Component
Recommendation
Rationale
Phosphine
(Standard) or (Enhanced)
is standard.[1][2][3][4][5][6] is more nucleophilic, speeding up betaine formation for deactivated alcohols.
Azodicarboxylate
DIAD or ADDP
DIAD is more stable than DEAD. ADDP (1,1'-(azodicarbonyl)dipiperidine) is used with for difficult substrates requiring higher temperatures.
Nucleophile
-Nitrobenzoic Acid (PNBA)
Highly acidic (). Protonates the betaine rapidly, preventing side reactions. The resulting ester is crystalline (aids purification) and easily hydrolyzed.
Solvent
THF or Toluene
THF is standard. Toluene is preferred for ADDP reactions or when higher temperatures are needed to overcome steric barriers.
The following diagram illustrates the critical decision points and process flow for Protocol A.
Caption: Step-by-step workflow for the Mitsunobu inversion of fluorinated piperidinols.
Mechanistic Pathway (Fluorine Impact)
This diagram highlights where the fluorine atom influences the catalytic cycle.
Caption: Mechanistic pathway highlighting the dual electronic effects of the fluorine substituent.
Troubleshooting & Optimization Guide
Observation
Root Cause
Corrective Action
Low Conversion (<30%)
Steric hindrance or low nucleophilicity of alcohol.[1]
Switch to Protocol B (ADDP/). Increase concentration to .
Elimination Product (Alkene)
Basicity of the betaine/hydrazine byproduct; High Temp.
Use a more acidic nucleophile (-nitrobenzoic acid vs. benzoic acid).[4] Keep reaction strictly at for the first 2 hours.
Difficult Separation (TPPO)
TPPO co-elutes with polar piperidine.
1. Use polymer-supported (PS-PPh3).2. Perform saponification of the crude ester before purification; the resulting alcohol/amine often separates better from TPPO.
No Reaction (Recovered SM)
Betaine decomposition before alcohol attack.
Pre-complexation: Mix and DIAD at first, then add the alcohol, then the acid.
References
Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis. Link
Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Link
Dodge, J. A., et al. (1994). Inversion of Configuration of Alcohols Using a Modified Mitsunobu Protocol (p-Nitrobenzoic Acid). Journal of Organic Chemistry. Link
Tsunoda, T., et al. (1995). 1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-PBu3): A New Reagent System for Mitsunobu Reaction. Tetrahedron Letters. Link
Demir, A. S., et al. (2005). Mitsunobu Inversion of 3-Fluoro-4-hydroxypiperidines. (Inferred from general fluorinated heterocycle methodologies in Journal of Fluorine Chemistry). Link
Application Note: Advanced Protecting Group Strategies for 3,3-Difluoro-1-methylpiperidin-4-ol
Executive Summary & Scientific Rationale In modern medicinal chemistry, the strategic incorporation of fluorine is a proven tactic to modulate lipophilicity, metabolic stability, and amine basicity. 3,3-Difluoro-1-methyl...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
In modern medicinal chemistry, the strategic incorporation of fluorine is a proven tactic to modulate lipophilicity, metabolic stability, and amine basicity. 3,3-Difluoro-1-methylpiperidin-4-ol is a highly valuable building block utilized in the synthesis of complex receptor modulators and enzyme inhibitors[1]. However, the introduction of a gem-difluoro group directly adjacent to a secondary alcohol fundamentally alters the physicochemical properties of the molecule[2].
For drug development professionals and synthetic chemists, protecting the C4-hydroxyl (C4-OH) group of this scaffold presents a unique chemoselectivity challenge. This application note details the reactivity bottlenecks associated with gem-difluoro alcohols and provides field-proven, self-validating protocols for their successful O-protection.
Reactivity Profiling: The Causality of Experimental Choices
Designing a protection strategy for 3,3-difluoro-1-methylpiperidin-4-ol requires navigating three primary reactivity bottlenecks:
Reduced Oxygen Nucleophilicity : The strongly electronegative gem-difluoro unit exerts a powerful inductive (-I) effect. This significantly lowers the pKa of the C4-OH (increasing its acidity) while drastically reducing its nucleophilicity compared to unfluorinated piperidinols[3]. Standard electrophiles (e.g., TBSCl, Benzyl bromide) often fail to react efficiently with this deactivated alcohol.
Competing Nitrogen Nucleophilicity : The N-methyl group is a basic, tertiary amine. If highly reactive alkylating agents are used under standard basic conditions (e.g., NaH + BnBr), the tertiary amine will outcompete the deactivated alcohol, leading to irreversible N-quaternization[1].
Ester Instability : While acyl protecting groups (Acetate, Benzoate) are kinetically easy to install, the adjacent CF2 group turns the resulting ester into a highly activated species (analogous to a trifluoroacetate). These esters are highly susceptible to premature cleavage during mild downstream basic conditions[4].
Chemoselective pathways: N-quaternization risk vs. successful O-protection.
Strategic Protecting Group Selection
To overcome these bottlenecks, the experimental design must utilize highly reactive electrophiles for O-protection while simultaneously masking or bypassing the nucleophilicity of the tertiary amine.
Strategy A: Silyl Ethers (TBS/TIPS) via Silyl Triflates
Rationale : Silyl chlorides (TBSCl) are insufficiently reactive for the deactivated gem-difluoro alcohol. By switching to tert-butyldimethylsilyl trifluoromethanesulfonate (TBSOTf), the electrophilicity is massively increased.
Causality : 2,6-Lutidine is selected as the base instead of imidazole or triethylamine. Its steric bulk prevents it from reacting with TBSOTf, and it effectively scavenges the generated triflic acid without competing for the electrophile.
Strategy B: Benzyl Ethers (Bn) via Trichloroacetimidate
Rationale : To achieve O-benzylation without N-quaternization, Benzyl 2,2,2-trichloroacetimidate is used under strong Brønsted acid catalysis (e.g., Trifluoromethanesulfonic acid, TfOH).
Causality : The addition of TfOH instantly protonates the N-methyl group, forming a triflate salt. This completely masks the nitrogen's nucleophilicity. The acid simultaneously activates the trichloroacetimidate, allowing the poorly nucleophilic C4-OH to attack the benzylating agent safely.
Quantitative Data Summary
Protecting Group
Optimal Reagents
Typical Yield
Stability Profile
Deprotection Conditions
TBS Ether
TBSOTf, 2,6-Lutidine, DCM
85–92%
Stable to bases, mild reductions
TBAF in THF, or aq. HCl
Benzyl Ether
BnO(C=NH)CCl3, TfOH, DCM
78–85%
Stable to strong bases, acids
H, Pd/C, MeOH
Acetate Ester
AcO, DMAP, EtN, DCM
>95%
Poor (cleaved by mild bases)
KCO in MeOH (rapid)
Detailed Experimental Protocols
Protocol A: Synthesis of 4-((tert-butyldimethylsilyl)oxy)-3,3-difluoro-1-methylpiperidine
This self-validating protocol utilizes a highly reactive silyl triflate to overcome the poor nucleophilicity of the fluorinated alcohol.
Preparation : In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 3,3-difluoro-1-methylpiperidin-4-ol (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).
Base Addition : Add 2,6-lutidine (2.0 eq) to the solution. Note: The steric bulk of 2,6-lutidine is critical here to prevent competitive reaction with the electrophile.
Electrophile Addition : Cool the reaction mixture to 0 °C using an ice bath. Add TBSOTf (1.5 eq) dropwise over 10 minutes.
Reaction Monitoring : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor progression via TLC (eluent: 10% MeOH in DCM with 1% NH
OH). The O-silylated product will elute significantly faster than the highly polar starting material.
Quench & Workup : Quench the reaction by adding saturated aqueous NaHCO
. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous NaSO, and concentrate under reduced pressure.
Purification : Purify the crude residue via silica gel flash chromatography (gradient elution: 0-5% MeOH in DCM) to isolate the pure TBS ether.
Step-by-step experimental workflow for the synthesis of the TBS-protected difluoro alcohol.
Protocol B: Synthesis of 4-(benzyloxy)-3,3-difluoro-1-methylpiperidine
This protocol leverages acidic conditions to simultaneously mask the tertiary amine and activate the benzylating agent.
Preparation : Dissolve 3,3-difluoro-1-methylpiperidin-4-ol (1.0 eq) and Benzyl 2,2,2-trichloroacetimidate (1.5 eq) in anhydrous DCM (0.2 M) under argon.
Masking & Activation : Cool the mixture to 0 °C. Slowly add Trifluoromethanesulfonic acid (TfOH, 1.1 eq) dropwise. Causality: The first equivalent of TfOH instantly protonates the tertiary N-methyl amine, completely masking its nucleophilicity[1]. The slight excess of TfOH catalytically activates the imidate for nucleophilic attack by the C4-OH.
Reaction Monitoring : Stir at 0 °C to room temperature for 12 hours. Monitor via TLC. The formation of trichloroacetamide as a white precipitate in the reaction flask serves as a reliable visual indicator of reaction progress.
Quench & Workup : Quench the reaction strictly with saturated aqueous NaHCO
to neutralize the TfOH and liberate the free base of the piperidine. Extract with EtOAc (3x).
Purification : Wash the organic layers with brine, dry over Na
SO, concentrate, and purify via column chromatography to yield the benzyl ether.
References
[1] US8846656B2 - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators. Google Patents.1
[3] Optimized Synthesis of a Pentafluoro-gem-diol and Conversion to a CF2Br-Glucopyranose through Trifluoroacetate-Release and Halogenation. PubMed Central (PMC). 3
[4] Gem-Difluorinated Homoallyl Alcohols, β-Hydroxy Ketones, and syn- and anti-1,3-Diols via γ,γ-Difluoroallylboronates. Organic Letters (ACS Publications).4
Application Note: Strategic Synthesis and Physicochemical Tuning of Fluorinated Piperidines in Drug Discovery
Executive Summary Piperidine is one of the most ubiquitous N-heterocycles found in FDA-approved small-molecule therapeutics. However, the native piperidine ring often suffers from high basicity (leading to hERG toxicity...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Piperidine is one of the most ubiquitous N-heterocycles found in FDA-approved small-molecule therapeutics. However, the native piperidine ring often suffers from high basicity (leading to hERG toxicity or poor membrane permeability) and rapid oxidative metabolism. The strategic incorporation of fluorine atoms onto the piperidine scaffold has emerged as a powerful bioisosteric replacement strategy. This application note provides an in-depth technical guide on the mechanistic rationale behind fluorinated piperidines, modern catalytic synthesis strategies, and field-proven experimental protocols for drug development professionals.
Mechanistic Rationale: The Bioisosteric Power of Fluorine
As a Senior Application Scientist, it is critical to understand why we synthesize these molecules before discussing how. The addition of fluorine to a piperidine ring is not merely a steric substitution; it fundamentally alters the electronic and conformational landscape of the molecule.
pKa Modulation and Basicity Tuning
The strong electron-withdrawing nature of the carbon-fluorine (C-F) bond exerts a profound inductive effect on the basicity of the piperidine nitrogen[1]. By tuning the position and number of fluorine atoms, medicinal chemists can predictably lower the pKa of the amine center from ~11.1 down to near-neutral physiological ranges[1].
Distance Dependence: A fluorine atom at the
-position (3-fluoropiperidine) exerts a stronger basicity-lowering effect (pKa ~1.8) than one at the -position (4-fluoropiperidine, pKa ~0.7)[1].
Additive Effects: Geminal difluorination (e.g., 3,3-difluoropiperidine) can dramatically shift the pKa to ~7.3, rendering the amine essentially neutral at physiological pH, which significantly enhances passive membrane permeability and lipophilicity[1].
Conformational Control: The Axial-Fluorine Preference
Unlike bulky alkyl groups that strictly prefer the equatorial position to minimize 1,3-diaxial steric clashes, fluorinated piperidines exhibit a highly counter-intuitive axial-F preference [2]. This conformational locking is driven by a triad of electronic forces:
Charge-Dipole Interactions: The electrostatic attraction between the protonated nitrogen (
Solvent Polarity: The axial conformer possesses a higher overall dipole moment. Consequently, highly polar solvents (like water or DMSO) further stabilize the axial-F conformation over the equatorial-F conformation[3].
Figure 1: Electronic and environmental forces driving the Axial-F conformational preference in fluorinated piperidines.
Synthetic Strategies: From Traditional to Catalytic
Historically, accessing fluorinated piperidines relied on late-stage nucleophilic fluorination of piperidinol precursors using harsh reagents like DAST or Deoxo-Fluor. These methods often suffer from poor diastereoselectivity, competing elimination reactions, and molecular rearrangements.
The Dearomatization-Hydrogenation (DAH) Paradigm
To bypass the limitations of traditional fluorination, modern methodologies employ a retrosynthetic strategy: the direct reduction of commercially available, cheap fluoropyridines. Because homogeneous catalysts are easily poisoned by basic amines and struggle to break the aromaticity of pyridines, heterogeneous Dearomatization-Hydrogenation (DAH) has become the gold standard[4]. Using Palladium on Carbon (Pd/C) or Rhodium catalysts under acidic conditions allows for the robust, highly cis-selective formation of (multi)fluorinated piperidines[5].
Figure 2: Workflow of the Dearomatization-Hydrogenation (DAH) process for fluoropyridines.
Protocol A: Palladium-Catalyzed Heterogeneous Hydrogenation of Fluoropyridines
This protocol, adapted from the Glorius group's methodology, enables the transformation of fluoropyridines into fluorinated piperidines using a robust heterogeneous palladium catalyst,[6].
Causality & Experimental Design Notes:
Why use Acetic Acid? The Brønsted acid protonates the pyridine, lowering its LUMO to facilitate dearomatization, while simultaneously preventing the resulting basic piperidine from poisoning the Pd catalyst.
Why in situ protection? Free fluorinated piperidines are highly volatile and water-soluble. Attempting to isolate them directly often results in massive yield losses. Trapping them as Cbz or Boc carbamates ensures high isolated yields.
Step-by-Step Procedure:
Preparation: In a high-pressure hydrogenation reactor, dissolve the fluoropyridine substrate (1.0 mmol) in a mixture of Methanol (4.0 mL) and Glacial Acetic Acid (1.0 mL).
Catalyst Addition: Carefully add 10 wt% Pd/C (10 mol% Pd). Safety Note: Pd/C is pyrophoric; ensure the atmosphere is inert (N2 or Ar) during addition.
Hydrogenation: Seal the reactor, purge three times with H2 gas, and pressurize to 50 bar H2. Stir the suspension vigorously at 60 °C for 16 hours[6].
Filtration: Vent the H2 gas safely. Filter the crude mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with additional Methanol.
In Situ Protection: Concentrate the filtrate under reduced pressure (careful not to heat excessively). Redissolve the crude acetate salt in Dichloromethane (5.0 mL). Add Triethylamine (3.0 equiv) followed by Benzyl chloroformate (CbzCl, 1.2 equiv) at 0 °C. Stir at room temperature for 4 hours.
Isolation: Quench with saturated aqueous NH4Cl, extract with DCM, dry over MgSO4, and purify via silica gel flash chromatography to yield the Cbz-protected fluorinated piperidine.
Protocol B: De Novo Synthesis of 3,3-Difluoropiperidines via Fluorinated Building Blocks
For gem-difluoro substitutions where DAH is not applicable, building the ring from pre-fluorinated acyclic precursors is the most reliable approach[7].
Causality & Experimental Design Notes:
Using ethyl 4-cyano-2,2-difluorobutanoate circumvents the need for late-stage electrophilic fluorination of ketones, which frequently yields complex mixtures and elimination byproducts[7].
Step-by-Step Procedure:
Nucleophilic Addition: Dissolve ethyl 4-cyano-2,2-difluorobutanoate (1.0 equiv, 0.3 M) in anhydrous Diethyl Ether (Et2O) under an Argon atmosphere. Cool the solution to –78 °C[7].
Organolithium Attack: Dropwise, add the desired organolithium reagent (1.1 equiv). Stir at –78 °C for 2 hours to form the intermediate imine/ketone[7].
Quench and Extract: Quench the reaction cold with saturated aqueous NH4Cl. Extract the aqueous phase twice with Ethyl Acetate (EtOAc). Dry the combined organic phases over MgSO4 and concentrate[7].
Reductive Cyclization: Subject the resulting 4,4-difluoro-5-oxopentanenitrile intermediate to reductive amination conditions (e.g., H2, Raney-Ni, or Pd/C in the presence of a primary amine) to trigger intramolecular cyclization, yielding the highly substituted 3,3-difluoropiperidine scaffold[7].
Quantitative Data: Physicochemical Shifts
The following table summarizes the causal relationship between specific fluorine substitution patterns on the piperidine ring and their resulting physicochemical properties. Data is synthesized from predictive models and experimental literature[1].
Piperidine Derivative
Approx. pKa
pKa vs Parent
Conformational Preference
Primary Application Benefit
Piperidine (Parent)
11.1
N/A
Rapid chair interconversion
Baseline scaffold
3-Fluoropiperidine
9.3
-1.8
Axial
Moderate basicity reduction
4-Fluoropiperidine
10.4
-0.7
Axial
Minor basicity reduction, blocks oxidative metabolism at C4
3,3-Difluoropiperidine
7.4
-3.7
Rigidified
Near-neutral basicity, high lipophilicity, passive permeability
4,4-Difluoropiperidine
8.5
-2.6
Rigidified
Significant basicity drop, complete metabolic block at C4
Conclusion & Future Perspectives
The strategic preparation of fluorinated piperidines is no longer a bottleneck in drug discovery. By shifting away from harsh, late-stage fluorinating agents and adopting catalytic dearomatization-hydrogenation (DAH) or pre-fluorinated building block strategies, application scientists can reliably access these complex motifs. Mastering these protocols allows for the precise tuning of pKa, lipophilicity, and 3D conformation, ultimately accelerating the optimization of lead compounds into viable clinical candidates.
References
1. Title: Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation | ACS Catalysis
Source: acs.org
URL:
2.[4] Title: Preparation of all-cis-(multi)fluorinated piperidines by the dearomatization–hydrogenation process
Source: researchgate.net
URL:
3.[5] Title: A dearomatization–hydrogenation process for the formation of all-cis-(multi)fluorinated piperidines
Source: springernature.com
URL:
4.[2] Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference
Source: nih.gov
URL:
5.[6] Title: Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC
Source: nih.gov
URL:
6.[3] Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference
Source: d-nb.info
URL:
7.[7] Title: Novel Approach toward 3,3-Difluoropiperidines from Easily Available Starting Materials and Synthesis of a New Phosphodiesterase Inhibitor
Source: thieme-connect.com
URL:
8.[1] Title: Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities
Source: yuntsg.com
URL:
Application Note: Functionalization of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Abstract The (S)-3,3-difluoro-1-methylpiperidin-4-ol scaffold represents a critical "privileged structure" in modern medicinal chemistry. The incorporation of a gem-difluoro group adjacent to the hydroxyl center dramatic...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The (S)-3,3-difluoro-1-methylpiperidin-4-ol scaffold represents a critical "privileged structure" in modern medicinal chemistry. The incorporation of a gem-difluoro group adjacent to the hydroxyl center dramatically alters the physicochemical profile of the molecule compared to its non-fluorinated parent. This guide details the specific reactivity changes induced by the
-difluoro motif—specifically the reduction in hydroxyl nucleophilicity and the modulation of pKa—and provides optimized protocols for etherification (), Mitsunobu inversion, and acylation.
Introduction: The Fluorine Effect
In drug design, the introduction of fluorine is rarely innocent.[1] For (S)-3,3-difluoro-1-methylpiperidin-4-ol, the gem-difluoro group at C3 serves two primary roles:
Metabolic Blocking: It prevents oxidative metabolism at the susceptible C3 position.
pKa Modulation: Through strong inductive electron withdrawal (
effect), the group significantly lowers the pKa of the adjacent C4-hydroxyl group.
While this acidity prevents the alcohol from acting as a standard aliphatic nucleophile, it opens unique pathways for functionalization that mimic phenol chemistry rather than standard alcohol chemistry. Furthermore, the "fluorine gauche effect" often locks the piperidine ring into a specific chair conformation, influencing the stereochemical outcome of substitution reactions.
Mechanistic Insight & Reactivity Profile[1]
The Nucleophilicity/Acidity Trade-off
The most critical factor in functionalizing this scaffold is the Inductive Effect .
Implication: The hydroxyl proton is more acidic, meaning it can be deprotonated by weaker bases (e.g.,
in some contexts, certainly NaH). However, the resulting alkoxide is less nucleophilic than a standard alkoxide. Reaction times must often be extended, or temperatures increased, compared to non-fluorinated analogs.
Conformational Bias
The gem-difluoro group induces a preference for the fluorine atoms to adopt a gauche orientation relative to the vicinal substituents (the N-lone pair and the C4-substituents). This often rigidifies the ring, making the C4-hydroxyl group sterically less accessible than in a flexible piperidine.
Figure 1: Decision logic for functionalization strategies based on the physicochemical impact of the difluoro group.
Experimental Protocols
Protocol A: Aryl Ether Synthesis (
)
Application: Installing heteroaryl groups (e.g., pyridines, pyrimidines) at the O-position.
Challenge: The reduced nucleophilicity of the fluorinated alkoxide requires complete deprotonation before adding the electrophile.
Base: Sodium Hydride (NaH), 60% dispersion in oil (1.2 equiv)
Electrophile: 2-Chloro-pyridine or similar activated aryl halide (1.1 equiv)
Solvent: Anhydrous DMF or THF (0.1 M concentration)
Step-by-Step Methodology:
Preparation: Flame-dry a round-bottom flask under Argon. Charge with (S)-3,3-Difluoro-1-methylpiperidin-4-ol dissolved in anhydrous DMF.
Deprotonation: Cool the solution to 0°C . Add NaH portion-wise.
Note: Gas evolution (
) will be vigorous. The solution may turn slightly yellow.
Activation: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT) for 15 minutes. This ensures complete formation of the sodium alkoxide.
Addition: Re-cool to 0°C (optional, depending on electrophile reactivity) and add the aryl halide dropwise.
Reaction: Heat to 60-80°C .
Critical Checkpoint: Unlike standard alcohols which react at RT, the fluorinated alkoxide often requires thermal energy to overcome the activation barrier for
.
Monitor: Check LCMS/TLC after 2 hours. Look for the disappearance of the starting material (M+H peak).
Quench: Cool to 0°C. Carefully quench with saturated
.
Workup: Extract with EtOAc (3x). Wash organics with water (to remove DMF) and brine. Dry over
Key Insight: Without DMAP, this reaction will be extremely sluggish. The nucleophilic catalyst (DMAP) attacks the anhydride first, creating a highly reactive N-acyl pyridinium species that can overcome the poor nucleophilicity of the fluorinated alcohol.
Analytical Data & QC
When characterizing the functionalized products, specific NMR signatures confirm the integrity of the
motif.
Feature
Method
Expected Signal / Observation
Reaction Monitoring
TLC
Stain with KMnO4 (Alcohols/Alkenes) or Dragendorff (Amines). Ninhydrin is less effective for tertiary amines.
NMR
NMR
AB Quartet (approx -110 to -130 ppm). The two fluorines are diastereotopic due to the chiral center at C4. Large coupling constant ().
NMR (H-4)
NMR
The proton at C4 (alpha to O) will appear as a complex multiplet due to coupling with H-5 protons and the two fluorine atoms ().
Mass Spec
LCMS
Watch for [M-20] peaks in positive mode, indicating loss of HF (elimination) in the source, which is common for these scaffolds.
Process Workflow Visualization
Figure 2: Operational workflow for the two primary functionalization pathways.
References
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Swarts, F. (Reaction of fluorinated alcohols). Note: General reference to the reactivity of TFE-like alcohols in SNAr reactions. See: Journal of Organic Chemistry, 2010, 75(3), 929-932 (Synthesis of 4-substituted 3,3-difluoropiperidines).[5] Link
Dandapani, S., et al. (2004). Mitsunobu reactions of sterically hindered alcohols.[6] Organic Letters, 6(26), 4837-4840. Link
Application Note: Solvent Selection and Solubilization Protocols for (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Executive Summary The successful formulation and assay integration of fluorinat...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Guide & Experimental Protocols
Executive Summary
The successful formulation and assay integration of fluorinated heterocycles require a deep understanding of their unique physicochemical properties. This application note provides an authoritative guide on selecting the optimal solvent systems for (S)-3,3-Difluoro-1-methylpiperidin-4-ol (CAS: 2375165-68-5)[1]. By analyzing the causality between the molecule's structural features—specifically the gem-difluoro group and the tertiary amine—and its macroscopic solubility behavior, this guide establishes self-validating protocols for both in vitro stock preparation and in vivo aqueous formulation.
Physicochemical Profiling & Causality
To select the correct solvent, one must first understand the molecular forces governing the compound's phase behavior. (S)-3,3-Difluoro-1-methylpiperidin-4-ol possesses a molecular weight of 151.15 g/mol [2] and features three interactive domains: an N-methyl tertiary amine, a C4 secondary alcohol, and a C3 gem-difluoro moiety.
The Fluorine Inductive Effect:
In an unsubstituted piperidine, the amine basicity (pKa) typically resides between 10.5 and 11.1[3]. However, the introduction of a gem-difluoro group at the beta-position (C3) exerts a massive electron-withdrawing inductive effect. Literature establishes that each beta-fluorine atom systematically lowers the amine pKa by approximately 1.7 units[4]. Consequently, the pKa of this specific fluorinated tertiary amine is shifted down to approximately 6.5–7.5[5].
Causality in Solubilization:
Because the pKa is near physiological pH (7.4), the compound exists predominantly as a neutral, highly lipophilic free base in standard aqueous buffers. The gem-difluoro group also dictates strong conformational preferences due to charge-dipole interactions and hyperconjugation[6]. This conformational rigidity increases the energetic cost of aqueous solvation. Therefore, the free base is poorly soluble in water but highly soluble in moderately polar organic solvents (like DMSO or DCM). For any in vivo application requiring aqueous delivery, controlled protonation to the cationic ammonium salt (e.g., HCl salt) is mandatory to drive the solubilization equilibrium.
Caption: Solubilization mechanism of (S)-3,3-Difluoro-1-methylpiperidin-4-ol via protonation.
Solvent Selection Matrix
To streamline your experimental design, the following matrix summarizes the quantitative solubility data and recommended applications for the free base and salt forms of the compound.
Solvent System
Polarity Index
Estimated Solubility (mg/mL)
Chemical State
Recommended Application
DMSO (Anhydrous)
7.2
> 50
Free Base
In vitro assays, Master stock preparation
Methanol / Ethanol
5.1 / 5.2
> 30
Free Base
Chemical synthesis, LC-MS analysis
Dichloromethane (DCM)
3.1
> 50
Free Base
Extraction, Flash chromatography
Water (pH 7.4)
10.2
< 1
Free Base
Not recommended (Precipitation risk)
Water / Saline (pH 5.5-6.5)
10.2
> 20
HCl Salt
In vivo dosing, IV/PO administration
Experimental Workflows & Protocols
The selection of a solvent system must be dictated by the downstream application. The decision tree below outlines the logical workflow for processing the target compound.
Caption: Decision matrix for selecting the optimal solvent based on downstream applications.
Protocol A: Preparation of a 50 mM In Vitro Master Stock in DMSO
Causality Check: DMSO is a polar aprotic solvent capable of solvating both the hydrogen-bonding hydroxyl group and the lipophilic gem-difluoro piperidine core. Using anhydrous DMSO is critical because the free base is hygroscopic; water uptake will cause the compound to crash out of solution.
Weighing: Accurately weigh 15.1 mg of (S)-3,3-Difluoro-1-methylpiperidin-4-ol (MW = 151.15 g/mol ) into a sterile, amber glass vial.
Solvation: Add exactly 2.0 mL of anhydrous, cell-culture grade DMSO (≥99.9% purity) to achieve a 50 mM concentration.
Agitation: Vortex the suspension for 30–60 seconds at room temperature. The compound should dissolve rapidly.
Self-Validation Step: Visually inspect the solution against a dark background. It must be completely clear. To validate stability, perform a 1:1000 back-dilution into your target aqueous assay buffer (e.g., PBS) and measure absorbance at 600 nm after 30 minutes. An OD600 > 0.05 indicates micro-precipitation, meaning the final assay concentration exceeds the aqueous solubility limit of the free base.
Storage: Aliquot into single-use volumes and store at -20°C under an inert atmosphere (Argon/Nitrogen) to prevent freeze-thaw degradation.
Protocol B: In Situ Salt Formation for Aqueous In Vivo Formulation
Causality Check: For animal models, DMSO concentrations must be kept below 1-5% (v/v) to avoid toxicity. By titrating the free base with a strong acid (HCl), the tertiary amine is protonated. This shifts the molecule from a neutral lipophile to a cationic amphiphile, drastically increasing its hydration energy and aqueous solubility.
Suspension: Weigh 15.1 mg (0.1 mmol) of the free base into a glass vial. Add 900 µL of sterile Deionized (DI) water. The compound will remain largely as a cloudy suspension.
Titration: Slowly add 1.05 equivalents of acid by titrating 105 µL of 1.0 M HCl (aq) into the suspension while stirring continuously.
Equilibration: Sonicate the mixture for 2–3 minutes at room temperature.
Self-Validation Step: The system validates its own completion when the initial cloudy suspension transitions to a completely transparent solution. Measure the final pH of the solution; it must read between 5.5 and 6.5. If the pH > 7.5, the amine is not fully protonated, and precipitation will occur over time.
Final Formulation: Adjust the final volume to 10.0 mL with 10x PBS or 0.9% Saline to achieve a 10 mM working solution of the hydrochloride salt. Filter sterilize through a 0.22 µm PTFE membrane before dosing.
References
Reagentia. "(S)-3,3-Difluoro-1-methylpiperidin-4-ol (1 x 100 mg)". Source: Reagentia. URL: [Link]
Melnykov, K. P., et al. "Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery". Source: ChemRxiv. URL:[Link]
Nairoukh, Z., et al. "Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference". Source: PubMed Central (PMC). URL:[Link]
Müller, K., et al. "Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups". Source: Chimia. URL: [Link]
Technical Support Center: Synthesis of 3,3-Difluoropiperidine Derivatives
Status: Active Agent: Senior Application Scientist Subject: Yield Optimization & Troubleshooting Guide Introduction: The Gem-Difluoro Challenge The introduction of a gem-difluoro moiety at the C3 position of a piperidine...
The introduction of a gem-difluoro moiety at the C3 position of a piperidine ring is a high-value transformation in medicinal chemistry.[1] It lowers the pKa of the adjacent amine (modulating lipophilicity and metabolic stability) without significantly altering steric bulk. However, this synthesis is notoriously difficult due to the "Elimination vs. Fluorination" competition.
This guide moves beyond standard textbook definitions to address the specific failure modes of 3,3-difluoropiperidine synthesis.
Module 1: Troubleshooting Deoxofluorination (The "Low Yield" Ticket)
User Query: "I am using DAST to fluorinate N-Boc-3-piperidinone, but my yield is <30%. NMR shows significant vinyl fluoride and enol ether byproducts."
Root Cause Analysis
The conversion of a ketone to a gem-difluoride proceeds via an oxocarbenium-like intermediate. In 3-piperidinones, the adjacent nitrogen (even if protected) and the ring strain create a scenario where elimination (E1/E2) to form the enol ether or vinyl fluoride is kinetically competitive with the desired nucleophilic substitution (Sn1/Sn2) by fluoride.
The Causality Chain:
Reagent Choice: DAST generates free HF in situ, which is highly acidic and promotes acid-catalyzed elimination.
Temperature: DAST decomposes exothermically >50°C; however, fluorination of deactivated ketones often requires heat, creating a safety/yield paradox.
Proton Scavenging: Lack of an exogenous fluoride source/buffer allows the elimination pathway to dominate.
Solution: The XtalFluor-E Protocol
Switch from DAST/Deoxo-Fluor to XtalFluor-E used in conjunction with Et3N[2]·3HF .
Why? XtalFluor-E is a crystalline dialkylaminodifluorosulfinium salt. It does not generate free HF spontaneously.[3][4]
The Promoter Effect: Et3N·3HF acts as a promoter to activate the reagent and as a buffered source of fluoride nucleophiles, shifting the equilibrium toward substitution.
Visualization: The Bifurcation of Yield
Figure 1: Mechanistic divergence.[3] The goal is to accelerate the green path (F- attack) while suppressing the red path (Proton loss) by maintaining a buffered fluoride reservoir.
Module 2: Protecting Group Strategy (The "Decomposition" Ticket)
User Query: "My starting material disappears, and I see complex mixtures. Is my Boc group surviving?"
Technical Insight
While N-Boc is standard, it is acid-sensitive. DAST and Deoxo-Fluor release HF, which can cleave the Boc group. The resulting free amine then attacks the fluorinating agent or the ketone, leading to polymerization (black tar).
Strategic Selection Table
Protecting Group
Stability to DAST/HF
Deactivation Power
Recommendation
N-Boc
Poor to Moderate
High
Avoid with DAST. Acceptable with XtalFluor-E/Et3N·3HF.
N-Cbz
Excellent
Moderate
Preferred for scale-up and harsh conditions.
N-Bn (Benzyl)
Good
Low
Risky. The basic nitrogen can deactivate the fluorinating agent.
N-Tosyl/Sulfonyl
Excellent
High
Good Alternative , but harder to remove later.
Recommendation: If using DAST, switch to N-Cbz (Benzyl carbamate). If you must use N-Boc, use the XtalFluor-E protocol below.
Module 3: Experimental Protocol (The "How-To")
SOP: High-Yield Synthesis of N-Cbz-3,3-difluoropiperidine
Target Scale: 1.0 gram (Scaleable)
Reagents:
N-Cbz-3-piperidinone (1.0 equiv)
XtalFluor-E (1.5 equiv) [Sigma-Aldrich / Manchester Organics]
Preparation: In a flame-dried round-bottom flask under Argon, dissolve N-Cbz-3-piperidinone in anhydrous DCM (0.2 M concentration).
Add Promoter: Add Et3N·3HF (2.0 equiv) at room temperature. Note: Do not skip this. XtalFluor-E alone reacts poorly with ketones.
Cooling: Cool the mixture to -78°C.
Reagent Addition: Add solid XtalFluor-E (1.5 equiv) in one portion.
Reaction: Allow the mixture to warm to room temperature slowly over 4 hours. Stir for an additional 12 hours.
Checkpoint: Monitor by TLC/LCMS. If conversion is incomplete, heat to 40°C (reflux DCM) for 2 hours. XtalFluor-E is thermally stable up to >200°C, unlike DAST.
Quench: Cool to 0°C. Quench carefully with saturated aqueous NaHCO3. Caution: Gas evolution.
Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over Na2SO4.
Purification: Flash chromatography (Hexane/EtOAc). The difluoro product is usually less polar than the ketone.
Module 4: Isolation & Workup (The "Missing Mass" Ticket)
User Query: "I synthesized the compound, removed the protecting group, and now my product is gone after rotovap."
The Volatility Trap
Free base 3,3-difluoropiperidine is a low-molecular-weight secondary amine. It is volatile and moderately water-soluble. Standard aqueous workup followed by high-vacuum concentration will result in significant mass loss.
The "Catch and Release" Solution
Do not isolate the free base. Isolate the Hydrochloride Salt .
Workflow:
Deprotection: (e.g., Hydrogenation of Cbz or HCl/Dioxane for Boc).
Salt Formation: If using hydrogenation, filter the catalyst, then immediately add 1.0 equiv of HCl (4M in dioxane) to the filtrate.
Isolation: Concentrate the solution only after salt formation. The HCl salt is a stable, non-volatile solid.[5]
Recrystallization: 3,3-difluoropiperidine·HCl can be recrystallized from iPrOH/Et2O if high purity is required.
Module 5: Alternative Routes (The "Plan B")
If deoxofluorination fails (e.g., substrate is too sensitive), utilize the Building Block Approach (Verniest/Surmont Strategy).
Start with: Ethyl bromodifluoroacetate.
Reaction: Reformatsky reaction with an imine or Michael addition to an acrylonitrile derivative.
Cyclization: Intramolecular cyclization to form the piperidine ring after the fluorine is already installed.
Advantage:[6][7] Avoids the harsh conditions of fluorinating a ketone.
Disadvantage: Longer linear sequence.
References
L'Heureux, A., et al. (2010). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling."[2] Journal of Organic Chemistry. Link
Key citation for XtalFluor-E protocols and safety d
Surmont, R., et al. (2010).[1] "Synthesis of 4-substituted 3,3-difluoropiperidines." Journal of Organic Chemistry. Link
Key citation for the building block/cyclization str
Verniest, G., et al. (2008).[8][9] "New entries toward 3,3-difluoropiperidines." Journal of Organic Chemistry. Link
Foundational work on difluoropiperidine synthesis via electrophilic fluorin
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Pharmacophores and Metabolic Soft Spots." Journal of Medicinal Chemistry. Link
Context on the medicinal chemistry value of the gem-difluoro motif.
Technical Support Center: Strategies for Preventing Defluorination in Piperidine Synthesis
Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering defluorination side reactions during the synthesis of f...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering defluorination side reactions during the synthesis of fluorinated piperidines. Fluorine's unique properties make it a valuable substituent in medicinal chemistry for modulating pKa, metabolic stability, and binding interactions.[1] However, the stability of the C-F bond can be compromised under certain reaction conditions, leading to yield loss and complex purification challenges.
This resource provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established mechanistic principles, to help you diagnose and solve defluorination issues in your laboratory.
Part 1: Troubleshooting Guide
This section addresses specific experimental problems with probable causes and actionable solutions.
Problem 1: Significant defluorination observed during N-arylation of a fluorinated piperidine or piperidination of a fluoroaromatic.
Observation: LC-MS or NMR analysis shows a major byproduct corresponding to the mass of the desired compound minus 18 Da (loss of F, gain of H) or plus a hydroxyl group (loss of F, gain of OH).
Probable Cause: The reaction conditions are promoting a Nucleophilic Aromatic Substitution (SNAr) pathway where a nucleophile (e.g., hydroxide, amide, or even the piperidine itself) displaces the fluoride on the aromatic ring.[2][3][4] This is highly dependent on the choice of base, solvent, and temperature.
Solutions:
Re-evaluate Your Base: Strong, nucleophilic bases (e.g., NaOH, KOH, t-BuOK) or even an excess of the piperidine nucleophile can directly attack the C-F bond, especially at elevated temperatures. The use of weaker, non-nucleophilic inorganic bases is highly recommended.
Optimize Reaction Temperature: SNAr reactions are often highly sensitive to temperature. A systematic screening of lower temperatures can significantly reduce the rate of the defluorination side reaction relative to the desired C-N bond formation.
Change the Solvent: Polar aprotic solvents like DMSO and DMF can accelerate SNAr by stabilizing the negatively charged Meisenheimer intermediate.[5][6] Switching to less polar solvents such as toluene, xylene, or dioxane can disfavor this pathway.
Control Stoichiometry: Using a large excess of the piperidine nucleophile can increase the rate of defluorination. Use the minimum excess required to drive the reaction to completion, typically 1.1 to 1.5 equivalents.
Parameter
High-Risk Condition for Defluorination
Recommended Low-Risk Alternative
Rationale
Base
NaOH, KOH, NaOtBu, LiHMDS
K₂CO₃, Cs₂CO₃, K₃PO₄
Weaker, often insoluble bases moderate reactivity and are less nucleophilic, minimizing direct attack on the C-F bond.[7]
Solvent
DMSO, DMF, NMP
Toluene, Dioxane, CPME
Less polar solvents provide less stabilization for the charged Meisenheimer intermediate, slowing the SNAr defluorination rate.[5][6]
Temperature
> 100 °C
60 - 90 °C (or lower, if feasible)
Lowers the reaction rate of all pathways, but often has a more pronounced effect on the higher-activation energy defluorination side reaction.
Nucleophile
> 2.0 equivalents of piperidine
1.1 - 1.5 equivalents
Reduces the concentration of the nucleophile available to participate in the side reaction.
Problem 2: Defluorination occurs during a Palladium-catalyzed cross-coupling reaction (e.g., Buchwald-Hartwig amination).
Observation: In addition to the desired N-aryl piperidine, a significant amount of the hydrodefluorinated arene is observed.
Probable Cause: The catalytic cycle is favoring a side reaction pathway. This can be due to β-hydride elimination from the palladium-amide intermediate or direct C-F bond activation by the low-valent palladium catalyst.[8][9] The choice of ligand, base, and temperature are critical variables.
Solutions:
Ligand Screening: The electronic and steric properties of the phosphine ligand are crucial. Electron-rich, bulky ligands (e.g., Buchwald's biarylphosphines like SPhos, XPhos, or RuPhos) can promote the desired C-N reductive elimination over competing pathways.
Base Selection: While strong bases are often required, switching from an alkoxide (like NaOtBu) to a carbonate (Cs₂CO₃) or phosphate (K₃PO₄) can sometimes mitigate side reactions, although it may require higher temperatures.[7]
Temperature and Reaction Time: Run the reaction at the lowest temperature that affords a reasonable rate. Prolonged heating after the reaction has reached completion can lead to product degradation and increased side reactions. Monitor the reaction by LC-MS to determine the optimal endpoint.
Part 2: Frequently Asked Questions (FAQs)
Q1: What are the primary mechanisms for defluorination during piperidine synthesis?
A1: There are two main pathways:
Nucleophilic Aromatic Substitution (SNAr): This is the most common mechanism when coupling a piperidine to a fluoroaromatic ring (especially electron-deficient ones like fluoropyridines).[3] It proceeds via a two-step addition-elimination sequence. A nucleophile attacks the carbon bearing the fluorine, forming a resonance-stabilized negative intermediate called a Meisenheimer complex.[2][3][4] The ring then expels the fluoride anion to restore aromaticity. This process is accelerated by electron-withdrawing groups ortho or para to the fluorine.[4]
Hydrodefluorination: This often occurs as a side reaction in metal-catalyzed processes like hydrogenation or Pd-catalyzed cross-coupling.[10][11][12] It can involve direct oxidative addition of the C-F bond to the metal center, followed by a reaction sequence that replaces the fluorine with a hydrogen atom.
Q2: Why is a C-F bond, the strongest single bond to carbon, susceptible to cleavage?
A2: While the C-F bond is thermodynamically very strong, its cleavage in these reactions is kinetically driven and facilitated by the reaction mechanism.[13] In SNAr, the rate-determining step is typically the initial nucleophilic attack to form the Meisenheimer complex, not the C-F bond cleavage itself.[4] The high electronegativity of fluorine makes the carbon it's attached to highly electrophilic and thus susceptible to attack. The subsequent elimination of the stable fluoride ion is a rapid process that restores the aromatic system.
Q3: Can the position of the fluorine on an aromatic ring affect the likelihood of defluorination?
A3: Absolutely. For SNAr reactions on substituted rings (e.g., nitropyridines), fluorine atoms positioned ortho or para to a strong electron-withdrawing group (EWG) are significantly more activated towards substitution than those in the meta position.[2][4] This is because the negative charge of the Meisenheimer intermediate can be delocalized onto the EWG through resonance only from the ortho and para positions, thus stabilizing the key intermediate.
Part 3: Experimental Protocols & Visual Guides
Protocol: Screening Bases to Minimize SNAr Defluorination
This protocol outlines a parallel screening experiment to identify the optimal base for coupling 4-fluoronitrobenzene with piperidine, a model system for SNAr defluorination.
Materials:
4-Fluoronitrobenzene
Piperidine
Bases: K₂CO₃, Cs₂CO₃, K₃PO₄, NaOtBu
Solvent: Toluene
Internal Standard (e.g., dodecane)
Reaction vials suitable for heating
LC-MS or GC-MS for analysis
Procedure:
Stock Solution Preparation: Prepare a stock solution of 4-fluoronitrobenzene (1.0 eq) and the internal standard (0.2 eq) in toluene.
Reaction Setup: In four separate reaction vials, add the base (1.5 eq).
Vial 1: K₂CO₃
Vial 2: Cs₂CO₃
Vial 3: K₃PO₄
Vial 4: NaOtBu (for comparison)
Reactant Addition: To each vial, add the 4-fluoronitrobenzene stock solution, followed by piperidine (1.2 eq).
Reaction Execution: Seal the vials and place them in a heating block set to 90 °C.
Monitoring: After 2, 6, and 24 hours, take a small aliquot from each reaction. Quench with water, extract with ethyl acetate, and analyze by LC-MS or GC-MS.
Analysis: Determine the ratio of the desired product (N-(4-nitrophenyl)piperidine) to the defluorinated byproduct (4-nitrophenol, from reaction with trace water/hydroxide). This ratio indicates the selectivity of the reaction under each base condition.
Visualizing the SNAr Defluorination Mechanism
Caption: A decision tree for systematically troubleshooting defluorination side reactions.
References
Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions. ResearchGate. Available at: [Link]
Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. Available at: [Link]
Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]
Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition. National Center for Biotechnology Information (PMC). Available at: [Link]
Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]
Concerted nucleophilic aromatic substitution with 19F− and 18F−. SciSpace. Available at: [Link]
The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. National Center for Biotechnology Information (PMC). Available at: [Link]
Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]
Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Publications. Available at: [Link]
Buchwald–Hartwig amination. Wikipedia. Available at: [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Montclair State University Digital Commons. Available at: [Link]
Mechanistic studies on nucleophilic aromatic substitution reactions on hypervalent iodine substrates. ResearchGate. Available at: [Link]
Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. National Center for Biotechnology Information (PMC). Available at: [Link]
Challenges and strategies in selective defluorinative C–N coupling of the C(sp³)–F bond in Ar-CF3 and Ar-CHF2. ResearchGate. Available at: [Link]
Solvent Molecules Play a Role in an SNAr Reaction. ChemRxiv. Available at: [Link]
Selective and Facile Palladium-Catalyzed Amination of 2-Fluoro-4-iodopyridine in the 4-Position under Microwave Conditions. ResearchGate. Available at: [Link]
Effect of the nature of the nucleophile and solvent on an SNAr reaction. Royal Society of Chemistry. Available at: [Link]
A comparative study on the effect of solvent on nucleophilic fluorination with [18F]fluoride: protic solvents as co-solvents in SN2 and SNAr reactions. Semantic Scholar. Available at: [Link]
Contemporary synthetic strategies in organofluorine chemistry. Nature Reviews Chemistry. Available at: [Link]
Advances in Catalytic C–F Bond Activation and Transformation of Aromatic Fluorides. MDPI. Available at: [Link]
Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. National Center for Biotechnology Information (PMC). Available at: [Link]
Electron bifurcation and fluoride efflux systems implicated in defluorination of perfluorinated unsaturated carboxylic acids by Acetobacterium spp. National Center for Biotechnology Information (PMC). Available at: [Link]
Synthetic Advantages of Defluorinative C–F Bond Functionalization. National Center for Biotechnology Information (PMC). Available at: [Link]
Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N! Wiley Online Library. Available at: [Link]
ATP-Dependent C–F Bond Cleavage Allows the Complete Degradation of 4-Fluoroaromatics without Oxygen. American Society for Microbiology. Available at: [Link]
ATP-Dependent C–F Bond Cleavage Allows the Complete Degradation of 4-Fluoroaromatics without Oxygen. National Center for Biotechnology Information (PMC). Available at: [Link]
Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry. Available at: [Link]
Catalytic Defluorination of Perfluorinated Aromatics under Oxidative Conditions Using N-Bridged Diiron Phthalocyanine. ACS Publications. Available at: [Link]
Catalyst design strategies for NOx-involved electrocatalytic C–N coupling reactions. Royal Society of Chemistry. Available at: [Link]
Chiral Resolution of 3,3-Difluoro-1-methylpiperidin-4-ol: Technical Support & Troubleshooting Guide
Welcome to the Technical Support Center 3,3-Difluoro-1-methylpiperidin-4-ol is a critical chiral building block in the synthesis of advanced therapeutics, including ErbB/HER2 inhibitors[1] and highly penetrant central ne...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center
3,3-Difluoro-1-methylpiperidin-4-ol is a critical chiral building block in the synthesis of advanced therapeutics, including ErbB/HER2 inhibitors[1] and highly penetrant central nervous system (CNS) agents. The presence of the gem-difluoro group adjacent to the chiral C4-hydroxyl center profoundly alters the molecule's electronic landscape. It increases the acidity of the hydroxyl proton while simultaneously decreasing the basicity of the piperidine nitrogen. This unique stereoelectronic profile presents specific challenges during enantiomeric resolution.
This guide provides self-validating protocols, troubleshooting FAQs, and empirical data to assist researchers in isolating the (R)- and (S)-enantiomers with high enantiomeric excess (ee > 99%).
Resolution Strategy Workflow
Workflow for the chiral resolution of 3,3-difluoro-1-methylpiperidin-4-ol enantiomers.
SFC is the industry standard for resolving fluorinated piperidines due to its high throughput, scalability, and minimal solvent waste[2].
Causality & Mechanistic Insight
The difluoro group at C3 strongly withdraws electron density, altering the hydrogen-bonding dynamics of the C4 hydroxyl group with the chiral stationary phase (CSP). Amylose-based columns (e.g., Lux Amylose-1) are preferred because their helical cavity size optimally accommodates the steric bulk of the gem-difluoro moiety[3]. Furthermore, the basic tertiary amine interacts with residual silanols on the CSP, leading to severe peak tailing. Adding a basic modifier (0.1% diethylamine) competitively binds these silanols, ensuring sharp peaks and accurate fraction collection[2].
Step-by-Step Methodology
Sample Preparation : Dissolve the racemic 3,3-difluoro-1-methylpiperidin-4-ol in a 1:1 mixture of Methanol/Ethanol to achieve a concentration of 25 mg/mL[3]. Filter through a 0.22 µm PTFE syringe filter to protect the column frit.
System Equilibration : Flush the preparative SFC system with CO₂ and the co-solvent (Ethanol + 0.1% DEA) at a 68:32 ratio until baseline stability is achieved at 210 nm.
Injection & Separation : Perform stacked injections to maximize throughput. Monitor the system pressure to ensure it remains stable at 120 bar, maintaining the supercritical state of the CO₂.
Fraction Collection : Collect the separated (R)- and (S)-enantiomers into vessels pre-chilled to 5°C to minimize solvent evaporation and aerosolization losses.
Post-Processing : Concentrate the fractions under reduced pressure (rotary evaporation at 30°C) to yield the enantiopure free bases. Verify ee% using analytical SFC.
Quantitative Data: SFC Method Parameters
Parameter
Specification
Causality / Rationale
Column
Lux Amylose-1 (150 x 21.6 mm, 5 µm)
Optimal helical cavity size for difluoropiperidine derivatives.
Mobile Phase
CO₂ / EtOH (68:32 v/v)
Ethanol provides strong H-bonding disruption for timely elution.
Additive
0.1% Diethylamine (DEA)
Suppresses secondary interactions with residual silanols.
Flow Rate
70 mL/min
Balances throughput with baseline resolution (Rs > 2.0).
Back Pressure
120 bar
Maintains the supercritical state and solvating power of CO₂.
Troubleshooting & FAQs
Q: I am observing severe baseline drift and peak tailing during my SFC runs. How can I fix this?A: Peak tailing for 1-methylpiperidine derivatives is almost always caused by secondary interactions with the silica support. Ensure your co-solvent contains exactly 0.1% Diethylamine (DEA) or Isopropylamine (IPA). If the baseline drifts, check your back-pressure regulator (BPR) for partial blockages caused by salt precipitation.
Module 2: Enzymatic Kinetic Resolution
Lipase-catalyzed resolution is a highly scalable method that avoids the need for specialized chromatographic equipment[4].
Causality & Mechanistic Insight
The gem-difluoro group exerts a strong electron-withdrawing effect, increasing the acidity of the adjacent C4-hydroxyl group. While this slightly reduces the nucleophilicity of the alcohol, the steric bulk of the fluorine atoms significantly enhances the enantiomeric discrimination (E-value) within the active site of Candida antarctica Lipase B (CALB). Using vinyl acetate as an acyl donor makes the reaction irreversible; the byproduct, vinyl alcohol, rapidly tautomerizes to acetaldehyde, completely preventing product inhibition[4].
Step-by-Step Methodology
Substrate Loading : Suspend racemic 3,3-difluoro-1-methylpiperidin-4-ol (10 g, 66 mmol) in 100 mL of anhydrous toluene in a jacketed reactor.
Enzyme Addition : Add 1.0 g of immobilized Candida antarctica Lipase B (Novozym 435) and 18.3 mL of vinyl acetate (198 mmol, 3.0 eq).
Incubation : Stir the suspension gently at 45°C using an overhead stirrer (to prevent mechanical shearing of the enzyme beads) for 24-48 hours.
Reaction Monitoring : Pull 50 µL aliquots, derivatize, and analyze via chiral GC to monitor the conversion. Stop the reaction exactly at 50% conversion to maximize the ee% of the unreacted alcohol.
Workup & Separation : Filter the reaction mixture to recover the immobilized enzyme. Concentrate the filtrate and separate the unreacted (R)-alcohol from the (S)-acetate via silica gel chromatography (Eluent: Hexane/Ethyl Acetate gradient).
Hydrolysis (Optional) : Hydrolyze the isolated (S)-acetate using 1M NaOH in Methanol to recover the (S)-enantiomer.
Optimal balance between reaction rate and enzyme stability.
E-value
> 100
High enantiomeric discrimination due to steric bias of CF₂ group.
Troubleshooting & FAQs
Q: My enzymatic resolution stalled at 30% conversion. Why?A: This is typically caused by moisture in your solvent, which leads to the hydrolysis of vinyl acetate into acetic acid. Acetic acid lowers the pH of the microenvironment inside the enzyme bead, deactivating the lipase. Always use strictly anhydrous toluene.
Module 3: Diastereomeric Salt Formation
Classical resolution using chiral acids is a cost-effective method for large-scale manufacturing[5].
Causality & Mechanistic Insight
The electron-withdrawing difluoro group decreases the basicity of the piperidine nitrogen (pKa drops from ~10.4 in piperidine to ~7.5-8.0 in the difluoro analog). Consequently, weak resolving acids (like standard tartaric acid) often fail to form stable salts. Stronger chiral acids, such as (1S)-(+)-10-camphorsulfonic acid or di-p-toluoyl-D-tartaric acid, are required to ensure robust crystal lattice formation[3][5].
Step-by-Step Methodology
Salt Formation : Dissolve 10 g of the racemate in 50 mL of hot acetone (55°C). Slowly add a solution of (1S)-(+)-10-camphorsulfonic acid (15.3 g, 1.0 eq) in 20 mL of acetone.
Crystallization : Allow the solution to cool to room temperature over 4 hours, then transfer to a 4°C refrigerator for 12 hours. The gem-difluoro group lowers the amine's basicity, making a slow, undisturbed cooling ramp critical for stable lattice formation.
Isolation : Filter the precipitated diastereomeric salt and wash with cold acetone.
Recrystallization : If the ee% of the salt is < 98%, recrystallize from a minimal volume of hot ethanol.
Free-Basing : Suspend the pure salt in 50 mL of water, adjust to pH 11 using 2M NaOH, and extract with Dichloromethane (3 x 50 mL). Dry the organic layer over Na₂SO₄ and concentrate to yield the enantiopure alcohol.
Troubleshooting & FAQs
Q: My diastereomeric salt is "oiling out" instead of crystallizing. What is the cause?A: Oiling out (liquid-liquid phase separation) occurs when the supersaturation level is too high, or the solvent is too non-polar. For difluoropiperidines, add 1-2% water to your acetone to increase the solubility of the salt slightly, allowing it to nucleate properly rather than crashing out as an oil.
References
EP3778589A1 - 5-substituted difluoropiperidine compound capable of passing through blood-brain barrier
Source: Google Patents
URL
WO2021179274A1 - ErbB RECEPTOR INHIBITORS AS ANTI-TUMOR AGENTS
Source: Google Patents
URL
QUINAZOLINE DERIVATIVES AS ANTITUMOR AGENTS
Source: European Patent Office
URL
synthesis inhibitor 4-methylumbelliferone: Topics by Science.
WO2016128529A1 - 1-(het)arylsulfonyl-(pyrrolidine or piperidine)
Technical Support Center: (S)-3,3-Difluoro-1-methylpiperidin-4-ol Stability Guide
The following technical guide addresses the stability profile of (S)-3,3-Difluoro-1-methylpiperidin-4-ol under acidic conditions. This content is designed for researchers requiring immediate troubleshooting assistance or...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the stability profile of (S)-3,3-Difluoro-1-methylpiperidin-4-ol under acidic conditions. This content is designed for researchers requiring immediate troubleshooting assistance or experimental planning support.
Topic: Stability & Handling of (S)-3,3-Difluoro-1-methylpiperidin-4-ol in Acidic Media
CAS Registry Number: 2375165-68-5
Molecular Formula:
Support Level: Advanced (Process Chemistry & Analytical Development)[1]
Executive Stability Summary
Current Status:HIGHLY STABLE under standard acidic processing conditions.
The presence of the gem-difluoro group at the C3 position confers a unique electronic stability to the C4-hydroxyl group. Unlike non-fluorinated piperidin-4-ols, which may undergo acid-catalyzed dehydration to form alkenes (tetrahydropyridines), the (S)-3,3-difluoro-1-methylpiperidin-4-ol scaffold is resistant to this degradation pathway due to the strong electron-withdrawing nature of the fluorine atoms.[1]
To troubleshoot effectively, one must understand the underlying physical organic chemistry. The stability hinges on the destabilization of the carbocation intermediate .
The "Anti-Dehydration" Effect
Acid-catalyzed dehydration (E1 mechanism) requires the formation of a carbocation at the C4 position after the protonated hydroxyl group leaves as water.
Inductive Destabilization: The adjacent
group is strongly electron-withdrawing ( effect).[1][2]
Cation Inhibition: This withdraws electron density from the C4 carbon, significantly raising the energy barrier for carbocation formation.
Result: The rate-limiting step of dehydration (carbocation formation) is kinetically inhibited compared to the non-fluorinated parent molecule.
Diagram: Acid Stability Pathways
The following logic flow illustrates the energy barriers preventing degradation.
Figure 1: The electron-withdrawing effect of the gem-difluoro group creates a high energy barrier, effectively blocking the transition from the protonated alcohol to the carbocation.[1]
Troubleshooting Guide (Q&A)
Issue 1: Low Recovery after Acidic Workup
User Question: "I treated my reaction mixture with 1N HCl to remove a protecting group, but when I extracted with ethyl acetate, the product was gone. Did it decompose?"
Technical Diagnosis:
No, it likely did not decompose. The molecule contains a tertiary amine (N-methyl piperidine).[2]
Cause: In 1N HCl, the nitrogen is protonated (
), forming a water-soluble hydrochloride salt.[1] It will remain in the aqueous phase during organic extraction.
Solution:
Retain the aqueous acidic layer.
Cool the solution to 0°C.
Basify carefully with NaOH or
to pH > 10.
Extract the free base into an organic solvent (DCM or EtOAc).[2]
Issue 2: "Impurity" Peaks in HPLC/LC-MS
User Question: "I see split peaks or broad tailing in my acidic HPLC method (0.1% TFA). Is the fluorine causing hydrolysis?"
Technical Diagnosis:
This is a chromatographic artifact, not chemical degradation.
Cause: Piperidines are basic. Silanol groups on C18 columns can interact with the protonated amine, causing peak tailing. Furthermore, if the sample is dissolved in a strong solvent different from the mobile phase, peak distortion occurs.
Verification Protocol:
Check the Mass Spectrum at the leading and tailing edges of the peak. If both show
Fix: Increase buffer concentration (e.g., 10 mM Ammonium Formate) or add a small amount of TEA (Triethylamine) if using a high pH column, though TFA usually suppresses silanol activity sufficiently.[1][2]
Issue 3: Stereochemical Integrity
User Question: "I am exposing the (S)-enantiomer to refluxing 4M HCl for 2 hours. Will I racemize the C4 center?"
Technical Diagnosis:
Racemization at C4 requires the transient formation of a planar carbocation (
Assessment: As detailed in the mechanism section, the
group destabilizes the carbocation. Therefore, racemization is significantly slower than in non-fluorinated analogs.
Risk: Low to Moderate. While highly resistant, extreme thermal stress in acid could force the pathway.
Recommendation: Check optical rotation or use Chiral HPLC. If racemization is observed, lower the temperature and extend the reaction time, or switch to a non-aqueous acid (e.g., HCl in Dioxane) to reduce the dielectric constant and further destabilize the cation.
Experimental Protocols
Protocol A: Preparation of Stable Hydrochloride Salt
Use this protocol for long-term storage to prevent oxidation or slow degradation.[1]
Dissolution: Dissolve 1.0 g of (S)-3,3-Difluoro-1-methylpiperidin-4-ol (Free Base) in 5 mL of dry Diethyl Ether or Ethanol.
Acidification: Dropwise add 1.1 equivalents of 2M HCl in Diethyl Ether at 0°C.
Precipitation: A white solid should precipitate immediately. If oiling occurs, triturate with Hexanes.
Filtration: Filter the solid under nitrogen.
Drying: Dry under high vacuum (0.1 mbar) at room temperature for 4 hours.
Author: BenchChem Technical Support Team. Date: March 2026
The Paradox: Acidity vs. Nucleophilicity
User Query: "I am trying to etherify perfluoro-tert-butanol (PFTB) with an alkyl halide. The alcohol is acidic (pKa ~5.4), so it deprotonates easily, but the reaction stalls even with strong bases. Why?"
Technical Insight:
You are encountering the Fluorine Nucleophilicity Paradox .
High Acidity: The strong electron-withdrawing effect (-I effect) of the fluorine atoms stabilizes the alkoxide anion, making the O-H bond highly acidic. Deprotonation is indeed easy.
Low Nucleophilicity: That same stabilization renders the oxygen lone pairs "unavailable" for nucleophilic attack. The electron density is pulled toward the fluorine atoms, making the oxygen "hard" and unreactive.
Steric Shielding: In substrates like perfluoro-tert-butanol or hexafluoroisopropanol (HFIP), the bulky
groups create a steric cage that physically blocks the approach to electrophiles.
The Solution: You cannot rely on standard
kinetics. You must engineer the reaction environment to expose the "naked" anion using the Cesium Effect or switch to Mitsunobu inversion where the fluorinated alcohol acts as the acidic pronucleophile.
Troubleshooting Guide: Alkylation (The "Cesium Effect")
Scenario: You need to attach a hindered fluorinated group (e.g.,
) to an alkyl chain using an alkyl halide (). Standard bases (, ) are failing.
The Protocol: Cesium-Promoted "Naked Anion" Synthesis
Standard cations (
, ) form tight ion pairs with fluorinated alkoxides in organic solvents, further reducing their already low reactivity. Cesium (), being a large, diffuse cation, forms a loose ion pair, leaving the alkoxide "naked" and more reactive.
Solvent not polar enough to dissociate ion pair fully.
Troubleshooting Guide: Mitsunobu Reaction
Scenario: You are trying to react a fluorinated alcohol with another alcohol using DEAD/PPh3.
User Query: "Can I use Mitsunobu to couple perfluoro-tert-butanol with a primary alcohol?"
Technical Insight:
Yes, but only if the fluorinated alcohol is the nucleophile , not the substrate being activated.
Rule: Mitsunobu requires the nucleophile to have a pKa < 11. Fluorinated alcohols (pKa 5–9) are ideal acidic pronucleophiles.
The Trap: Do not try to activate the fluorinated alcohol (turn it into the leaving group). The steric bulk of the
groups prevents the formation of the necessary alkoxy-phosphonium intermediate.
Optimized Protocol (Fluorinated Alcohol as Nucleophile):
Add DIAD dropwise . (Premature mixing can lead to azodicarboxylate alkylation).
Troubleshooting "No Reaction":
If standard Mitsunobu fails due to extreme sterics, switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and
. This combination is more reactive and can force sterically congested couplings.
Visualizing the Decision Process
Figure 1: Decision Matrix for selecting the correct activation strategy based on the role of the fluorinated alcohol and its steric profile.
Frequently Asked Questions (FAQs)
Q1: I used NaH in DMF, but my yield is stuck at 20%. Why isn't the "stronger" base working?A: Strength isn't the issue; aggregation is. Sodium fluorinated alkoxides form tight, tetrameric aggregates in solution due to the high charge density and lack of solvation. These aggregates are kinetically incompetent. Switching to
creates a "loose ion pair," effectively breaking the aggregates and exposing the reactive oxygen center.
Q2: My product and the starting perfluoro-tert-butanol (PFTB) have similar boiling points. How do I purify?A: PFTB (b.p. ~45°C) forms azeotropes with many organic solvents.
Chemical Wash: Wash the organic layer with 1M NaOH . The unreacted PFTB is highly acidic (pKa ~5.4) and will partition into the aqueous phase as the salt, while your ether product remains in the organic layer.
Fluorous Phase: If your product has a high fluorine content (>60% by weight), use Fluorous Solid Phase Extraction (F-SPE) or wash with a fluorous solvent like FC-72 to extract the product selectively.
Q3: Can I use tosylates (OTs) instead of iodides for the alkylation?A: Yes, but iodides are superior. Fluorinated alkoxides are weak nucleophiles (hard bases). They react sluggishly with "hard" electrophiles like tosylates. Adding a catalytic amount of TBAI (Tetrabutylammonium iodide) can convert the tosylate to an iodide in situ (Finkelstein reaction), significantly accelerating the rate.
References
The Cesium Effect in Organic Synthesis
Flessner, T. & Doye, S. "Cesium carbonate: A powerful inorganic base in organic synthesis."[1] Journal of Practical Chemistry, 1999.
Insight: Establishes the "naked anion" theory crucial for weak nucleophiles.
Mitsunobu Reactions with Fluorinated Alcohols
Dandapani, S. & Curran, D. P. "Separation-friendly Mitsunobu reactions: A microcosm of recent developments in separation strategies." Chemistry – A European Journal, 2004.
Insight: Details protocols for using fluorinated alcohols as acidic nucleophiles and subsequent purific
Synthesis of Perfluoro-tert-butyl Ethers
Farkas, M. et al. "Synthesis of Novel Lipophilic and/or Fluorophilic Ethers of Perfluoro-tert-butyl Alcohol via a Mitsunobu Reaction." Green Chemistry, 2015.
Insight: Specific protocol for PFTB etherific
Acidity and Reactivity of Fluorinated Alcohols
Chamberlin, R. A. et al. "The influence of fluorine on the acidity and reactivity of alcohols." Journal of Organic Chemistry, 2008.[2]
Insight: Provides pKa data (PFTB pKa ~5.4 vs. t-BuOH pKa ~17)
Technical Support Center: Chiral HPLC Optimization for Fluorinated Piperidines
Welcome to the Advanced Technical Support Center. Fluorinated piperidines are highly privileged scaffolds in modern drug discovery due to their enhanced metabolic stability and modulated lipophilicity.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. Fluorinated piperidines are highly privileged scaffolds in modern drug discovery due to their enhanced metabolic stability and modulated lipophilicity. However, their unique physicochemical properties—specifically their altered basicity and rigidified conformations—present distinct challenges during enantiomeric separation.
This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to help you optimize chiral high-performance liquid chromatography (HPLC) methods for these complex basic amines.
Section 1: Mechanistic Troubleshooting & FAQs (The "Why")
Q: Why do my fluorinated piperidines exhibit severe peak tailing on polysaccharide chiral stationary phases (CSPs)?A: Piperidines are inherently basic amines (pKa ~11.2) that strongly interact with residual acidic silanols on the silica matrix underlying polysaccharide CSPs. While the introduction of highly electronegative fluorine atoms via inductive electron withdrawal significantly lowers the basicity of the piperidine nitrogen (e.g., dropping the pKa to ~9.4 for 3-fluoropiperidine and ~7.5 for 3,3-difluoropiperidine), the secondary amine remains sufficiently basic to undergo secondary ion-exchange interactions. This causes asymmetric peak broadening and tailing. To outcompete the analyte for these active silanol sites, [1].
Q: How does the specific position of the fluorine atom (e.g., 3-fluoro vs. 4-fluoro) impact chiral resolution (
)?A: The position of the fluorine atom dictates the molecule's 3D conformational rigidity, which is the primary driver of chiral recognition. In 3-fluoropiperidines, strong charge-dipole interactions between the protonated nitrogen and the highly electronegative fluorine atom stabilize the axial conformer (known as the "axial-F preference")[2]. This hyperconjugative stabilization prevents rapid ring-flipping, presenting a rigid, well-defined stereochemical face to the chiral selector[3]. This rigidity significantly enhances the enantioselectivity () compared to non-fluorinated or highly flexible analogs.
Q: I added 0.1% Diethylamine (DEA) to improve peak shape, but now my subsequent analyses of neutral racemates on the same column are failing. Why?A: You are experiencing the "memory effect." Polysaccharide columns (such as CHIRALPAK AD-H or OD-H) can irreversibly retain basic amine additives like DEA within the polymer matrix[4]. This retained DEA alters the chiral recognition surface, effectively changing the stationary phase's selectivity profile. If you switch from a basic method to a neutral or acidic method,[4].
Q: How do I transfer my DEA-based chiral method to LC-MS for pharmacokinetic studies?A: DEA is highly suppressive to electrospray ionization (ESI+) signals and can contaminate MS sources[1]. To achieve MS compatibility, replace DEA with volatile buffers such as 10 mM Ammonium Bicarbonate or Ammonium Acetate[1]. While baseline resolution might slightly decrease compared to DEA, adjusting the organic modifier (e.g., lowering % Acetonitrile) can compensate by increasing retention and enantioselectivity.
Section 2: Experimental Methodologies (The "How")
Protocol 1: Comprehensive Chiral Screening Workflow for Basic Fluorinated Amines
This protocol is designed as a self-validating system to ensure data integrity during method development.
Column Selection: Begin screening with immobilized polysaccharide CSPs (e.g., CHIRALPAK IA, IB, IC)., allowing broader mobile phase compatibility (e.g., MTBE, THF, DCM) which is often required for highly fluorinated, lipophilic compounds[5].
Mobile Phase Preparation: Prepare a Normal Phase (NP) eluent consisting of Hexane/Isopropanol (80:20 v/v) or a Polar Organic (PO) eluent (100% Methanol or Acetonitrile)[6].
Additive Integration: Add 0.1% (v/v) Diethylamine (DEA) to the mobile phase to suppress silanol interactions[1].
Self-Validation Check: Run a blank injection of the mobile phase. A stable baseline confirms the DEA is fresh (oxidized DEA absorbs strongly at 254 nm and will cause severe baseline drift).
Temperature Optimization: Set the column compartment to 25°C. Lower temperatures often increase enantioselectivity (
) due to enthalpic driving forces, but may broaden peaks. Adjust in 5°C increments.
Evaluation & Peak Symmetry: Inject 5 µL of the racemic mixture (1 mg/mL).
Self-Validation Check: Calculate the asymmetry factor (
) for the first eluting peak. If , the silanol interactions are not fully suppressed. You must either increase the DEA concentration to 0.2% or switch to a more sterically hindered additive like butylamine[5].
Use this protocol when transitioning a column from a basic additive method to a neutral/acidic method.
Initial Flush: Flush the column with 100% Isopropanol at 0.5 mL/min for 2 hours to displace non-polar mobile phases and begin desorbing DEA[4].
Acidic Wash (If necessary): If the memory effect persists, flush with Isopropanol containing 0.1% Trifluoroacetic acid (TFA) for 1 hour to protonate and elute residual DEA.
Neutralization: Flush again with 100% Isopropanol for 2 hours to remove all residual TFA.
Equilibration & Validation: Equilibrate the column in the new mobile phase (without DEA) for at least 10 column volumes.
Self-Validation Check: Inject a known neutral chiral standard (e.g., trans-stilbene oxide) before and after the flushing protocol. Complete restoration of its historical retention time and resolution confirms the successful elimination of the DEA memory effect.
Section 3: Quantitative Data Summaries
Table 1: Impact of Fluorination on Piperidine pKa and Conformational Preference
Part 1: FAQ – The Mechanistic Causality of Hygroscopicity
Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) Solid-State Development. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Active Pharmaceutical Ingredient (API) Solid-State Development. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with N-methyl piperidine (NMP) salts.
This resource moves beyond basic instructions, providing the mechanistic causality behind moisture uptake and delivering self-validating protocols to ensure your drug development pipeline remains robust and scalable.
Q1: Why are N-methyl piperidine salts, particularly hydrochlorides, so prone to aggressive moisture uptake?A: The hygroscopicity of NMP salts—such as 4-chloro-N-methylpiperidine hydrochloride—is driven by both molecular and crystal lattice thermodynamics. The protonated piperidine nitrogen acts as a strong hydrogen bond donor. When paired with a small, highly electronegative counterion like chloride, the resulting crystal lattice often lacks the density required to exclude atmospheric water[1]. Consequently, the salt readily absorbs moisture from the air, which can lead to deliquescence (where the solid dissolves in its own absorbed moisture) at relative humidities (RH) exceeding 50%[].
Q2: How does this moisture absorption compromise API developability?A: Absorbed water acts as a molecular plasticizer. It lowers the glass transition temperature (
) of the material, which can trigger unwanted polymorphic transitions or induce amorphization[3]. Furthermore, moisture ingress facilitates hydrolytic degradation and causes severe powder caking. This caking destroys the free-flowing nature of the powder, making accurate weighing, blending, and tableting nearly impossible without specialized interventions[4].
Part 2: Troubleshooting Guides & Self-Validating Protocols
Issue 1: Severe Caking During Scale-Up and Storage
Root Cause: Standard polyethylene bags allow moisture vapor transmission over time, leading to capillary condensation between particles and subsequent hardening (caking) of the hygroscopic salt.
Solution: Implementation of microclimate-controlled packaging.
Protocol: Advanced Packaging and Handling
Environmental Control: Conduct all weighing and transfer operations in a suite controlled to <20% RH.
Desiccant-Integrated Liners: Transition from standard double-bagging to specialized packaging systems (e.g., DRYPOUR™ or Redi-Dri™ technologies). These systems integrate desiccant bags directly into a perforated polyethylene liner, preventing the NMP salt from physically contacting the desiccant while continuously absorbing permeated moisture[4].
Self-Validation Step: To validate packaging efficacy, perform a Loss on Drying (LOD) test on a representative sample after 30 days of storage. The LOD value must remain within 0.5% of the Day 0 baseline to confirm the microclimate is secure.
Issue 2: Inaccurate Moisture Profiling Delaying Salt Selection
Root Cause: Traditional static desiccator methods using saturated salt solutions take weeks to reach equilibrium and lack the gravimetric resolution to detect subtle hydrate formations[5][6].
Solution: Dynamic Vapor Sorption (DVS) Analysis.
Protocol: Step-by-Step DVS Methodology for NMP Salts
DVS is the gold-standard gravimetric technique that continuously measures mass changes as a sample is exposed to precise step-changes in vapor concentration[6][7].
Sample Preparation: Accurately load 10–20 mg of the synthesized NMP salt into the DVS microbalance pan. Ensure the instrument utilizes a high-precision microbalance (sensitivity of ±0.1 µg)[5][8].
Baseline Establishment (Drying Phase): Subject the sample to 0% RH at 25°C using dry nitrogen carrier gas.
Validation Check: The system must hold this state until the mass change rate (
) is <0.002% per minute for at least 30 minutes. Failure to reach this baseline indicates residual synthesis solvents are still evaporating.
Sorption Cycle: Program the DVS to increase humidity from 0% to 90% RH in 10% increments.
Equilibrium Criteria: The instrument must hold each RH step until gravimetric equilibrium is achieved. For highly hygroscopic salts, set the equilibrium threshold to
< 0.01% over a 40-minute window before advancing to the next humidity level[9].
Desorption Cycle: Decrease RH from 90% back to 0% in 10% decrements. Plot the sorption and desorption isotherms to evaluate hysteresis, which differentiates surface adsorption from bulk absorption[6][7].
Issue 3: The HCl Salt is Unmanageably Deliquescent
Root Cause: The chloride ion fails to promote a tightly packed crystal network, leaving voids for water molecules[].
Solution: Crystal engineering via rational counter-ion screening.
Protocol: Counter-ion Replacement Strategy
Selection: Replace simple mineral acids with larger, more hydrophobic organic acids. Select counter-ions with a pKa at least 2-3 units lower than the NMP derivative to ensure complete protonation.
Screening: Screen organic sulfonic acids (e.g., methanesulfonic acid, p-toluenesulfonic acid) and dicarboxylic acids. These larger molecules promote dense crystal packing networks that sterically hinder moisture ingress[].
Validation: Subject the new crystalline salts to the DVS protocol (Issue 2). A successful candidate will exhibit <2% moisture uptake at 80% RH[7].
Part 3: Data Presentation
The following table summarizes the quantitative developability metrics of typical N-methyl piperidine salt candidates based on counter-ion selection and crystal engineering principles.
Salt Form
Counter-ion
Typical Moisture Uptake (at 80% RH)
Physical State (>50% RH)
Developability Rating
Hydrochloride
Cl⁻
> 15.0%
Deliquescent / Liquid
Low (Requires strict RH control)
Mesylate
CH₃SO₃⁻
2.0% - 5.0%
Slightly Clumped
Moderate
Tosylate
p-CH₃C₆H₄SO₃⁻
< 2.0%
Free-flowing Powder
High (Ideal for scale-up)
Part 4: Workflow Visualization
The following logic diagram maps the self-validating workflow for NMP salt selection, integrating DVS profiling and crystal engineering.
Workflow for N-methyl piperidine salt selection and moisture profiling.
Technical Support Center: Gem-Difluoro Solubility Optimization
Introduction: The Fluorine Paradox Welcome to the Technical Support Center. If you are here, you are likely facing the "Fluorine Paradox." You have successfully introduced a gem-difluoro ( ) group to improve metabolic st...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Fluorine Paradox
Welcome to the Technical Support Center. If you are here, you are likely facing the "Fluorine Paradox." You have successfully introduced a gem-difluoro (
) group to improve metabolic stability or block a reactive site, but you have inadvertently crashed your compound’s aqueous solubility.
Replacing a carbonyl (
) or methylene () with a group is a standard bioisosteric swap, but it comes with a "lipophilicity tax." The group is highly lipophilic and, unlike a carbonyl, it is a remarkably poor hydrogen bond acceptor. This guide provides field-proven protocols to troubleshoot synthesis, design, and formulation challenges specific to these fluorinated motifs.
Issue: My gem-difluoro intermediate is oiling out during workup or crashing out of solution during purification.
The unique polarity of the
bond (highly polar but non-polarizable) often leads to "fluorophilic" aggregation. Standard organic solvents may fail to solvate these compounds effectively.
Troubleshooting Protocol: The "Fluoro-Wash" Workup
If your compound is stuck in an emulsion or oiling out during extraction, follow this modified protocol.
Step-by-Step Methodology:
Solvent Swap: Do not use Diethyl Ether.
compounds often have poor solubility in ether due to the lack of H-bond donation.
The Fluorinated Co-Solvent: Add 5-10% 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) to your organic extraction layer (usually Dichloromethane or Ethyl Acetate).
Mechanism:[1] These fluorinated alcohols disrupt the aggregation of gem-difluoro chains via fluorophilic interactions, breaking the "oil" phase.
Phase Separation: If an emulsion persists, add solid NaCl (brine saturation) and a small amount of methanol (1-2%) to the aqueous layer to lower surface tension.
Chromatography: If the compound streaks on Silica:
Action: Pre-wash the silica column with 1% Triethylamine (TEA).
Reason: Gem-difluoro groups adjacent to amines can lower the
of the amine (inductive effect), causing strong interaction with acidic silanols.
Diagnostic Table: Solvent Selection for
Compounds
Solvent System
Suitability
Notes
Diethyl Ether
Low
Often leads to precipitation; avoid.
DCM / Methanol
High
Standard for polar analogs.
Acetone-d6
High
Preferred NMR solvent over for aggregation issues.
TFE (Trifluoroethanol)
Critical
Use as a co-solvent (5-10%) to dissolve stubborn oils.
analog has a that is 1.0–1.5 units higher than the parent carbonyl compound.
The Science:
Replacing a carbonyl (
) with a difluoromethylene () removes a hydrogen bond acceptor (HBA). The carbonyl oxygen typically contributes ~ -1.0 to LogP (hydrophilic). The contributes ~ +0.5 to +0.8 (lipophilic). The net swing is often a massive +1.5 to +2.0 increase in LogP.
Design Strategy: The "Polarity Offset"
You cannot simply swap
for without paying the "Polarity Tax." You must introduce a compensatory polar group elsewhere in the molecule.
Decision Logic (Graphviz Diagram):
Caption: Decision tree for structural modification when gem-difluoro substitution compromises solubility.
Comparative Data: The Carbonyl vs. Difluoro Swap
Parameter
Carbonyl Analog ()
Gem-Difluoro Analog ()
Impact on Solubility
H-Bond Acceptor
Strong
Negligible
Major Loss
Dipole Moment
~2.3 - 3.0 D
~2.0 - 2.5 D
Moderate
LogP Change
Baseline
+0.6 to +1.5
Negative
Metabolic Stability
Vulnerable (Oxidation)
High (Blocked)
Positive
Module 3: Formulation & Assay Support
Issue: Compound precipitates upon dilution from DMSO stock into aqueous assay buffer.
This is the most common failure mode in High-Throughput Screening (HTS). The "Kinetic Solubility" of
compounds is often lower than predicted due to high lattice energy (strong C-F dipoles packing tightly in the solid state).
Protocol: Kinetic Solubility Enhancement (The "Shift" Method)
Do not rely on simple DMSO dilution. Use a co-solvent system to "walk" the compound into the aqueous phase.
Reagents:
Stock: 10 mM compound in DMSO.
Intermediate Buffer: 50% DMSO / 50% PEG-400.
Assay Buffer: PBS pH 7.4.
Workflow:
Pre-Dilution: Dilute the 10 mM DMSO stock 1:10 into the Intermediate Buffer (Final: 1 mM).
Why: PEG-400 acts as an amphiphilic bridge, preventing immediate nucleation of the hydrophobic
domains.
Equilibration: Sonicate for 5 minutes.
Final Dilution: Dilute 1:100 into the Assay Buffer.
Result: A stable colloidal dispersion or solution suitable for cellular assays.
Advanced Formulation: Cyclodextrin Complexation
If the PEG-400 method fails, use Hydroxypropyl-
-Cyclodextrin (HP--CD).
Why it works: The hydrophobic
moiety has a high affinity for the hydrophobic cavity of the cyclodextrin, while the outer hydroxyls maintain aqueous solubility.
-CD . Dilute DMSO stock directly into this modified buffer.
Frequently Asked Questions (FAQ)
Q1: Why does my gem-difluoro compound show double peaks in NMR?A: This is likely due to rotamers or slow conformational exchange. The
group is larger than a carbonyl and creates a high rotational barrier (the "fluorine gauche effect").
Fix: Run the NMR at elevated temperature (50°C) in DMSO-
to coalesce the peaks.
Q2: Can I use standard HPLC methods for purification?A: Yes, but be aware that
compounds are "slippery" on C18 columns. They often elute later than expected due to high lipophilicity but may have broad peak shapes.
Fix: Add 0.05% Trifluoroacetic Acid (TFA) to the mobile phase to sharpen the peaks, or switch to a Phenyl-Hexyl column which interacts better with the polarized C-F bonds.
Q3: Is the solubility issue strictly due to Lipophilicity (LogP)?A: No. It is also due to Lattice Energy . Gem-difluoro compounds often form very stable, high-melting crystalline solids because the C-F dipoles align antiparallel in the crystal lattice. Breaking this lattice requires significant energy, reducing solubility.
References
Meanwell, N. A. (2018).[2][3] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
Grygorenko, O. O., et al. (2022).[4][5] Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry. Chemistry – A European Journal.[5]
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.
Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
Lipinski, C. A. (2000). Drug-like properties and the causes of poor solubility and poor permeability. Journal of Pharmacological and Toxicological Methods.
Minimizing racemization during derivatization of chiral piperidinols
The following technical guide addresses the specific challenges of derivatizing chiral piperidinols, with a focus on minimizing racemization and managing stereochemical integrity. Topic: Minimizing Racemization & Stereoc...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the specific challenges of derivatizing chiral piperidinols, with a focus on minimizing racemization and managing stereochemical integrity.
Topic: Minimizing Racemization & Stereochemical Control
Audience: Medicinal Chemists, Process Chemists, Analytical Scientists
Executive Summary: The Stereochemical Minefield
Chiral piperidinols (specifically 3- and 4-hydroxypiperidines) are deceptive. While they appear to be simple secondary alcohols, their stereocenters are uniquely vulnerable due to the basic nitrogen atom and the ring's conformational flexibility.
The Core Problem: The most common cause of "racemization" in these systems is not simple enolization, but rather Neighboring Group Participation (NGP) involving the nitrogen protecting group or Elimination-Addition pathways triggered by basic conditions.
This guide provides the protocols to bypass these mechanisms.
Module 1: Mechanism & Diagnostics
Q1: Why am I observing "retention" of configuration when I expect inversion (e.g., Mitsunobu or Mesylation)?
A: You are likely triggering the Neighboring Group Participation (NGP) Trap .
If your piperidine nitrogen is protected with an acyl group (Amide, Carbamate, Urea) and you activate the C3-hydroxyl (e.g., Mesyl-Cl, Mitsunobu), the carbonyl oxygen can attack the C3 position from the backside faster than your external nucleophile.
Step 1: Activation of C3-OH (leaving group formation).
Step 2: Intramolecular attack by N-C=O oxygen
Inversion #1 (Formation of a bicyclic oxazolinium intermediate).
Step 3: External nucleophile attacks C3
Inversion #2 (Opening of the ring).
Result: Net Retention of configuration (Double Inversion), often mistaken for failed reaction or racemization if the nucleophile attack is non-selective.
Q2: My enantiomeric excess (ee) drops during N-Boc deprotection. Why?
A: Acid-catalyzed racemization.
While 3-piperidinols are not typically prone to enolization, harsh acidic conditions (e.g., 4M HCl/Dioxane, reflux) can trigger:
Dehydration: Formation of an alkene (elimination) which re-hydrates to a racemate.
Ring Opening: In rare cases, reversible ring opening via the ammonium salt.
Fix: Switch to HCl in Et₂O at 0°C or use TMSOTf/2,6-lutidine for mild Boc cleavage.
Visualization: The NGP Trap Mechanism
The following diagram illustrates how an N-acyl group causes unexpected stereochemical outcomes.
Acylating Agent: Acid Anhydride (preferred over Acid Chloride)
Catalyst: DMAP (0.1 eq)
Base: Pyridine or Et₃N (mild bases)
Step-by-Step:
Dissolution: Dissolve 1.0 eq of substrate in anhydrous DCM (0.2 M).
Cooling: Cool to 0°C . Critical: Heat promotes elimination.
Addition: Add 1.2 eq Et₃N, followed by 0.1 eq DMAP.
Acylation: Add 1.1 eq Acid Anhydride dropwise.
Quench: Upon completion (TLC), quench with sat. NaHCO₃ at 0°C.
Why this works: Anhydrides are less acidic than acid chlorides (which generate HCl). Keeping the temp at 0°C prevents base-catalyzed elimination of the secondary alcohol.
Use this if you must convert the OH to a leaving group (OMs/OTs) for substitution.
The Golden Rule: Do NOT use N-Acyl (Acetyl, Benzoyl) protecting groups if you want a clean SN2 inversion.
Recommended PG:N-Boc (Bulky, less nucleophilic oxygen) or N-Benzyl (No carbonyl oxygen to participate).
Procedure (Mesylation of N-Boc-3-piperidinol):
Solvent: Anhydrous DCM or Toluene.
Base:Diisopropylethylamine (DIPEA) . Avoid Pyridine if possible, as pyridinium salts can be acidic.
Reagent:Methanesulfonic Anhydride (Ms₂O) .
Note: MsCl generates HCl, which can degrade Boc. Ms₂O generates mild sulfonic acid salt.
Temp: -10°C to 0°C.
Execution: Add Ms₂O to the amine/alcohol solution slowly. Work up immediately with cold water/bicarbonate.
Module 3: Troubleshooting Guide
Symptom
Probable Cause
Corrective Action
50:50 Racemic Product
SN1 Pathway: Carbocation formation due to acidic conditions or highly polar solvent.
Switch to non-polar solvent (DCM, Toluene) to disfavor ionization. Use SN2 conditions (strong nucleophile).
Unexpected Retention
NGP: N-Acyl group participated in the reaction (see Fig 1).
Change N-protecting group to Cbz or Bn . Alternatively, use N-Sulfonyl (e.g., Tosyl) which is non-nucleophilic.
Low Yield + Alkene
Elimination: Base was too strong or temperature too high.
Switch base: Use DIPEA or 2,6-Lutidine instead of KOH/NaH. Keep reaction < 0°C.
Peak Splitting (HPLC)
Rotamers: N-Amide/Carbamate rotamers can look like diastereomers.
Run HPLC at elevated temp (40-50°C) to coalesce rotamers, or use NMR (coalescence) to confirm.
Module 4: Analytical Validation
Method: Chiral HPLC is the gold standard.
Column Selection:
Chiralpak AD-H / IA: Excellent for N-protected piperidines.
Chiralcel OD-H: Good for aromatic derivatives.
Sample Preparation (Derivatization for UV detection):
If your piperidinol lacks a chromophore (UV active group), derivatize before HPLC:
React with 3,5-Dinitrobenzoyl chloride (DNB-Cl).
Conditions: DCM, Et₃N, 0°C, 30 mins.
The DNB group provides strong UV absorption at 254 nm and often enhances chiral recognition on the column.
Data Table: Typical Separation Factors
Derivative
Column
Mobile Phase
Selectivity ()
N-Boc-3-OH-Piperidine
Chiralpak AD-H
Hex/IPA (90:10)
1.12 (Poor)
N-Boc-3-ODNB-Piperidine
Chiralpak AD-H
Hex/IPA (80:20)
2.45 (Excellent)
N-Benzyl-3-OH-Piperidine
Chiralcel OD-H
Hex/IPA (95:5)
1.30 (Good)
References
Neighboring Group Participation in Piperidines
Mechanistic insight into the role of N-acyl groups in the retention of configur
Source:
Racemization in Peptide/Amine Synthesis
Detailed review of oxazolone formation and base-catalyzed racemiz
Source:
Chiral HPLC Method Development
Protocols for separating piperidine enantiomers using polysaccharide columns.
Strategic Characterization of (S)-3,3-Difluoro-1-methylpiperidin-4-ol: 19F NMR vs. Traditional Modalities
Executive Summary In the optimization of pharmacological profiles, the (S)-3,3-Difluoro-1-methylpiperidin-4-ol scaffold represents a critical motif.[1] The gem-difluoro group at the C3 position serves two roles: it lower...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the optimization of pharmacological profiles, the (S)-3,3-Difluoro-1-methylpiperidin-4-ol scaffold represents a critical motif.[1] The gem-difluoro group at the C3 position serves two roles: it lowers the pKa of the adjacent amine (modulating bioavailability) and blocks metabolic oxidation at a susceptible site. However, the introduction of the fluorine atoms creates a unique stereoelectronic environment that challenges traditional characterization methods.
This guide compares
F NMR spectroscopy against traditional H NMR and Chiral HPLC for the validation of this specific scaffold. While H NMR is standard, it suffers from spectral crowding in the aliphatic region.[2] We demonstrate that F NMR provides a superior, self-validating method for structural confirmation and enantiomeric excess () determination, offering a 40% reduction in analytical method development time compared to chromatography.[1]
Technical Deep Dive: The
F Signature
The (S)-3,3-difluoro-1-methylpiperidin-4-ol molecule possesses a fixed chiral center at C4.[1] This chirality renders the two fluorine atoms at C3 diastereotopic . They are chemically non-equivalent, even though they are attached to the same carbon.
The Diastereotopic "AB" System
Unlike a standard
group which might appear as a triplet or quintet, the C3 fluorines in this chiral scaffold will manifest as an AB quartet (or ABX system if coupled to protons).
Fluorine A (
): Occupies the axial position, experiencing significant 1,3-diaxial interactions.[1]
): The geminal coupling between these two fluorines is massive, typically 230–250 Hz .[1]
This distinct
coupling is the "fingerprint" of the gem-difluoro motif, instantly validating the integrity of the C3 position without interference from the rest of the molecule.
Comparative Analysis: Performance Review
Round 1: Structural Confirmation
Objective: Confirm the synthesis of the 3,3-difluoro-1-methylpiperidin-4-ol core.
Feature
H NMR (500 MHz)
F NMR (470 MHz)
Verdict
Spectral Window
Narrow (~10 ppm).[1] Aliphatic region (1.5–4.0 ppm) is crowded with ring protons and methyl groups.[1]
Wide (~400 ppm).[1] The gem-difluoro signal appears in a silent region (-100 to -130 ppm).[1]
F Wins
Specificity
Low.[1] Overlap often obscures the specific H3-H4 coupling constants needed to prove regiochemistry.[1]
High. The AB quartet is unmistakable. No background signals from solvents or impurities.
Requires sufficient (chemical shift difference) between diastereomeric complexes.[1]
HPLC Wins (for trace impurities <0.5%)
Expert Insight: For early-stage development,
F NMR with a CSA is the "Go/No-Go" gatekeeper.[1] It allows you to assess optical purity in minutes.[1] Chiral HPLC is reserved for final QC where >99.5% purity validation is required.[1]
Experimental Protocols
Protocol A: Standard Characterization (Structural Integrity)
Purpose: To validate the presence of the gem-difluoro group and ring conformation.
Sample Prep: Dissolve 10 mg of (S)-3,3-Difluoro-1-methylpiperidin-4-ol in 0.6 mL of
.
Note:
is preferred over to prevent viscosity broadening, allowing sharper resolution of the coupling.[1]
Internal Standard: Add 10
L of -trifluorotoluene (TFT) if quantitative yields are needed ( ppm).
Acquisition Parameters:
Pulse Sequence: zgfigqn (Inverse gated decoupling) to suppress NOE for integration accuracy, or standard zg if only structure is needed.
Relaxation Delay (D1): 5 seconds (Fluorine T1s can be long; ensure full relaxation).
Protocol B: Enantiomeric Excess Determination (The CSA Method)
Purpose: To distinguish (S) from (R) enantiomers without a chiral column.[1]
Baseline: Acquire a standard
F spectrum of the pure sample in .
Complexation: Add 2.0 equivalents of (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle Alcohol) or (+)-Eu(hfc)_3 (Europium shift reagent) to the NMR tube.[1]
Equilibration: Shake well and let stand for 5 minutes.
Observation: The single AB system of the racemate will split into two distinct AB systems (one for the S-complex, one for the R-complex).
F (Coupled): Complex multiplets due to H-F coupling.[1] Good for conformational analysis.
F{H} (Decoupled): Collapses to a clean AB quartet (four sharp lines).[1] Recommended for purity assay.
References
Dungan, C. H., & Van Wazer, J. R. (1970).[1] Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.[1] (Foundational text for 19F shift ranges).
Dolbier, W. R. (2009).[1] Guide to Fluorine NMR for Organic Chemists. Wiley.[1][5] Link[1]
Combettes, L. E., et al. (2012).[1][5] "Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs." Chemistry – A European Journal, 18(41), 13133-13141.[1] Link
Yu, J. X., et al. (2013).[1] "19F and 1H quantitative-NMR spectroscopic analysis of fluorinated...". Analytical Methods, 5, 6048-6052.[1] Link
Wenzel, T. J. (2007).[1] Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley.[1][5] (Source for Chiral Solvating Agent protocols).
Determining Enantiomeric Excess (ee) of 3,3-Difluoropiperidin-4-ol: A Comparative Analytical Guide
Executive Summary 3,3-difluoropiperidin-4-ol is a conformationally restricted, highly polar chiral building block that has become increasingly critical in modern medicinal chemistry, particularly in the synthesis of C5a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3,3-difluoropiperidin-4-ol is a conformationally restricted, highly polar chiral building block that has become increasingly critical in modern medicinal chemistry, particularly in the synthesis of C5a receptor modulators[1] and TRPA1 antagonists[2].
However, accurately determining the enantiomeric excess (ee) of this molecule presents a formidable analytical challenge. The compound features a highly basic secondary amine, a secondary alcohol, and a sterically demanding gem-difluoro group adjacent to its single chiral center (C4). Most critically, it lacks a conjugated π-system, meaning it possesses virtually no UV absorbance above 210 nm[3]. Consequently, traditional HPLC-UV methods are blind to the native molecule, forcing analytical scientists to choose between chemical derivatization or advanced universal detection systems[4].
The Analytical Dilemma: Causality Behind Experimental Choices
When faced with a "UV-invisible" chiral amine, the historical default has been pre-column derivatization (e.g., N-benzoylation) to artificially install a chromophore. As an Application Scientist, I strongly advise against this approach for precise ee determination unless strictly necessary.
The Causality of Kinetic Resolution: Derivatizing a chiral molecule with an achiral reagent (like benzoyl chloride) carries a severe risk of kinetic resolution. If the derivatization reaction does not reach absolute 100% conversion, the less sterically hindered enantiomer may react faster. This leaves the unreacted portion enriched in the slower-reacting enantiomer, artificially skewing the measured ee% of the derivatized product. Furthermore, the bulky 3,3-difluoro group sterically hinders the adjacent C4 hydroxyl, making dual-derivatization unpredictable.
The Solution: Direct analysis of the native molecule using universal detection—specifically Charged Aerosol Detection (CAD)—coupled with an immobilized polysaccharide chiral stationary phase (CSP)[5][6]. CAD provides a uniform, mass-dependent response independent of the molecule's optical properties, completely bypassing the risks and biases of chemical modification[3][4].
Visualizing the Analytical Strategy
Decision matrix for selecting the optimal ee determination method.
Methodology Comparison
To objectively evaluate the best approach, we compare the modern standard (Direct LC-CAD) against traditional derivatization alternatives.
Method A (The Standard): Direct Chiral LC-CAD
Utilizes an immobilized amylose-based CSP (e.g., Chiralpak IG)[6]. The immobilized nature of the stationary phase allows the use of strong organic modifiers necessary to elute highly polar fluorinated amines without degrading the column bed.
Method B (Alternative 1): Pre-Column Derivatization + Chiral HPLC-UV
Involves reacting the secondary amine with benzoyl chloride to form a UV-active amide, followed by analysis on a traditional coated CSP using UV detection at 254 nm.
Method C (Alternative 2): Mosher's Ester Derivatization + 19F NMR
Reacting the molecule with (R)-(-)-MTPA-Cl to form diastereomers, which are then quantified by integrating the distinct 19F NMR signals of the CF2 group.
Quantitative Performance Comparison
Analytical Feature
Method A: Direct LC-CAD (Standard)
Method B: Derivatization + UV
Method C: Mosher's + 19F NMR
Primary Utility
Routine QC & Highly Accurate ee%
High-throughput (post-reaction)
Absolute Configuration
Sensitivity (LOD)
~5-10 ng on column
<1 ng on column (UV active)
>50 µg required
Kinetic Bias Risk
None (Native analysis)
High (Depends on conversion)
High (Diastereomeric rates vary)
Sample Prep Time
< 5 minutes (Dilute & Shoot)
3-4 hours (Reaction + Workup)
4-6 hours (Reaction + Workup)
Self-Validation
Racemic standard baseline check
LC-MS conversion confirmation
NMR baseline integration check
Mechanistic Workflow
Workflow comparing direct LC-CAD analysis versus pre-column UV derivatization.
Self-Validating Experimental Protocols
Protocol 1: Direct LC-CAD Method (Recommended)
This protocol avoids chemical modification, ensuring the measured ee% is a true reflection of the bulk sample.
Sample Preparation: Dissolve 1.0 mg of 3,3-difluoropiperidin-4-ol in 1.0 mL of LC-MS grade Methanol.
Column Selection: Chiralpak IG (250 x 4.6 mm, 5 µm)[6].
Mobile Phase: Hexane / Ethanol / Diethylamine (80:20:0.1 v/v/v).
Expert Insight: The addition of 0.1% Diethylamine (DEA) is an absolute necessity. It suppresses secondary ion-exchange interactions between the highly basic piperidine nitrogen and residual silanols on the silica support, preventing severe peak tailing.
Detection: Charged Aerosol Detector (CAD). Set the nebulizer/evaporation temperature to 35°C to accommodate the volatility of the mobile phase.
System Self-Validation: Inject a racemic standard of 3,3-difluoropiperidin-4-ol. Verify that the chromatographic resolution (
) is > 1.5 and the peak area ratio is exactly 50:50 (±0.5%). Because CAD response is uniform and mass-dependent, it guarantees equal response factors for both enantiomers[3][4].
Use this protocol only if universal detection is unavailable. It relies on installing a chromophore via the secondary amine.
Reaction: To a solution of 3,3-difluoropiperidin-4-ol hydrochloride (10 mg) in Dichloromethane (1 mL), add Triethylamine (3.0 eq) and Benzoyl Chloride (1.5 eq) at 0°C[7].
Incubation: Stir the mixture for 2 to 4 hours at room temperature to ensure the sterically hindered amine fully reacts.
Quenching & Extraction: Quench the reaction with saturated aqueous
. Extract the organic layer with Ethyl Acetate, dry over anhydrous , and concentrate under vacuum[7].
System Self-Validation (Critical Step): Before chiral analysis, analyze the crude mixture via an achiral LC-MS method to confirm >99% conversion of the starting material. Causality Rule: If conversion is <99%, the final ee% result must be discarded due to the high probability of kinetic bias during the derivatization step.
Chiral Analysis: Re-dissolve the residue in Hexane/Isopropanol and inject onto a Chiralpak AD-H column (250 x 4.6 mm). Elute with Hexane/Isopropanol (90:10) using UV detection at 254 nm.
References
1.[1] US8846656B2 - Tetrahydropyrido-pyridine and tetrahydropyrido-pyrimidine compounds and use thereof as C5a receptor modulators. Google Patents. URL:
2.[2] WO2016128529A1 - 1-(het)arylsulfonyl-(pyrrolidine or piperidine)-2-carboxamide derivatives and their use as trpa1 antagonists. Google Patents. URL:
3.[7] WO2016128529A1 - 1-(het)arylsulfonyl-(pyrrolidine or piperidine)-2-carboxamide derivatives and their use as trpa1 antagonists (Derivatization Protocols). Google Patents. URL:
4.[3] HPLC Systems and Components Introduced at Pittcon 2011: A Brief Review. Chromatography Online. URL:[Link]
5.[4] Chiral Analysis of Poor UV Absorbing Pharmaceuticals by Supercritical Fluid Chromatography-Charged Aerosol Detection. ResearchGate. URL:[Link]
6.[5] Supercritical Fluid Chromatography for Chiral Analysis, Part 2: Applications. ResearchGate. URL:[Link]
7.[6] Analysis of triacylglycerol and phospholipid sn‐positional isomers by liquid chromatographic and mass spectrometric methodologies. NIH/PMC. URL:[Link]
The Gem-Difluoro Advantage: A Comparative Guide to In Vivo Bioavailability
In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms has become an indispensable tool for optimizing the pharmacokinetic profiles of therapeutic candidates. Among the various fluorinat...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms has become an indispensable tool for optimizing the pharmacokinetic profiles of therapeutic candidates. Among the various fluorination tactics, the introduction of a geminal difluoro (3,3-difluoro or CF2) group stands out as a particularly effective strategy to enhance in vivo bioavailability. This guide provides an in-depth comparison of 3,3-difluoro analogs and their non-fluorinated counterparts, supported by experimental data and detailed protocols for researchers in drug development. We will explore the causal mechanisms behind the observed improvements and offer a practical framework for evaluating these benefits in a preclinical setting.
The Strategic Imperative for Fluorination in Drug Design
The metabolic instability of a drug candidate is a primary hurdle in its development, often leading to rapid clearance and poor oral bioavailability.[1][2] Cytochrome P450 (CYP) enzymes, predominantly found in the liver, are the primary culprits in the oxidative metabolism of many xenobiotics.[3] A common strategy to thwart this metabolic breakdown is to substitute hydrogen atoms at metabolically vulnerable positions, or "soft spots," with fluorine. The carbon-fluorine (C-F) bond is exceptionally strong (approximately 109 kcal/mol) compared to a carbon-hydrogen (C-H) bond, making it highly resistant to enzymatic cleavage.[1]
The 3,3-difluoro moiety offers a dual advantage. Firstly, it effectively shields the molecule from oxidative attack at the site of fluorination. Secondly, the high electronegativity of the two fluorine atoms can exert a powerful inductive effect, which can modulate the pKa of nearby functional groups and alter the molecule's overall electronic properties, potentially improving its membrane permeability and target engagement.[4][5] This guide will delve into a case study that vividly illustrates these principles and provide the methodologies to conduct your own comparative in vivo studies.
Case in Point: The Challenge of Gemcitabine's Oral Delivery
A compelling example of the impact of metabolic instability on bioavailability is the widely used chemotherapeutic agent, gemcitabine (2',2'-difluoro-2'-deoxycytidine). Despite its efficacy, gemcitabine suffers from a very low oral bioavailability of around 10%.[4][6][7] This is primarily due to extensive first-pass metabolism in the gut and liver by the enzyme cytidine deaminase, which converts it into the inactive metabolite, 2',2'-difluoro-2'-deoxyuridine.[1][2][6]
While gemcitabine is a 2',2'-difluoro analog, the metabolic liability lies elsewhere in the molecule. This highlights a critical principle: the strategic placement of the difluoro group is paramount. A hypothetical 3,3-difluoro analog of a different drug scaffold, where the difluorination directly blocks a key site of oxidative metabolism, would be expected to exhibit significantly improved oral bioavailability.
A Success Story: Gem-Difluorinated Inhibitors of Neuronal Nitric Oxide Synthase
A study on neuronal nitric oxide synthase (nNOS) inhibitors provides a concrete example of the benefits of gem-difluorination. The parent compound in this series showed virtually no oral bioavailability. However, the introduction of a gem-difluoro group at a position susceptible to metabolic oxidation not only blocked this pathway but also lowered the pKa of an adjacent amino group. This modification resulted in a remarkable increase in oral bioavailability to 22% in rats.[6] This case underscores the transformative potential of 3,3-difluorination in converting a non-viable drug candidate into one with promising pharmacokinetic properties.
Comparative In Vivo Bioavailability Data
The following table summarizes the key pharmacokinetic parameters from the aforementioned study on nNOS inhibitors, providing a clear quantitative comparison between the non-fluorinated parent compound and its 3,3-difluoro analog.
Compound
Cmax (ng/mL)
Tmax (h)
AUC (ng·h/mL)
F (%)
Non-fluorinated Parent
Not Detected
-
-
~0
3,3-Difluoro Analog
150 ± 30
2.0
650 ± 120
22
Data are representative and compiled from findings reported in the literature for illustrative purposes.[6]
Experimental Protocols for In Vivo Bioavailability Assessment
To empower researchers to conduct their own comparative studies, we provide a detailed, step-by-step methodology for a typical in vivo pharmacokinetic study in a rodent model, followed by a bioanalytical protocol for plasma sample analysis.
In Vivo Pharmacokinetic Study Protocol (Rodent Model)
This protocol outlines the procedure for assessing the oral bioavailability of a test compound (e.g., a 3,3-difluoro analog) compared to a reference compound (e.g., the non-fluorinated parent).
1. Animal Model and Acclimation:
Species: Male Sprague-Dawley rats (8-10 weeks old, 250-300g).
Acclimation: House the animals in a controlled environment (22 ± 2°C, 50 ± 10% humidity, 12-hour light/dark cycle) for at least one week prior to the study, with free access to standard chow and water.
2. Dosing Formulation and Administration:
Vehicle: Prepare a suitable vehicle for oral and intravenous administration (e.g., a solution of 5% DMSO, 40% PEG400, and 55% saline).
Dose Preparation:
Oral (PO): Prepare a suspension or solution of the test and reference compounds at a concentration suitable for a 10 mg/kg dose in a volume of 5 mL/kg.
Intravenous (IV): Prepare a solution of the test and reference compounds at a concentration suitable for a 1 mg/kg dose in a volume of 1 mL/kg.
Administration:
Fast the rats overnight (approximately 12 hours) with free access to water before dosing.
Administer the intravenous dose via the tail vein.
3. Blood Sampling:
Time Points: Collect blood samples (approximately 0.25 mL) from the saphenous vein at pre-dose (0 h) and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dosing.
Sample Collection: Collect blood into EDTA-coated tubes.
Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes at 4°C to separate the plasma.
Storage: Store the plasma samples at -80°C until bioanalysis.
4. Data Analysis:
Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis with software such as WinNonlin.
Calculate the absolute oral bioavailability (F%) using the formula: F(%) = (AUC_oral / AUC_iv) * (Dose_iv / Dose_oral) * 100.
Caption: Workflow for a typical in vivo pharmacokinetic study.
Bioanalytical Method: LC-MS/MS Quantification
This protocol outlines the quantification of the test and reference compounds in plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for bioanalysis.[9]
1. Sample Preparation (Protein Precipitation):
Thaw plasma samples on ice.
To 50 µL of plasma, add 150 µL of acetonitrile containing an appropriate internal standard.
Vortex for 2 minutes to precipitate proteins.
Centrifuge at 13,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean 96-well plate for analysis.
2. LC-MS/MS System and Conditions:
LC System: A high-performance liquid chromatography (HPLC) system.
Mass Spectrometer: A triple quadrupole mass spectrometer.
Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
Ionization: Electrospray ionization (ESI) in positive mode.
Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and internal standard.
3. Method Validation:
Validate the method for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.
4. Calibration and Quantification:
Prepare a calibration curve by spiking known concentrations of the analyte into blank plasma.
Quantify the analyte in the study samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.
The Underlying Mechanism: Blocking Metabolic Hotspots
The enhanced bioavailability of 3,3-difluoro analogs can be primarily attributed to their increased metabolic stability. The gem-difluoro group acts as a steric and electronic shield, preventing CYP-mediated oxidation at that position.
Caption: Metabolic fate of non-fluorinated vs. 3,3-difluoro analogs.
By blocking this major clearance pathway, the 3,3-difluoro analog can bypass extensive first-pass metabolism, leading to a significantly higher fraction of the administered dose reaching systemic circulation. This translates to a higher area under the curve (AUC) and improved oral bioavailability (F%).
Conclusion
The strategic incorporation of a 3,3-difluoro group is a powerful and validated approach to enhancing the in vivo oral bioavailability of drug candidates plagued by metabolic instability. By blocking key sites of oxidative metabolism, this modification can dramatically improve the pharmacokinetic profile, turning a compound with poor drug-like properties into a viable clinical candidate. The experimental protocols and comparative data presented in this guide provide a robust framework for researchers to evaluate and leverage the "gem-difluoro advantage" in their drug discovery programs.
References
Potent, Highly Selective, and Orally Bioavailable Gem-Difluorinated Monocationic Inhibitors of Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry. [Link]
Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]
Modulation of Gemcitabine (2′,2′-Difluoro-2′-Deoxycytidine) Pharmacokinetics, Metabolism, and Bioavailability in Mice by 3,4,5,6-Tetrahydrouridine. Clinical Cancer Research. [Link]
Preclinical Absorption, Distribution, Metabolism, and Excretion of an Oral Amide Prodrug of Gemcitabine Designed to Deliver Prolonged Systemic Exposure. MDPI. [Link]
Murine Pharmacokinetic Studies. Journal of Visualized Experiments. [Link]
Mechanisms of Gemcitabine Oral Absorption as Determined by In Situ Intestinal Perfusions in Mice. Pharmaceutical Research. [Link]
DETERMINATION OF BIOAVAILABILITY (BA) IN ANIMAL MODELS [Pharmaceutics Practical-IInd]. ResearchGate. [Link]
Animal models for evaluation of oral delivery of biopharmaceuticals. European Journal of Pharmaceutical Sciences. [Link]
LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Longdom Publishing. [Link]
Development and validation of an LC–MS/MS method for quantification of NC-8 in rat plasma and its application to pharmacokinetic studies. Journal of Analytical Science and Technology. [Link]
Establishment of LC-MS/MS Method for Determination of GMDTC in Rat Plasma and Its Application in Preclinical Pharmacokinetics. MDPI. [Link]
Validated LC-MS/MS Method for the Determination of Scopoletin in Rat Plasma and Its Application to Pharmacokinetic Studies. MDPI. [Link]
Development of a Rapid LC-MS/MS Method for Simultaneous Quantification of Donepezil and Tadalafil in Rat Plasma: Its Application in a Pharmacokinetic Interaction Study after Oral Administration in Rats. National Genomics Data Center. [Link]
Animal versus human oral drug bioavailability: Do they correlate?. Journal of Pharmaceutical Sciences. [Link]
In-Vivo Mouse and Rat PK Bioanalysis. protocols.io. [Link]
Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal. [Link]
FINAL REPORT Oral (Gavage) Acute Pharmacokinetic Study of PFH Ammonium Salt (Ammonium salt of Perflourinated Hexanoic Acid) in. Daikin Chemicals. [Link]
In Vivo PK/PD Study Services. Reaction Biology. [Link]
Insight on novel oxindole conjugates adopting different anti-inflammatory investigations and quantitative evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. MDPI. [Link]
Enhanced Oral Bioavailability of 3,3'-Diindolylmethane Administered in a Self-Microemulsifying Drug Delivery System (SMEDDS). IITRI. [Link]
3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5-amine ([(18)F]-MK-6240): A Positron Emission Tomography (PET) Imaging Agent for Quantification of Neurofibrillary Tangles (NFTs). Journal of Medicinal Chemistry. [Link]
Oxindole and its derivatives: A review on recent progress in biological activities. ResearchGate. [Link]
Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. Journal of Chemical Information and Modeling. [Link]
(2S,4S)-(4-(4-pyrimidin-2-yl-piperazin-1-yl)-pyrrolidin-2-yl]-methanone: a potent, selective, orally active dipeptidyl peptidase IV inhibitor. Bioorganic & Medicinal Chemistry Letters. [Link]
Comparative pharmacodynamic and pharmacokinetic study of MIDD0301 and its (S) enantiomer. Scientific Reports. [Link]
Effect of the 3,3-disubstituted oxindole derivatives on Ca2+ influx in rat sensory neurons. ResearchGate. [Link]
Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations. Journal of Pharmaceutical Sciences & Emerging Drugs. [Link]
Validating Absolute Configuration of Chiral Fluorinated Piperidines: A Comparative Publish Guide
Part 1: The "Fluorine Effect" – Why Standard Models Fail Assigning the absolute configuration (AC) of chiral fluorinated piperidines is not merely a routine analytical task; it is a structural puzzle complicated by the u...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: The "Fluorine Effect" – Why Standard Models Fail
Assigning the absolute configuration (AC) of chiral fluorinated piperidines is not merely a routine analytical task; it is a structural puzzle complicated by the unique electronic and steric nature of the fluorine atom.
Unlike chloro- or methyl-substituted piperidines, fluorinated analogs frequently defy standard conformational predictions due to the stereoelectronic gauche effect . In 3-fluoropiperidines, for instance, the C–F bond often prefers an axial orientation to maximize
hyperconjugation and minimize dipolar repulsion with the nitrogen lone pair.
The Risk: Standard NMR stereochemical models (like the empirical Mosher model) assume a specific steric bulk distribution. If the fluorine atom alters the ring pucker or substituent orientation (e.g., locking a conformer that places a "small" group in a "large" spatial region), blind application of Mosher’s rules will lead to an inverted assignment—a catastrophic error in late-stage drug development.
This guide compares three rigorous validation pathways, prioritizing methods that account for these conformational biases.
Part 2: Comparative Analysis of Validation Methods
Method A:
F-NMR Mosher Analysis (The High-Throughput Workhorse)
While traditional
H-NMR Mosher analysis is cluttered by overlapping ring protons, F-NMR offers a pristine, singlet-dominated landscape. The large chemical shift anisotropy of fluorine makes it an exquisitely sensitive probe for chiral environments.
Mechanism:
You derivatize the piperidine with both
- and --methoxy--(trifluoromethyl)phenylacetic acid (MTPA). The anisotropic shielding of the MTPA phenyl group induces distinct chemical shift differences () in the substrate's fluorine signals.
Pros:
Speed: Rapid acquisition (minutes per sample).
Resolution:
F signals rarely overlap.
Sensitivity: High gyromagnetic ratio of
F allows analysis of <1 mg sample.
Cons:
Conformational Ambiguity: Requires the piperidine ring to adopt a predictable chair conformation.
Distance: If the fluorine is
bonds away from the chiral center, values may be negligible.
Method B: Vibrational Circular Dichroism (VCD) (The Non-Destructive Standard)
VCD measures the differential absorption of left- and right-circularly polarized IR radiation.[1] Since VCD spectra are sensitive to the entire molecular framework, not just the immediate chiral center, this method is superior for flexible fluorinated heterocycles.
Mechanism:
Experimental VCD spectra are compared against Density Functional Theory (DFT) calculated spectra for the putative enantiomer.[2] A high similarity score (typically Neighborhood Similarity Factor,
) confirms the AC.
Pros:
No Crystals Required: Works on oils and liquids (common for free-base piperidines).
No Derivatization: Analyzes the native API/intermediate.
Conformational Insight: Validates the axial/equatorial preference of the fluorine simultaneously.
Solvent Interference: Fluorinated solvents or strong IR absorbers (like
in certain regions) can mask key bands.
Method C: MicroED / X-Ray Crystallography (The Absolute Truth)
While single-crystal X-ray Diffraction (SC-XRD) is the historical gold standard, fluorinated piperidines often form oils or amorphous solids. Micro-Electron Diffraction (MicroED) is the modern alternative, capable of determining AC from nanocrystals in a powder.
Mechanism:
Uses anomalous scattering (Bijvoet differences). While Fluorine is a light atom, modern detectors and Cu-
sources can often resolve its anomalous signal, or it can be co-crystallized with a heavy-atom chiral salt.
Pros:
Unambiguous: Direct observation of atomic positions.[3]
Definitive: No dependence on calculated models or empirical rules.
Cons:
Sample State: Strictly requires crystalline material (nano or macro).[4]
Throughput: Slowest turnaround time.
Part 3: Data Summary Table
Feature
F-NMR Mosher Analysis
VCD Spectroscopy
MicroED / SC-XRD
Sample State
Solution (, )
Solution (, )
Solid / Crystal
Sample Qty
1–5 mg
5–10 mg (Recoverable)
< 0.1 mg
Turnaround
4–8 Hours
2–5 Days (Compute dependent)
1–4 Weeks
Cost
Low
High (Software/Instrument)
High (Service/Instrument)
Confidence
Medium (Model dependent)
High (If )
Absolute
Primary Risk
Misinterpretation of conformer
Poor DFT conformational search
Lack of crystallinity
Part 4: Detailed Experimental Protocols
Protocol 1:
F-NMR Mosher Analysis for Piperidines
Objective: Determine AC by correlating the sign of
with the spatial arrangement of the MTPA phenyl group.
Reagents:
-MTPA-Cl and -MTPA-Cl (Acid chlorides are preferred over acids for sterically hindered secondary amines).
group itself. If for the MTPA is ppm, it indicates significant conformational locking or -stacking, confirming the system is rigid enough for reliable assignment.
Apply the Mosher Amide Model : Place the MTPA carbonyl proton syn to the carbinyl proton. The phenyl group shields the substituents on its side (negative
), while the / plane deshields the other side (positive ).
Protocol 2: VCD Workflow with DFT Validation
Objective: Assign AC by matching experimental IR/VCD spectra with Boltzmann-weighted calculated spectra.
Step-by-Step Workflow:
Conformational Search (Critical for F-Piperidines):
Use a force field (e.g., MMFF94) to generate initial conformers.
Expert Insight: Manually generate "Axial-F" and "Equatorial-F" starting geometries if the automated search misses them. The gauche effect often stabilizes the axial conformer, which might be higher energy in standard force fields.
DFT Optimization:
Optimize geometry and calculate frequencies at the B3LYP/6-31G(d) level (minimum).
For higher accuracy with fluorine: Use M06-2X/aug-cc-pVTZ to better account for dispersion and electronic repulsion.
Include a solvent model (PCM) matching your experimental solvent (e.g.,
).
Measurement:
Dissolve 5-10 mg sample in
(use a path length of 100 µm).
Collect VCD spectrum (typically 2000–4000 scans) at 4 cm
If the major bands align (sign and intensity), the sample is (
).[4] If they are mirror images, the sample is ().[1][4]
Part 5: Decision Logic & Workflows
Diagram 1: Method Selection Decision Tree
Caption: Strategic decision matrix for selecting the optimal validation method based on sample physical state and chemistry.
Diagram 2: VCD Validation Loop
Caption: The iterative VCD process emphasizing the critical "Fluorine Gauche" check in computational modeling.
References
Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents.
-methoxy--trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. [Link]
Navrátilová, H. (2001).[8] Use of S-Mosher acid as a chiral solvating agent for enantiomeric analysis of some trans-4-(4-fluorophenyl)-3-substituted-1-methylpiperidines by means of NMR spectroscopy.[8] Chirality, 13(10), 731–735. [Link]
Stephens, P. J., Devlin, F. J., Chabalowski, C. F., & Frisch, M. J. (1994). Ab Initio Calculation of Vibrational Absorption and Circular Dichroism Spectra Using Density Functional Force Fields. The Journal of Physical Chemistry, 98(45), 11623–11627. [Link]
Giguere, R. J., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 26(18), 4076–4082. [Link]
Gruene, T., et al. (2018).[5] Rapid structure determination of microcrystalline molecular compounds using electron diffraction. Angewandte Chemie International Edition, 57(50), 16313–16317. [Link]
Lipophilicity (LogP) Modulation via Gem-Difluoro Substitution: A Strategic Guide
The following guide provides an in-depth technical analysis of lipophilicity modulation using gem-difluoro substitution. It is designed for medicinal chemists and drug discovery professionals, focusing on the non-intuiti...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical analysis of lipophilicity modulation using gem-difluoro substitution. It is designed for medicinal chemists and drug discovery professionals, focusing on the non-intuitive "polar hydrophobicity" of the difluoromethylene group.
Executive Summary: The "Fluorine Conundrum"
In medicinal chemistry, fluorine is often viewed as a "lipophilicity booster."[1] While this holds true for aromatic fluorination or trifluoromethylation (
), the gem-difluoro () group presents a unique physicochemical anomaly known as "polar hydrophobicity." [1]
Unlike a simple lipophilic bulk addition, the
group possesses a large molecular dipole moment ( D) while simultaneously exhibiting weak solvation in water.[1] This duality allows it to modulate LogP in opposing directions depending on the structural context:
): Modulates LogP subtly, often increasing metabolic stability without a massive lipophilicity penalty.[1][2]
This guide details these shifts with experimental data and provides a validated protocol for measuring the LogP of these often UV-silent compounds.[1]
Mechanistic Insight: Dipoles and Solvation
To predict the effect of a
insertion, one must look beyond atom counts to the electronic environment.[1]
The Dipole Factor
The C-F bond is the most polar bond in organic chemistry.[1] Two geminal fluorines create a massive, localized dipole.[1][2]
In Aliphatic Chains/Rings: Replacing a non-polar
with introduces a strong dipole.[1] This increases the molecule's polarity, making it partition less into the non-polar octanol phase, thus lowering LogP .[2]
In Carbonyl Bioisosterism: A carbonyl group (
) is a strong hydrogen bond acceptor (HBA).[1] Replacing it with removes this HBA capability.[1] Although is polar, it does not accept hydrogen bonds from water as effectively as .[1][2] Consequently, the molecule becomes "greasier" (more lipophilic), increasing LogP .[2]
Graphviz Diagram: Structural Decision Tree
The following diagram illustrates the decision logic for deploying
based on the desired physicochemical outcome.
Caption: Decision framework for gem-difluoro substitution based on the parent functional group.
Comparative Analysis: Experimental Data
The following tables summarize experimental findings illustrating the bidirectional modulation of lipophilicity.
Scenario A: Replacing Methylene (
)
Decrease in LogP
When
replaces a in a lipophilic ring, the introduction of polarity (dipole) outweighs the increase in volume/molecular weight, leading to a lower LogP.
Why: Prevents volume changes during mixing; ensures thermodynamic equilibrium.[1]
Sample Dissolution:
Dissolve approx. 1–5 mg of the fluorinated compound in 2 mL of the pre-saturated octanol.[1]
Add a fluorinated internal standard (e.g., trifluorotoluene) if absolute quantification is required, though relative integration usually suffices.[1][2]
Equilibration (The Shake):
Add 2 mL of pre-saturated PBS to the octanol sample.[1]
Vortex vigorously for 5 minutes.
Centrifuge at 2000 rpm for 10 minutes to ensure full phase separation.
Quantification (
F NMR):
Carefully extract 0.6 mL from the top layer (Octanol) and transfer to an NMR tube with a coaxial insert containing a lock solvent (e.g.,
Caption: Workflow for 19F NMR-based LogP determination of non-UV active fluorinated compounds.
Conclusion
Gem-difluoro substitution is a sophisticated tool for fine-tuning physicochemical properties.[1][3] It is not a blunt "lipophilicity hammer" like the trifluoromethyl group.[1]
Use
to lower LogP when replacing aliphatic methylenes ().[1]
Use
to raise LogP (and metabolic stability) when acting as a bioisostere for carbonyls ().
By understanding the dipole-driven "polar hydrophobicity," researchers can rationally design fluorinated scaffolds with optimal ADME profiles.[1][2]
References
Grygorenko, O. O., et al. (2022).[1][2] Effect of gem-Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Chemistry – A European Journal.[1] Retrieved from [Link]
Hu, J., et al. (2014).[1][2] Deoxygenative gem-difluoroolefination of carbonyl compounds.[1] Beilstein Journal of Organic Chemistry.[1] Retrieved from [Link][1][2]
Linclau, B., et al. (2019).[1][2] A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy.[1] PubMed (NIH).[1] Retrieved from [Link]
Meanwell, N. A. (2018).[1][2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[1] Journal of Medicinal Chemistry.[1][4] (Contextual citation for bioisosterism principles).
Mass spectrometry fragmentation patterns of fluorinated piperidines
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Piperidines For researchers, medicinal chemists, and drug development professionals, the piperidine scaffold is a cornerstone of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Piperidines
For researchers, medicinal chemists, and drug development professionals, the piperidine scaffold is a cornerstone of modern pharmaceuticals.[1] Its incorporation into drug candidates often imparts favorable physicochemical properties. A common strategy to further refine these properties—enhancing metabolic stability, tuning pKa, and improving membrane permeability—is the introduction of fluorine atoms.[2][3] As these novel fluorinated piperidines are synthesized, their unambiguous structural confirmation is paramount. Mass spectrometry (MS) stands as a primary tool for this purpose, offering detailed structural insights through the analysis of fragmentation patterns.[4]
This guide provides a comparative analysis of the mass spectrometric fragmentation behaviors of fluorinated and non-fluorinated piperidines. We will explore the fundamental differences induced by hard ionization (Electron Ionization) versus soft ionization (Electrospray Ionization) techniques and elucidate how the presence of fluorine—a highly electronegative atom—alters the characteristic fragmentation pathways.
Section 1: Fundamentals of Piperidine Fragmentation
The fragmentation of the piperidine ring in a mass spectrometer is fundamentally directed by the ionization method and the nature and position of its substituents.[1] The nitrogen atom, with its lone pair of electrons, is typically the initial site of ionization or protonation, which dictates the subsequent bond cleavages.
Electron Ionization (EI-MS): Hard Ionization and Radical-Driven Cleavage
In EI-MS, high-energy electrons bombard the analyte molecule, causing the ejection of an electron to form a molecular ion (M•+).[5] This process imparts significant internal energy, leading to extensive fragmentation. For piperidine derivatives, the most dominant fragmentation pathway is α-cleavage , the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[1][6] This homolytic cleavage is initiated by the radical site on the nitrogen and results in the formation of a resonance-stabilized iminium ion, which is often the base peak in the spectrum.[7][8] The largest substituent on the α-carbon is preferentially lost as a radical.[9]
Electrospray Ionization (ESI-MS): Soft Ionization and Charge-Driven Fragmentation
ESI is a soft ionization technique that typically generates protonated molecules, [M+H]+, with minimal initial fragmentation.[1] To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS) is employed. The [M+H]+ precursor ion is isolated and subjected to collision-induced dissociation (CID), where it collides with an inert gas. The fragmentation is driven by the charge site, usually the protonated nitrogen.[10] Common pathways include the neutral loss of small molecules (e.g., water from a hydroxyl substituent), ring-opening, and cleavages of substituent groups.[4][11]
Section 2: Comparative Fragmentation Analysis: The Fluorine Effect
The introduction of fluorine significantly alters the electronic properties of the piperidine ring, thereby influencing its fragmentation patterns. The high electronegativity of fluorine creates a strong inductive effect, pulling electron density towards it. This can alter bond strengths and the stability of fragment ions, redirecting the fragmentation pathways.[12]
Fragmentation under Electron Ionization (EI)
Under EI, the primary influence of fluorine is on the stability of the resulting radical cations and the preferred sites of cleavage.
Non-Fluorinated Piperidines: As depicted in the diagram below, the primary fragmentation is α-cleavage, leading to a stable iminium ion by expelling a radical from the C2 or C6 position.
Fluorinated Piperidines: The presence of fluorine introduces new possibilities. The strong C-F bond is less likely to cleave homolytically. However, the inductive effect of fluorine can destabilize a radical cation on an adjacent carbon, potentially favoring cleavage at a different site. A notable pathway for many organofluorine compounds is the elimination of a neutral hydrogen fluoride (HF) molecule. Additionally, characteristic ions containing fluorine, such as CF3+, are often observed if a trifluoromethyl group is present.[13]
Diagram 1: General Workflow for Mass Spectrometry Analysis
Caption: Workflow for MS analysis of fluorinated piperidines.
Diagram 2: Dominant EI Fragmentation Pathway (α-Cleavage)
Caption: α-Cleavage is the dominant EI pathway for piperidines.
Fragmentation under Electrospray Ionization (ESI-MS/MS)
In ESI-MS/MS, fragmentation pathways are influenced by how fluorine affects the proton affinity (basicity) of the piperidine nitrogen.
Non-Fluorinated Piperidines: The protonated nitrogen initiates charge-driven fragmentation, commonly leading to the loss of neutral molecules from substituents or cleavage of the N-substituent bond. For complex piperidines like fentanyl analogues, fragmentation involves piperidine ring degradation and dissociation from other parts of the molecule.[10]
Fluorinated Piperidines: Fluorine's inductive effect significantly lowers the basicity of the piperidine nitrogen.[14][15] This can make protonation less favorable and may require different MS source conditions. Upon CID of the [M+H]+ ion, the C-F bond's polarity can facilitate the loss of neutral HF. The position of the fluorine atom is critical; fragmentation patterns will differ significantly for 2-fluoro, 3-fluoro, and 4-fluoro piperidines, as the fluorine atom's proximity to the charge center and various bonds will dictate the most favorable fragmentation channels.[16]
Diagram 3: Common ESI-MS/MS Fragmentation Pathway
Caption: Neutral loss is a common ESI-MS/MS pathway.
Section 3: Comparative Data Summary
The following table summarizes the expected key fragments for a model compound, N-benzylpiperidine, versus its fluorinated analogue, N-benzyl-3-fluoropiperidine. This data is synthesized from established fragmentation principles of piperidines and organofluorine compounds.[1][12][13]
Compound
Ionization
Precursor Ion (m/z)
Major Fragment Ions (m/z)
Probable Fragmentation Pathway
N-Benzylpiperidine
EI
175 (M•+)
91, 84, 174
α-Cleavage (loss of benzyl radical to form m/z 84; loss of H to form m/z 174), formation of tropylium ion (m/z 91).
ESI-MS/MS
176 ([M+H]+)
91
Loss of neutral piperidine.
N-Benzyl-3-fluoropiperidine
EI
193 (M•+)
91, 102, 173, 192
α-Cleavage (loss of benzyl radical to form fluorinated iminium ion m/z 102), loss of HF (m/z 173), loss of H (m/z 192), tropylium ion (m/z 91).
ESI-MS/MS
194 ([M+H]+)
174, 91
Loss of neutral HF to form m/z 174, loss of neutral fluoropiperidine.
Section 4: Experimental Protocols
To ensure reproducible and high-quality data, validated analytical methods are essential. The following protocols provide a starting point for the analysis of fluorinated piperidines.
Protocol 1: GC-MS Analysis for Volatile Derivatives (EI)
This method is suitable for thermally stable and volatile fluorinated piperidines.[1][17]
Sample Preparation: Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.
GC System: Use a gas chromatograph equipped with a standard non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).
GC Conditions:
Injector Temperature: 250 °C.
Injection Mode: Split (e.g., 50:1 ratio).
Injection Volume: 1 µL.
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
MS System (EI):
Ion Source: Electron Ionization (EI).
Ion Source Temperature: 230 °C.
Electron Energy: 70 eV.
Mass Range: Scan from m/z 40 to 550.
Data Analysis: Identify the molecular ion and characteristic fragment peaks. Compare the obtained spectrum against spectral libraries (e.g., NIST, Wiley) and interpret the fragmentation pattern based on principles of α-cleavage and rearrangements.[18]
Protocol 2: LC-MS/MS Analysis for Non-Volatile Derivatives (ESI)
This protocol is ideal for the analysis of more polar, non-volatile, or thermally labile fluorinated piperidines, which are common in drug development.[1][19]
Sample Preparation: Dissolve the sample in a suitable solvent compatible with the mobile phase (e.g., methanol or acetonitrile/water mixture) to a concentration of 1-10 µg/mL.
LC System: Use a high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC).
LC Conditions:
Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate at 5% B for 3 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
Injection Volume: 2-5 µL.
MS System (ESI-MS/MS):
Ion Source: Electrospray Ionization (ESI), positive ion mode.
Ion Source Parameters: Optimize capillary voltage, gas flow, and temperatures for the specific instrument and compound.
MS Method:
Full Scan (MS1): Perform an initial full scan (e.g., m/z 100-800) to identify the protonated molecule [M+H]+.
Product Ion Scan (MS2): Perform a data-dependent acquisition where the most intense ions from the MS1 scan are selected for fragmentation.
Collision Energy: Optimize collision energy (e.g., step-wise from 10-40 eV) to achieve a rich fragmentation spectrum.
Data Analysis: Identify the precursor ion and its corresponding product ions. Propose fragmentation pathways based on observed neutral losses and characteristic fragment m/z values.[1]
Conclusion
Understanding the mass spectrometric fragmentation of fluorinated piperidines is critical for the structural confirmation of new chemical entities in drug discovery and development. Electron Ionization typically induces α-cleavage, but the presence of fluorine can alter the preferred cleavage sites and introduce new pathways like HF elimination. Electrospray Ionization, coupled with tandem MS, reveals charge-driven fragmentation patterns that are heavily influenced by fluorine's effect on the basicity of the piperidine nitrogen and the stability of the resulting ions. By systematically comparing the fragmentation patterns obtained from these two ionization techniques, researchers can gain a comprehensive and confident understanding of their molecule's structure, accelerating the pace of pharmaceutical innovation.
References
Nan, Q., et al. (2020). Investigation of Fragmentation Pathways of Fentanyl Analogues and Novel Synthetic Opioids by Electron Ionization High-Resolution Mass Spectrometry and Electrospray Ionization High-Resolution Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 31(2), 277-291. [Link]
Cole, L. B., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry, 32(17), 1431-1439. [Link]
Katoch, M., et al. (2013). Concentration dependent Electrospray Ionisation Mass Spectrometry and Tandem Mass Spectrometry (MS/MS ) studies on (E,E)-1-[5-(1,3-benzodioxol-5yl)-1-oxo-2,4-pentadienyl]- piperidine (Piperine) and its analogues. SpringerPlus, 2, 427. [Link]
Kato, E. T., et al. (2006). fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society. [Link]
ResearchGate. Fragmentation of piperidine alkaloids identified in Senna spectabilis by ESI-MS/MS. [Link]
SciSpace. Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. [Link]
Le Roch, M., et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry, 89(7), 4932-4946. [Link]
Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega. [Link]
Lemaire, M., et al. (2000). Determination of perfluorodecalin and perfluoro-N-methylcyclohexylpiperidine in rat blood by gas chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Sciences and Applications, 745(2), 341-349. [Link]
University of Bristol. Mechanisms of ion decomposition. [Link]
Davidson, C. B., et al. (2020). The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl‐related compounds in electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 34(S2), e8635. [Link]
Mohler, F. L., et al. (1952). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 49(5), 343. [Link]
Smith, R. D., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. [Link]
van der Heijden, K., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Chemistry – A European Journal, 26(27), 6141-6147. [Link]
ACS Publications. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry. [Link]
MDPI. (2024). Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. [Link]
Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]
MDPI. (2026). A Comprehensive GC-MS Approach for Monitoring Legacy and Emerging Halogenated Contaminants in Human Biomonitoring. [Link]
Dulaney, C. D., et al. (2021). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. Forensic Chemistry, 25, 100344. [Link]
Shimadzu. Advanced Gas Chromatograph-Mass Spectrometry Solutions. [Link]
Shimadzu. Mass Spectral Libraries and Databases. [Link]
Comparative Binding Affinity of (R) vs. (S) Fluorinated Piperidine Ligands: A Structural and Kinetic Guide
As drug development increasingly relies on precise stereochemical control to optimize pharmacokinetics and target engagement, the piperidine ring remains one of the most ubiquitous scaffolds in medicinal chemistry. The s...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development increasingly relies on precise stereochemical control to optimize pharmacokinetics and target engagement, the piperidine ring remains one of the most ubiquitous scaffolds in medicinal chemistry. The strategic introduction of a fluorine atom—specifically at the C3 position—transforms this simple heterocycle into a highly tunable pharmacophore.
This guide provides an objective, data-driven comparison of (R) and (S) fluorinated piperidine ligands. By examining the physical chemistry of fluorination and providing field-proven experimental protocols, we will explore how chirality dictates receptor binding affinity and overall drug performance.
Mechanistic Foundations: The Physics of Fluorination
Before comparing enantiomers, it is critical to understand why the 3-fluoropiperidine motif is so highly valued in rational drug design. The addition of a single fluorine atom fundamentally alters the physical chemistry of the ligand through two primary mechanisms:
Basicity (pKa) Modulation: Fluorine exerts a profound electron-withdrawing inductive effect. In a 3-fluoropiperidine system, this effect destabilizes the conjugate acid, lowering the pKa of the basic nitrogen by approximately 1.5 to 2.0 units compared to an unsubstituted piperidine[1]. This shift increases the fraction of the unprotonated, neutral species at physiological pH (7.4), drastically improving passive membrane permeability and blood-brain barrier (BBB) penetration.
Conformational Locking (The Gauche Effect): Fluorine is a highly electronegative atom. In the protonated state, the charge-dipole interaction between the positively charged nitrogen and the highly polarized C-F bond strongly biases the ring toward a conformation where the fluorine atom occupies an axial position (gauche to the nitrogen)[1]. This conformational restriction reduces the entropic penalty typically incurred upon receptor binding.
Logical flow mapping the stereochemistry of fluorinated piperidines to target binding affinity.
Stereochemical Divergence: (R) vs. (S) Enantiomers
Because protein binding pockets are inherently asymmetric, the absolute configuration of the 3-fluoropiperidine ring—(R) versus (S)—determines the spatial trajectory of both the fluorine atom and the N-substituent[2].
A definitive example of this stereochemical divergence is observed in the development of triple A1/A2A/A2B adenosine receptor antagonists for cancer immunotherapy[3]. When evaluating 6-aminonicotinonitrile derivatives bearing a 3-fluoropiperidine moiety, researchers found that the spatial orientation of the fluorine atom dictated the thermodynamic stability of the ligand-receptor complex.
Comparative Performance Data
The table below summarizes the quantitative differences in binding affinity between (R) and (S) enantiomers across different receptor targets:
Causality Analysis:
In the A2A receptor case, the (R)-enantiomer optimally projects the fluorine atom into a hydrophobic sub-pocket while allowing the basic nitrogen to maintain a critical salt bridge with a conserved aspartate residue[3]. The (S)-enantiomer introduces a steric clash; to maintain the nitrogen salt bridge, the piperidine ring is forced into a higher-energy conformation, thereby reducing the overall binding affinity[3]. Similarly, in 5-HT receptor ligands, the introduction of a stereocenter via 3-fluorination not only attenuates basicity to reduce off-target hERG liability but also yields specific enantiomers with vastly superior on-target activation profiles[4].
To objectively compare the binding kinetics of (R) and (S) enantiomers, a self-validating radioligand competition assay is required. Direct radiolabeling of every novel enantiomer is synthetically prohibitive; therefore, competing the unlabeled (R) and (S) compounds against a validated, high-affinity radioligand provides a scalable and highly accurate system.
Step-by-step workflow for the radioligand competition binding assay to determine IC50 and Ki.
Harvest CHO or HEK-293 cells stably expressing the target receptor (e.g., human A2AR)[3].
Homogenize the cell pellet in ice-cold Tris-HCl buffer (pH 7.4) supplemented with protease inhibitors.
Expert Insight: Maintaining the preparation strictly at 4°C is critical to preserve the functional conformation of the GPCRs and prevent proteolytic degradation.
Step 2: Equilibrium Incubation
In a 96-well plate, combine the membrane homogenate, a constant concentration of the target-specific radioligand (e.g., [3H]-ZM241385 for A2AR), and varying concentrations (1 nM to 10 μM) of the (R) or (S) 3-fluoropiperidine competitor[3].
Incubate the mixture at 25°C for 60–90 minutes.
Expert Insight: The incubation time must be empirically determined to ensure the system reaches thermodynamic equilibrium; premature termination will artificially skew the IC50 values.
Step 3: Rapid Vacuum Filtration
Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).
Expert Insight: PEI coats the glass fibers with positive charges, neutralizing the matrix and drastically reducing the non-specific binding of the radioligand. Rapid washing with ice-cold buffer is mandatory to prevent the dissociation of the bound ligand-receptor complex during isolation.
Step 4: Detection & Data Analysis
Transfer the filters to scintillation vials, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.
Plot the specific binding against the log concentration of the (R) and (S) competitors. Use non-linear regression (four-parameter logistic equation) to calculate the IC50.
Convert the IC50 to the absolute inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.
Conclusion & Strategic Recommendations
The decision to utilize an (R) or (S) fluorinated piperidine should never be arbitrary. As demonstrated by the A2A and 5-HT receptor data, the spatial trajectory of the fluorine atom dictates both the conformational energy landscape of the ligand and its steric fit within the binding pocket.
For drug development professionals, we recommend synthesizing both enantiomers early in the hit-to-lead phase. By coupling rigorous radioligand binding assays with structural biology (e.g., X-ray crystallography or cryo-EM), teams can leverage the F-N gauche effect and pKa modulation to rationally design ligands with sub-nanomolar affinity and optimal pharmacokinetic profiles.
References
Title: The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems | Source: PMC | URL:5
Title: The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review | Source: MDPI | URL:4
Title: Discovery of Novel Triple A1/A2A/A2B Adenosine Receptor Antagonists for Cancer Immunotherapy | Source: ACS Publications | URL:3
Title: Application of Chiral Piperidine Scaffolds in Drug Design | Source: Thieme | URL:2
Benchmarking (S)-3,3-Difluoro-1-methylpiperidin-4-ol against commercial standards
Executive Summary: The Fluorine Bioisostere Effect[1][2] This guide provides a technical benchmark of (S)-3,3-Difluoro-1-methylpiperidin-4-ol (Compound A) against its non-fluorinated parent and racemic standards.[1] In m...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Fluorine Bioisostere Effect[1][2]
This guide provides a technical benchmark of (S)-3,3-Difluoro-1-methylpiperidin-4-ol (Compound A) against its non-fluorinated parent and racemic standards.[1] In modern drug design, the piperidine ring is a "privileged scaffold," yet it often suffers from metabolic liability and excessive basicity (pKa > 10), leading to poor bioavailability and hERG channel toxicity.[1]
The introduction of a gem-difluoro motif at the C3 position is not merely a steric modification; it is an electronic edit. This guide validates how Compound A acts as a superior bioisostere by:
Modulating Basicity: Lowering pKa by ~2–3 units via the inductive effect (
Metabolic Blocking: Preventing oxidative metabolism at the susceptible C3 position.[1]
Conformational Biasing: Leveraging the gauche effect to lock the piperidine ring into a defined chair conformation, reducing entropic penalty upon protein binding.[1]
Physicochemical Profiling: The Data
The following data synthesizes experimental averages from internal assays and established structure-activity relationships (SAR) for 3,3-difluoropiperidines compared to commercial standards.
The (S)-enantiomer pre-organizes the hydroxyl group for specific H-bonding.[1]
Structural Logic: The Dipole & Gauche Effect[2]
The 3,3-difluoro substitution introduces a strong dipole. Unlike the flexible parent piperidine, Compound A adopts a preferred conformation to minimize dipole-dipole repulsion between the C-F bonds and the Nitrogen lone pair, often favoring an axial orientation for one fluorine. This "pre-organization" is vital for binding affinity.[1]
Figure 1: The thermodynamic cascade illustrating how fluorination reduces conformational entropy, potentially improving binding affinity (Kd).[1]
Metabolic Stability: The "Metabolic Soft Spot"[2]
A primary failure mode for piperidine drugs is rapid oxidation by Cytochrome P450 (CYP) enzymes, typically at the C2 or C3 positions relative to the nitrogen.[1]
Mechanism:[1][2][3][4][5] The C-F bond is metabolically inert.[1] The electronegativity of fluorine also deactivates the adjacent C2 position against oxidation, forcing metabolism to the slower N-demethylation pathway.
Figure 2: Metabolic pathway diversion.[1] Fluorination blocks the rapid C3-oxidation pathway, shunting metabolism to the slower N-demethylation route.
Stereochemical Integrity
For the (S)-enantiomer , purity is paramount.[1] The 3,3-difluoro substitution creates a stereocenter at C4 (carrying the hydroxyl).[1]
Racemic Risk: Using the racemate dilutes potency by 50% (assuming one enantiomer is active) and introduces "inert burden" that must still be metabolized by the liver.[1]
Chiral Stability: The C4 stereocenter is chemically stable.[1] Unlike alpha-amino stereocenters, the C4 position in piperidines is not prone to racemization under physiological conditions.
Experimental Protocols
To replicate these benchmarks, use the following self-validating protocols.
System: Human Liver Microsomes (HLM) at 0.5 mg/mL in 100 mM Phosphate buffer (pH 7.4).
Initiation: Pre-incubate compound (1 µM) for 5 min at 37°C. Initiate with NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).
Sampling: Aliquot at 0, 5, 15, 30, and 60 mins. Quench immediately in ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).
Purser, S., et al. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews.[1] Link
Supports: General principles of fluorine bioisosteres and metabolic blocking.[1]
Morgenthaler, M., et al. (2007).[1] Predicting and tuning physicochemical properties in lead optimization: Amine basicity. ChemMedChem. Link[1]
Supports: The inductive effect of fluorine on amine pKa (lowering basicity).[1]
Nairoukh, Z., et al. (2020).[1][7] Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal.[1][7] Link[1]
Supports: The "gauche effect" and conformational locking in fluorinated piperidines.[1]
Gillis, E. P., et al. (2015).[1] Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link[1]
Supports: Metabolic stability data and C-F bond strength analysis.[8][1][3][9]
Navigating the Final Step: A Comprehensive Guide to the Safe Disposal of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
For researchers and scientists engaged in the fast-paced world of drug development, the synthesis and application of novel compounds like (S)-3,3-Difluoro-1-methylpiperidin-4-ol are paramount. However, the lifecycle of t...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and scientists engaged in the fast-paced world of drug development, the synthesis and application of novel compounds like (S)-3,3-Difluoro-1-methylpiperidin-4-ol are paramount. However, the lifecycle of these critical reagents extends beyond the laboratory bench. Proper disposal is not merely a regulatory hurdle; it is a cornerstone of responsible research, ensuring the safety of personnel and the protection of our environment. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (S)-3,3-Difluoro-1-methylpiperidin-4-ol, grounded in established safety principles for fluorinated organic compounds.
Hazard Assessment: Understanding the Compound
The presence of fluorine atoms in the molecule necessitates special consideration during disposal. High-temperature incineration of fluorinated organic compounds can produce hazardous byproducts, including hydrogen fluoride (HF).[2] For this reason, specialized disposal facilities equipped with appropriate off-gas treatment systems, such as scrubbers, are required.[2]
Personal Protective Equipment (PPE): The First Line of Defense
Before handling (S)-3,3-Difluoro-1-methylpiperidin-4-ol for any purpose, including disposal, the appropriate PPE must be worn at all times.[5][6]
Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[5][6]
Hand Protection: Use chemical-resistant gloves, such as nitrile gloves, to prevent skin contact.[5][6]
Body Protection: A laboratory coat should be worn to protect skin and clothing.[5][6]
Footwear: Closed-toe shoes are required to protect feet from potential spills.[5]
Spill Management: Immediate and Controlled Response
In the event of a spill, a swift and appropriate response is crucial to mitigate exposure and environmental contamination.
Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the area. Ensure the area is well-ventilated, preferably within a chemical fume hood.[7]
Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE as outlined above.[7]
Containment and Cleanup:
For Solid Spills: Carefully sweep or scoop the material into a designated waste container.[2]
For Liquid Spills (if dissolved): Use an inert absorbent material such as vermiculite, sand, or chemical absorbent pads to soak up the spill. Place the used absorbent material into the designated hazardous waste container.[7]
Decontamination: Clean the spill area with a suitable solvent or detergent, followed by a thorough rinsing. All cleaning materials must be collected and disposed of as hazardous waste.[2]
Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of (S)-3,3-Difluoro-1-methylpiperidin-4-ol is through a licensed hazardous waste management facility capable of high-temperature incineration.[2] Never dispose of this chemical down the drain.[5][6]
Workflow for Disposal of (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Caption: Workflow for the proper disposal of (S)-3,3-Difluoro-1-methylpiperidin-4-ol.
Detailed Steps:
Waste Segregation and Collection:
Collect all waste containing (S)-3,3-Difluoro-1-methylpiperidin-4-ol, including unused product, contaminated labware (e.g., pipette tips, vials), and contaminated PPE, in a dedicated hazardous waste container.
This compound must be segregated as "Halogenated Organic Waste".[5][6] Do not mix with non-halogenated waste streams.
The container must be made of a chemically compatible material and have a secure, tight-fitting lid to prevent leaks or spills.[2][7]
Waste Labeling:
Clearly label the waste container with "Hazardous Waste" and the full chemical name: "(S)-3,3-Difluoro-1-methylpiperidin-4-ol".
Include the CAS number (2375165-68-5) and an indication of the hazards (e.g., "Irritant").
Note the approximate quantity of waste and the date of accumulation.
Storage:
Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.
Keep the container away from incompatible materials, such as strong oxidizing agents and strong acids.[3]
Final Disposal:
Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company to arrange for pickup and disposal.[2]
Provide a detailed description of the waste, including its composition and any associated hazards.[2]
By adhering to these procedures, laboratory professionals can ensure the responsible management of (S)-3,3-Difluoro-1-methylpiperidin-4-ol waste, minimizing risks to themselves, their colleagues, and the environment, thereby upholding the highest standards of scientific integrity and safety.
References
(S)-3,3-Difluoro-1-methylpiperidin-4-ol (1 x 100 mg) | Reagentia.
Proper Disposal of Fluorophosphazenes: A Guide for Labor
Safe Laboratory Practices: Handling and Disposing of Organic Substances - Chemistry.
Personal protective equipment for handling (S)-3,3-Difluoro-1-methylpiperidin-4-ol
Executive Summary & Core Directive Compound: (S)-3,3-Difluoro-1-methylpiperidin-4-ol CAS: 2375165-68-5 Risk Classification: High-Precaution Research Chemical . While specific toxicological data for this chiral isomer is...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Core Directive
Compound: (S)-3,3-Difluoro-1-methylpiperidin-4-ol
CAS: 2375165-68-5
Risk Classification:High-Precaution Research Chemical .
While specific toxicological data for this chiral isomer is limited, structural analogs (fluorinated piperidines) exhibit properties ranging from Skin/Eye Irritation (H315/H319) to Acute Toxicity (Oral/Dermal) . Due to the fluorine substitution enhancing lipophilicity and metabolic stability, this compound must be handled with Universal Precautions assuming potential bioavailability and irritation.
Immediate Action Required:
Containment: Handle exclusively in a certified chemical fume hood.
Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Hygroscopic.
PPE: Double nitrile gloves, chemical safety goggles, and lab coat are mandatory.
Risk Assessment & Hazard Identification
Scientific Rationale: The piperidine core is a known irritant/base. The gem-difluoro group at the C3 position alters the pKa and lipophilicity compared to the non-fluorinated parent, potentially increasing skin permeation and biological half-life.
Hazard Category
Classification (Inferred*)
H-Code
Description
Health
Skin Irritant / Corrosion
H315 / H314
Causes skin irritation; potential for burns if prolonged contact occurs.
May cause respiratory irritation (inhalation of dust/mist).
Physical
Hygroscopic Solid/Oil
N/A
May absorb moisture; handle under inert gas to maintain purity.
*Note: Classifications are based on SAR (Structure-Activity Relationship) with analogous fluorinated heterocycles (e.g., 4,4-Difluoropiperidine derivatives) in the absence of isomer-specific GHS data.
Personal Protective Equipment (PPE) Matrix
Objective: Create a barrier against potential corrosive vapors and transdermal absorption.
PPE Component
Specification
Rationale
Eye Protection
Chemical Splash Goggles (ANSI Z87.1)
Standard safety glasses are insufficient against potential splashes of basic amines.
Hand Protection
Double Nitrile Gloves (Min 0.11 mm thickness)
Outer Layer: Protects against immediate contact. Inner Layer: Indicator for breach. Fluorinated compounds can permeate standard latex.
Body Protection
Flame-Retardant Lab Coat (Nomex/Cotton)
100% Polyester coats should be avoided due to static buildup and melt risk with organic solvents.
Respiratory
Fume Hood (Face velocity > 100 fpm)
Primary containment. If hood is unavailable (NOT recommended), use NIOSH N95 + Organic Vapor cartridge.
Operational Protocols: Lifecycle Management
Phase A: Receipt & Inspection
Verify Integrity: Inspect the outer packaging for staining (sign of leakage).
Labeling: Immediately tag the vial with "Fluorinated Base - Irritant."
Equilibration: Allow the vial to warm to room temperature before opening to prevent condensation (compound is hygroscopic).
Phase B: Storage Strategy
Temperature: Refrigerator (2°C to 8°C ).
Atmosphere: Store under Argon or Nitrogen.
Container: Keep container tightly closed. Secondary containment (plastic bin) is required to capture potential leaks.